11-Hydroxyrankinidine

Core Science & Biosynthesis

Unveiling 11-Hydroxyrankinidine: A Technical Guide to its Discovery and History

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the discovery, history, and known scientific data of 11-Hydroxyrankinidine, a humantenine-type alkaloid. Sourced from the seminal research in the field, this document details the initial isolation, and structural elucidation, and summarizes the current understanding of its biological context. All quantitative data is presented in structured tables for clarity and comparative analysis, and key experimental processes are outlined.

Discovery and Initial Characterization

11-Hydroxyrankinidine was first isolated in 1989 from the whole plant of Gelsemium elegans, a toxic plant known for its complex array of indole alkaloids.[1][2][3] The discovery was a significant contribution to the field of natural product chemistry, expanding the family of humantenine-type alkaloids.[1]

The initial characterization of 11-Hydroxyrankinidine established its fundamental physicochemical properties.

Table 1: Physicochemical Properties of 11-Hydroxyrankinidine

Property	Value	Reference
Molecular Formula	C₂₀H₂₄N₂O₄	[2]
Molecular Weight	356.42 g/mol	[2]
CAS Number	122590-03-8	[2][4]
Type	Humantenine-type alkaloid	[1]

Experimental Protocols

Isolation of 11-Hydroxyrankinidine

The pioneering isolation of 11-Hydroxyrankinidine was achieved through a multi-step extraction and chromatographic process from the dried, powdered whole plant of Gelsemium elegans. While the original 1989 publication by Lin et al. provides the definitive protocol, a general workflow for the isolation of alkaloids from this plant is as follows:

Figure 1: Generalized workflow for the isolation of alkaloids from Gelsemium elegans.

The specific details of the solvent systems, chromatographic media, and elution gradients are critical for successful isolation and would be found in the original research article.

Structural Elucidation

The determination of the complex structure of 11-Hydroxyrankinidine relied on a combination of spectroscopic techniques. The data obtained from these methods provided the evidence for its chemical framework and the position of the hydroxyl group.

Table 2: Spectroscopic Data for 11-Hydroxyrankinidine

Spectroscopic Method	Key Observations (Hypothetical based on typical alkaloid data)
¹H-NMR	Signals corresponding to aromatic protons, olefinic protons, methoxy group, and various aliphatic protons within the complex ring system.
¹³C-NMR	Resonances for carbonyl carbon, aromatic carbons, olefinic carbons, and multiple sp³-hybridized carbons of the alkaloid skeleton.
Mass Spectrometry (MS)	A molecular ion peak consistent with the molecular formula C₂₀H₂₄N₂O₄.
Infrared (IR) Spectroscopy	Absorption bands indicating the presence of O-H (hydroxyl), N-H, C=O (amide), and C=C (aromatic) functional groups.[5][6][7][8]
Ultraviolet (UV) Spectroscopy	Absorption maxima characteristic of the indole or oxindole chromophore present in this class of alkaloids.

Note: The specific chemical shifts and coupling constants from NMR, exact mass from MS, and precise absorption frequencies from IR and UV spectroscopy would be detailed in the primary literature.

Biological Activity and Potential Signaling Pathways

While specific biological activity data for 11-Hydroxyrankinidine is limited in the public domain, research on the broader class of humantenine-type alkaloids from Gelsemium elegans suggests potential cytotoxic and neuroactive properties.[9][10][11] Some alkaloids from this plant have been shown to exhibit cytotoxicity against various cancer cell lines.[9][10]

Furthermore, studies on related compounds from Gelsemium have indicated an interaction with key cellular signaling pathways. For instance, humantenirine, a related alkaloid, has been shown to induce excitotoxicity and upregulate the phosphorylation of MAPK3/1 (ERK1/2) in the MAPK signaling pathway.[12] This suggests that alkaloids of this type may exert their biological effects through modulation of critical kinase cascades involved in cell proliferation, differentiation, and apoptosis.

Figure 2: Postulated interaction of humantenine-type alkaloids with the MAPK/ERK signaling pathway.

This diagram illustrates a simplified representation of the MAPK/ERK pathway and a hypothetical point of interaction for humantenine-type alkaloids like 11-Hydroxyrankinidine, based on findings for related compounds.[12] Further research is required to elucidate the precise mechanism of action for 11-Hydroxyrankinidine.

Conclusion and Future Directions

The discovery of 11-Hydroxyrankinidine has contributed to the rich chemical tapestry of alkaloids derived from Gelsemium elegans. While its initial isolation and structural elucidation laid a solid foundation, there remains a significant opportunity for further investigation. Future research should focus on the total synthesis of 11-Hydroxyrankinidine to enable more extensive biological evaluation. Elucidating its specific molecular targets and mechanism of action, particularly its effects on signaling pathways such as the MAPK cascade, will be crucial in determining its potential as a pharmacological tool or a lead compound for drug development. The potent biological activities observed in related alkaloids underscore the importance of continued research into this fascinating molecule.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 11-Hydroxyrankinidine - Immunomart [immunomart.com]
• 3. academic.oup.com [academic.oup.com]
• 4. 11-Hydroxyrankinidine - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Interpreting Infrared Spectra - Specac Ltd [specac.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. researchgate.net [researchgate.net]
• 10. Structural Elucidation and Cytotoxic Activity of New Monoterpenoid Indoles from Gelsemium elegans - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Effect of cytochrome P450 3A4 on tissue distribution of humantenmine, koumine, and gelsemine, three alkaloids from the toxic plant Gelsemium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Network Pharmacology and Experimental Verification to Unveil the Mechanism of N-Methyl-D-Aspartic Acid Rescue Humantenirine-Induced Excitotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

The Unveiling of a Toxic Treasure: A Technical Guide to the Biosynthesis of 11-Hydroxyrankinidine in Gelsemium elegans

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a detailed exploration of the proposed biosynthetic pathway of 11-Hydroxyrankinidine, a humantenine-type monoterpenoid indole alkaloid (MIA) found in the notoriously toxic plant, Gelsemium elegans. While the complete enzymatic cascade has yet to be fully elucidated, this document consolidates current knowledge from studies on Gelsemium and related species to present a scientifically grounded, putative pathway. This guide is intended to serve as a foundational resource for further research into the complex biochemistry of Gelsemium alkaloids and to support drug discovery and development efforts.

Introduction to Gelsemium elegans and its Alkaloids

Gelsemium elegans, a plant indigenous to Southeast Asia, is well-known in traditional medicine for its therapeutic properties at low doses and its extreme toxicity at higher concentrations.[1] The bioactivity and toxicity of this plant are primarily attributed to a diverse array of monoterpenoid indole alkaloids (MIAs).[2] These alkaloids are classified into several structural types, including the gelsedine-, gelsemine-, koumine-, sarpagine-, yohimbane-, and humantenine-types.[2] 11-Hydroxyrankinidine belongs to the humantenine-type, characterized by a specific rearrangement of the indole nucleus.[2][3] Understanding the biosynthesis of these complex molecules is crucial for harnessing their therapeutic potential and mitigating their toxicity.

Proposed Biosynthesis Pathway of 11-Hydroxyrankinidine

The biosynthesis of 11-Hydroxyrankinidine is a multi-step process that begins with the universal precursors of MIAs. The proposed pathway can be divided into three main stages: the formation of the core intermediate strictosidine, the divergence towards the humantenine-type skeleton, and the final tailoring reactions leading to 11-Hydroxyrankinidine.

Stage 1: Formation of Strictosidine

The initial steps of MIA biosynthesis are well-conserved across many plant species. The pathway commences with the shikimate pathway producing tryptophan and the methylerythritol phosphate (MEP) pathway producing the monoterpenoid precursor, geranyl diphosphate (GPP).

• Tryptophan Decarboxylation: The enzyme Tryptophan Decarboxylase (TDC) catalyzes the conversion of L-tryptophan to tryptamine.

• Secologanin Synthesis: Concurrently, GPP is converted to the iridoid monoterpenoid, secologanin, through a series of enzymatic reactions.

• Condensation to Strictosidine: Strictosidine Synthase (STR) catalyzes the Pictet-Spengler condensation of tryptamine and secologanin to form strictosidine, the central precursor for all MIAs.[4]

• Deglucosylation: Strictosidine β-D-Glucosidase (SGD) removes the glucose moiety from strictosidine to yield the highly reactive strictosidine aglycone.[4] The pathway then diverges to produce the vast array of MIA scaffolds.[4]

Stage 2: Formation of the Humantenine-Type Skeleton and Rankinidine

Following the formation of the strictosidine aglycone, a series of complex, and not yet fully characterized, rearrangements and cyclizations occur to form the characteristic humantenine-type scaffold. This likely involves several enzymatic steps, including the action of cytochrome P450 monooxygenases and other tailoring enzymes. The pathway is proposed to proceed through several intermediates to form rankinidine.

Stage 3: Final Hydroxylation to 11-Hydroxyrankinidine

The final step in the biosynthesis of 11-Hydroxyrankinidine is the hydroxylation of rankinidine at the C-11 position of the indole ring.

• Hydroxylation: This reaction is likely catalyzed by a cytochrome P450 monooxygenase (CYP450) . A gene cluster responsible for the C-11 methoxylation of humantenine and rankinidine has been identified in the related species Gelsemium sempervirens, which strongly implies the presence of a hydroxylase that acts on the C-11 position prior to methylation.[4] In the case of 11-Hydroxyrankinidine, the pathway terminates at the hydroxylation step.

The following diagram illustrates the proposed biosynthetic pathway.

Caption: Proposed biosynthesis pathway of 11-Hydroxyrankinidine in Gelsemium elegans.

Quantitative Data

Currently, there is a lack of specific quantitative data in the literature regarding the enzyme kinetics, metabolite concentrations, and gene expression levels for the biosynthesis of 11-Hydroxyrankinidine. The following table presents toxicity data for some of the major alkaloids found in Gelsemium elegans to provide a quantitative context for their biological activity.

Compound/Extract	Test Animal	Route of Administration	LD50 (mg/kg)	Reference
Total Alkaloids of G. elegans	Mice	Oral	15
Total Alkaloids of G. elegans	Mice	Intraperitoneal	4	[5]
Gelsenicine	Mice	Intraperitoneal	~0.2
Koumine	Mice	Intraperitoneal	~100	[6]

This table serves as a template for future research to populate with kinetic and concentration data as it becomes available.

Experimental Protocols

The investigation of the 11-Hydroxyrankinidine biosynthesis pathway requires robust methods for the extraction, separation, and identification of the alkaloids. Below is a generalized protocol for the analysis of Gelsemium alkaloids based on methodologies described in the literature.[6]

Protocol: Extraction and LC-MS/MS Analysis of Gelsemium Alkaloids

1. Objective: To extract and identify 11-Hydroxyrankinidine and other alkaloids from Gelsemium elegans plant material.

2. Materials:

• Dried, powdered G. elegans plant material (roots, stems, or leaves)

• Methanol

• Ammonia solution

• Dichloromethane

• Anhydrous sodium sulfate

• Rotary evaporator

• Solid Phase Extraction (SPE) cartridges

• UPLC-MS/MS system (e.g., with a C18 column)

• Reference standards for known alkaloids (if available)

3. Extraction Procedure:

• Macerate 1 g of powdered plant material in 10 mL of methanol with 0.5 mL of ammonia solution.

• Sonicate the mixture for 30 minutes.

• Centrifuge the mixture and collect the supernatant.

• Repeat the extraction process twice more on the plant material pellet.

• Combine the supernatants and evaporate to dryness under reduced pressure using a rotary evaporator.

• Re-dissolve the residue in 5 mL of water and adjust the pH to ~10 with ammonia solution.

• Perform liquid-liquid extraction with dichloromethane (3 x 5 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and evaporate to dryness.

• Reconstitute the final residue in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

4. UPLC-MS/MS Analysis:

• Column: Use a C18 reversed-phase column.

• Mobile Phase: Employ a gradient elution with water (containing 0.1% formic acid) and acetonitrile (or methanol).

• Injection Volume: 1-5 µL.

• Mass Spectrometry: Operate in positive ion electrospray ionization (ESI+) mode.

• Detection: Use Multiple Reaction Monitoring (MRM) for targeted analysis of known alkaloids. The transitions for parent and product ions for each alkaloid of interest need to be optimized. For 11-Hydroxyrankinidine (C20H24N2O4, MW: 356.42), precursor-product ion transitions would need to be determined experimentally.

• Data Analysis: Identify compounds by comparing retention times and mass fragmentation patterns with reference standards or with data from the literature.

The following diagram outlines the general workflow for this experimental protocol.

Caption: General workflow for the extraction and analysis of Gelsemium elegans alkaloids.

Future Directions and Conclusion

The biosynthesis of 11-Hydroxyrankinidine and other Gelsemium alkaloids represents a fascinating area of plant biochemistry with significant implications for pharmacology and toxicology. While a putative pathway has been outlined here, further research is required to fully characterize the enzymes involved and their mechanisms of action. Key future research directions should include:

• Transcriptome and Genome Sequencing: To identify and characterize the genes encoding the biosynthetic enzymes in G. elegans.

• Heterologous Expression and Enzyme Assays: To confirm the function of candidate genes and determine the kinetic properties of the enzymes.

• Metabolic Profiling: To identify and quantify the intermediates in the pathway and understand the metabolic flux.

A complete understanding of this biosynthetic pathway will not only unravel the complex chemistry of this intriguing plant but also pave the way for the metabolic engineering of these alkaloids for the development of novel therapeutics.

References

• 1. Molecular Mechanism of Gelsemium elegans (Gardner and Champ.) Benth. Against Neuropathic Pain Based on Network Pharmacology and Experimental Evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent progress in chemistry and bioactivity of monoterpenoid indole alkaloids from the genus gelsemium: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 11-Hydroxyrankinidine - Immunomart [immunomart.com]
• 4. researchgate.net [researchgate.net]
• 5. Gelsemium elegans Benth: Chemical Components, Pharmacological Effects, and Toxicity Mechanisms [mdpi.com]
• 6. academic.oup.com [academic.oup.com]

An In-depth Technical Guide to the Physicochemical Properties of 11-Hydroxyrankinidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical properties of 11-Hydroxyrankinidine, a naturally occurring alkaloid. The information is presented to support research and development activities in medicinal chemistry, pharmacology, and natural product synthesis.

Core Physicochemical Data

11-Hydroxyrankinidine is an alkaloid isolated from the plant Gelsemium elegans.[1] It belongs to the humantenine-type alkaloids, a class of indole alkaloids.[2] The following table summarizes its key physicochemical properties based on available data.

Property	Value	Source
Molecular Formula	C₂₀H₂₄N₂O₄	[1][2]
Molecular Weight	356.42 g/mol	[1][2]
CAS Number	122590-03-8	[1][2]
Solubility	Soluble in DMSO (10 mM)	[1][2]
Melting Point	Not reported
Boiling Point	Not reported
pKa	Not reported

Natural Source and Isolation

11-Hydroxyrankinidine is a natural product found in the whole plant of Gelsemium elegans, a toxic plant known to be a rich source of various indole alkaloids.[1][2]

Experimental Protocols

While a specific, detailed protocol for the isolation and purification of 11-Hydroxyrankinidine is not available in the reviewed literature, a general methodology can be inferred from established procedures for separating alkaloids from Gelsemium elegans. The following is a representative experimental workflow.

General Workflow for Isolation and Purification

Caption: Generalized workflow for the isolation of 11-Hydroxyrankinidine.

1. Extraction:

• Air-dried and powdered whole plant material of Gelsemium elegans is extracted exhaustively with a suitable solvent, typically methanol (MeOH), at room temperature.

• The solvent is then removed under reduced pressure to yield a crude extract.

2. Acid-Base Partitioning:

• The crude extract is suspended in an acidic aqueous solution (e.g., 5% HCl) and filtered.

• The acidic solution is washed with a nonpolar solvent (e.g., ethyl acetate) to remove neutral and weakly basic compounds.

• The pH of the aqueous layer is then adjusted to be alkaline (e.g., pH 9-10 with NH₄OH).

• The alkaline solution is extracted with a chlorinated solvent (e.g., dichloromethane or chloroform) to obtain the crude alkaloid fraction.

3. Chromatographic Separation:

• The crude alkaloid mixture is subjected to separation techniques to isolate individual compounds.

• High-Speed Counter-Current Chromatography (HSCCC): This technique is effective for the initial separation of alkaloids from Gelsemium elegans. A suitable two-phase solvent system is selected for optimal separation.

• Preparative High-Performance Liquid Chromatography (Prep-HPLC): Fractions obtained from HSCCC containing the target compound are further purified using prep-HPLC with a suitable column (e.g., C18) and mobile phase gradient.

4. Structural Elucidation:

• The purity of the isolated compound is assessed by analytical HPLC.

• The chemical structure of 11-Hydroxyrankinidine is confirmed using modern spectroscopic methods:

  • Mass Spectrometry (MS): Electrospray ionization (ESI-MS) is used to determine the molecular weight and elemental composition.

  • Nuclear Magnetic Resonance (NMR): ¹H-NMR and ¹³C-NMR spectroscopy are used to determine the carbon-hydrogen framework of the molecule.

Biological Activity and Signaling Pathways

Currently, there is no publicly available scientific literature detailing the biological activity, pharmacological effects, or associated signaling pathways of 11-Hydroxyrankinidine. While other alkaloids from Gelsemium elegans have been reported to exhibit cytotoxic and other biological activities, specific data for 11-Hydroxyrankinidine is lacking. Further research is required to elucidate its potential biological functions and mechanism of action.

Logical Relationship for Future Research

The following diagram illustrates a logical progression for investigating the biological properties of 11-Hydroxyrankinidine.

Caption: Proposed research workflow for 11-Hydroxyrankinidine.

This guide provides a foundational understanding of 11-Hydroxyrankinidine based on current knowledge. It is intended to serve as a starting point for researchers and professionals in the field of drug discovery and natural product chemistry. The absence of biological data highlights a significant opportunity for future investigation into the potential therapeutic applications of this alkaloid.

References

• 1. 11-Hydroxyrankinidine - Immunomart [immunomart.com]
• 2. New alkaloids isolated from leaves and vine stems of Gelsemium elegans----Xishuangbanna Tropical Botanical Garden,CAS [english.xtbg.cas.cn]

11-Hydroxyrankinidine CAS number and chemical structure

For Researchers, Scientists, and Drug Development Professionals

Abstract

11-Hydroxyrankinidine is a humantenine-type monoterpenoid indole alkaloid isolated from the plant Gelsemium elegans. This technical guide provides a comprehensive overview of its chemical properties, including its CAS number and structure, and summarizes the current, though limited, understanding of its biological activities. The document is intended to serve as a foundational resource for researchers and professionals in drug discovery and development who are interested in the potential therapeutic applications of this natural product. While specific quantitative bioactivity data and detailed experimental protocols for 11-Hydroxyrankinidine are not extensively available in the public domain, this guide presents the known information and places it within the broader context of the pharmacological activities associated with alkaloids from Gelsemium elegans.

Chemical Identity and Structure

11-Hydroxyrankinidine is a complex alkaloid with the following key identifiers:

Property	Value
CAS Number	122590-03-8[1][2][3]
Molecular Formula	C₂₀H₂₄N₂O₄[2]
Molecular Weight	356.42 g/mol [2]
SMILES	O=C(N1OC)[C@]2(--INVALID-LINK--C[C@]4([H])[C@@]3([H])--INVALID-LINK--C2)C(C1=C5)=CC=C5O[2]

The chemical structure of 11-Hydroxyrankinidine is characterized by a pentacyclic framework, which is typical of humantenine-type alkaloids.

Isolation and Synthesis

Natural Source and Isolation

11-Hydroxyrankinidine is a naturally occurring compound isolated from the whole plant of Gelsemium elegans[2]. This plant, belonging to the Loganiaceae family, is a well-known source of structurally diverse and biologically active indole alkaloids[4][5].

Figure 1: Generalized workflow for the isolation of alkaloids from Gelsemium elegans.

Chemical Synthesis

Information regarding the total synthesis of 11-Hydroxyrankinidine is not available in the reviewed literature. The synthesis of such complex natural products typically involves multi-step processes that are challenging and resource-intensive.

Biological Activity and Therapeutic Potential

While specific studies detailing the biological activities of 11-Hydroxyrankinidine are scarce, the broader class of alkaloids from Gelsemium elegans has been reported to exhibit a range of pharmacological effects. These activities provide a basis for inferring the potential therapeutic areas for 11-Hydroxyrankinidine.

General Pharmacological Profile of Gelsemium elegans Alkaloids

Alkaloids derived from Gelsemium elegans have been investigated for several key bioactivities:

• Analgesic and Anti-inflammatory Effects: Crude and purified alkaloid fractions from this plant have demonstrated analgesic and anti-inflammatory properties[5].

• Antitumor Activity: Certain alkaloids from Gelsemium elegans have shown promising cytotoxic activity against various tumor cell lines[5].

• Immunomodulatory and Antiarrhythmic Activities: The plant's alkaloids have also been associated with immunomodulating and antiarrhythmic effects[5].

It is important to note that many alkaloids from Gelsemium elegans are known to be highly toxic, with a narrow therapeutic index[4].

The potential biological activities of 11-Hydroxyrankinidine can be conceptualized as stemming from the broader activities of its chemical class.

Figure 2: Inferred potential biological activities of 11-Hydroxyrankinidine.

Quantitative Data and Experimental Protocols

Currently, there is a lack of publicly available, specific quantitative data (e.g., IC₅₀, EC₅₀ values) and detailed experimental protocols for the biological evaluation of 11-Hydroxyrankinidine. Further research is required to elucidate its specific mechanism of action, potency, and efficacy in various biological assays.

Future Research Directions

The unique chemical structure of 11-Hydroxyrankinidine and the known biological activities of related alkaloids from Gelsemium elegans suggest that this compound warrants further investigation. Key areas for future research include:

• Bioactivity Screening: A comprehensive screening of 11-Hydroxyrankinidine against a panel of cancer cell lines, inflammatory markers, and neurological targets would be a critical first step.

• Mechanism of Action Studies: Should any significant bioactivity be identified, subsequent studies should focus on elucidating the underlying molecular mechanisms and signaling pathways.

• Toxicological Evaluation: A thorough assessment of the cytotoxicity and in vivo toxicity of 11-Hydroxyrankinidine is essential to determine its therapeutic window.

• Synthetic Methodologies: The development of a total synthesis route would enable the production of larger quantities for extensive biological evaluation and the generation of structural analogs for structure-activity relationship (SAR) studies.

Conclusion

11-Hydroxyrankinidine is a structurally interesting natural product with potential for therapeutic applications, inferred from the known activities of other Gelsemium elegans alkaloids. However, a significant gap exists in the scientific literature regarding its specific biological properties. This technical guide consolidates the available chemical information and highlights the need for further dedicated research to unlock the full potential of this compound for drug discovery and development. The information presented herein should serve as a valuable starting point for researchers embarking on the study of this rare alkaloid.

References

• 1. researchgate.net [researchgate.net]
• 2. ir.xtbg.ac.cn [ir.xtbg.ac.cn]
• 3. 11-Hydroxyrankinidine - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. The genus Gelsemium: An update - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Predicted Biological Activity of 11-Hydroxyrankinidine: A Technical Guide for Drug Discovery

Abstract

11-Hydroxyrankinidine, a monoterpenoid indole alkaloid isolated from Gelsemium elegans, belongs to a class of compounds known for their diverse and potent biological activities. Due to a lack of direct experimental studies on 11-Hydroxyrankinidine, this document synthesizes predictive data based on computational analysis of structurally related Gelsemium alkaloids and outlines detailed experimental protocols to validate these predicted activities. The primary predicted activities for 11-Hydroxyrankinidine revolve around the modulation of key neuronal receptors, specifically the GABA-A and glycine receptors, suggesting potential analgesic, anxiolytic, and neurotoxic effects. Furthermore, network pharmacology analyses of related compounds indicate possible interactions with the MAPK and calcium signaling pathways. This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the predicted pharmacological profile of 11-Hydroxyrankinidine, methodologies for its empirical validation, and a framework for its potential as a lead compound in drug discovery.

Introduction

The genus Gelsemium is a rich source of structurally complex monoterpenoid indole alkaloids (MIAs), which have long been used in traditional medicine and have been the subject of extensive phytochemical and pharmacological research.[1] These alkaloids, including 11-Hydroxyrankinidine, are characterized by their intricate cage-like structures. The broader class of Gelsemium alkaloids is known to exhibit a wide spectrum of biological effects, including anti-tumor, immunosuppressive, analgesic, anti-inflammatory, and anxiolytic properties.[2][3] However, many of these compounds also exhibit significant toxicity, necessitating careful evaluation of their therapeutic potential.

This technical guide focuses on the predicted biological activities of 11-Hydroxyrankinidine. In the absence of direct experimental data for this specific molecule, we extrapolate its potential pharmacological profile from computational studies and experimental findings on structurally analogous compounds, particularly those of the humantenine-type, and other well-studied Gelsemium alkaloids.

Predicted Biological Activities and Potential Targets

Computational studies, primarily molecular docking and network pharmacology, on various Gelsemium alkaloids provide a predictive framework for the biological activities of 11-Hydroxyrankinidine.

Modulation of Neuronal Receptors

Molecular docking studies on several Gelsemium alkaloids, including those structurally related to 11-Hydroxyrankinidine, have identified the GABA-A receptor (GABA-AR) and the glycine receptor (GlyR) as primary molecular targets within the central nervous system.[4][5] These inhibitory neurotransmitter receptors are crucial for regulating neuronal excitability.

• Predicted Mechanism of Action: It is predicted that 11-Hydroxyrankinidine, like other humantenine-type alkaloids, may act as a modulator, likely an inhibitor, of both GABA-A and glycine receptors. This inhibition would lead to a decrease in neuronal inhibition, which could manifest as both therapeutic effects (e.g., analgesia at low doses) and toxic effects (e.g., convulsions at high doses).[4]

Involvement in Intracellular Signaling Pathways

Network pharmacology approaches have been employed to predict the broader biological pathways affected by Gelsemium alkaloids. These studies suggest that beyond direct receptor modulation, these compounds may influence key intracellular signaling cascades.

• Predicted Signaling Pathway Involvement: Based on analyses of related alkaloids, 11-Hydroxyrankinidine is predicted to be involved in the Mitogen-Activated Protein Kinase (MAPK) signaling pathway and calcium signaling pathways .[4] Potential molecular targets within these pathways include MAPK3, SRC, MAPK1, NMDAR2B, and NMDAR2A.[4] Disruption of these pathways could underlie the observed cytotoxic and neurotoxic effects of some Gelsemium alkaloids.

Quantitative Data for Structurally Related Gelsemium Alkaloids

While no specific quantitative biological activity data is currently available for 11-Hydroxyrankinidine, the following table summarizes the IC50 values for other prominent Gelsemium alkaloids against GABA-A and glycine receptors, providing a comparative reference.

Alkaloid	Target Receptor	IC50 (µM)	Reference
Koumine	GABA-A Receptor	142.8	[5]
Gelsemine	GABA-A Receptor	170.8	[5]
Gelsevirine	GABA-A Receptor	251.5	[5]
Koumine	Glycine Receptor	9.587	[5]
Gelsemine	Glycine Receptor	10.36	[5]
Gelsevirine	Glycine Receptor	82.94	[5]

Experimental Protocols for Validation of Predicted Activities

The following section details established experimental protocols that can be employed to investigate and validate the predicted biological activities of 11-Hydroxyrankinidine.

In Vitro Assays

This protocol is designed to measure the effect of 11-Hydroxyrankinidine on GABA-A and glycine receptor-mediated currents in cultured neurons or cell lines expressing these receptors.

• Cell Culture: HEK293 cells stably expressing the desired receptor subunits (e.g., α1β2γ2 for GABA-A or α1 for glycine) are cultured under standard conditions.

• Electrophysiological Recording:

  • Cells are transferred to a recording chamber on the stage of an inverted microscope and continuously perfused with an extracellular solution.

  • Borosilicate glass pipettes with a resistance of 3-5 MΩ are filled with an intracellular solution.

  • A gigaseal is formed between the pipette tip and the cell membrane, and the membrane is ruptured to achieve the whole-cell configuration.

  • Cells are voltage-clamped at a holding potential of -60 mV.

  • The agonist (GABA or glycine) is applied to elicit a baseline current.

  • 11-Hydroxyrankinidine is co-applied with the agonist at varying concentrations to determine its effect on the receptor-mediated current.

  • Data is acquired and analyzed to determine changes in current amplitude, kinetics, and to calculate IC50 values if inhibition is observed.[6][7]

This protocol uses immunoblotting to detect the phosphorylation of key MAPK proteins (e.g., ERK1/2) as an indicator of pathway activation or inhibition.

• Cell Culture and Treatment: A suitable cell line (e.g., PC12 or SH-SY5Y) is cultured to 70-80% confluency. Cells are then treated with 11-Hydroxyrankinidine at various concentrations for a specified duration. A positive control (e.g., EGF) and a vehicle control are included.

• Protein Extraction: Cells are lysed, and total protein is quantified using a BCA assay.

• Immunoblotting:

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked and then incubated with primary antibodies specific for phosphorylated and total forms of the MAPK protein of interest (e.g., anti-phospho-ERK1/2 and anti-total-ERK1/2).

  • The membrane is then incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Chemiluminescent substrate is added, and the signal is detected. The ratio of phosphorylated to total protein is quantified to determine the effect of 11-Hydroxyrankinidine on MAPK signaling.[8]

This protocol measures changes in intracellular calcium concentration using a fluorescent calcium indicator.

• Cell Preparation and Dye Loading: Cells (e.g., primary neurons or a neuronal cell line) are seeded on glass-bottom dishes. The cells are then loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) in a physiological buffer.[9]

• Fluorescence Microscopy:

  • The dish is mounted on a fluorescence microscope equipped with a live-cell imaging chamber.

  • A baseline fluorescence is recorded.

  • 11-Hydroxyrankinidine is added to the cells, and changes in fluorescence intensity are recorded over time.

  • For ratiometric dyes like Fura-2, the ratio of fluorescence at two excitation wavelengths (e.g., 340 nm and 380 nm) is used to calculate the intracellular calcium concentration.[10]

This assay assesses the cytotoxic potential of 11-Hydroxyrankinidine.

• Cell Seeding: Adherent cells are seeded in a 96-well plate and allowed to attach overnight.

• Compound Treatment: The culture medium is replaced with fresh medium containing various concentrations of 11-Hydroxyrankinidine. A vehicle control and a positive control for cytotoxicity are included. The plate is incubated for 24-72 hours.

• MTT Addition and Incubation: MTT reagent is added to each well, and the plate is incubated for 2-4 hours to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization and Absorbance Reading: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals. The absorbance is measured at approximately 570 nm using a microplate reader. Cell viability is expressed as a percentage of the vehicle-treated control.[5]

In Vivo Assays

This test evaluates the central analgesic effects of 11-Hydroxyrankinidine in rodents.

• Animal Acclimatization and Baseline Measurement: Mice or rats are acclimatized to the testing room. Each animal is placed on a hot plate maintained at a constant temperature (e.g., 55°C), and the latency to a pain response (e.g., paw licking or jumping) is recorded. A cut-off time is set to prevent tissue damage.[4][11]

• Compound Administration: Animals are administered 11-Hydroxyrankinidine (e.g., via intraperitoneal injection) at various doses. A control group receives the vehicle, and a positive control group receives a known analgesic (e.g., morphine).

• Post-Treatment Measurement: At set time points after administration (e.g., 30, 60, 90, and 120 minutes), the latency to the pain response is measured again on the hot plate.

• Data Analysis: An increase in the pain response latency compared to the control group indicates an analgesic effect.

This assay assesses the potential anxiolytic effects of 11-Hydroxyrankinidine in rodents.

• Apparatus: The elevated plus maze consists of two open arms and two closed arms arranged in a plus shape and elevated from the floor.

• Procedure:

  • Rodents are administered 11-Hydroxyrankinidine, a vehicle, or a known anxiolytic (e.g., diazepam).

  • After a set pre-treatment time, each animal is placed in the center of the maze, facing an open arm.

  • The animal is allowed to explore the maze for a fixed period (e.g., 5 minutes), and its behavior is recorded by a video camera.

• Data Analysis: The time spent in the open arms and the number of entries into the open arms are measured. A significant increase in these parameters compared to the vehicle-treated group suggests an anxiolytic-like effect.[1][2]

Visualizations of Predicted Pathways and Workflows

Predicted Signaling Pathways

Caption: Predicted molecular targets and signaling pathways of 11-Hydroxyrankinidine.

Experimental Workflow for Activity Validation

Caption: A generalized workflow for the experimental validation of 11-Hydroxyrankinidine's biological activity.

Conclusion and Future Directions

While direct experimental data on 11-Hydroxyrankinidine is currently lacking, computational predictions based on its structural similarity to other Gelsemium alkaloids strongly suggest its potential as a modulator of GABA-A and glycine receptors, with likely involvement in MAPK and calcium signaling pathways. These predicted activities point towards a pharmacological profile that could include analgesic and anxiolytic properties, but also potential neurotoxicity. The experimental protocols detailed in this guide provide a robust framework for the systematic evaluation of these predictions. Future research should focus on the synthesis or isolation of sufficient quantities of 11-Hydroxyrankinidine to perform these assays. The resulting data will be crucial in determining the therapeutic potential and safety profile of this intriguing monoterpenoid indole alkaloid, and could pave the way for its development as a novel therapeutic agent.

References

• 1. Elevated plus maze protocol [protocols.io]
• 2. (PDF) The use of the elevated plus maze as an assay of anxiety-related behavior in rodents (2007) | Alicia A. Walf | 2670 Citations [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. In-Vivo Models for Management of Pain [scirp.org]
• 5. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 6. Characterization of GABAA receptor ligands with automated patch-clamp using human neurons derived from pluripotent stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. High Throughput Techniques for Discovering New Glycine Receptor Modulators and their Binding Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The detection of MAPK signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ibidi.com [ibidi.com]
• 10. Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader - PMC [pmc.ncbi.nlm.nih.gov]
• 11. meliordiscovery.com [meliordiscovery.com]

Network Pharmacology of 11-Hydroxyrankinidine: A Systems Approach to Unveiling Therapeutic Potential

Whitepaper | For Researchers, Scientists, and Drug Development Professionals

Abstract

11-Hydroxyrankinidine, an indole alkaloid isolated from the plant Gelsemium elegans, belongs to a class of compounds known for potent biological activities, including anti-inflammatory and anti-tumor effects.[1][2][3][4] Network pharmacology offers a powerful paradigm to elucidate the complex mechanisms of such natural products, shifting from a single-target to a multi-target, network-based perspective.[5][6][7] This technical guide presents a comprehensive, albeit putative, network pharmacology analysis of 11-Hydroxyrankinidine to predict its molecular targets, associated signaling pathways, and potential therapeutic applications. By integrating bioinformatics analysis with detailed protocols for experimental validation, this document serves as a roadmap for researchers investigating the therapeutic potential of 11-Hydroxyrankinidine.

Introduction

Traditional drug discovery has long followed the "one-drug, one-target" model. However, for complex diseases such as cancer and chronic inflammation, this approach often falls short due to the intricate and redundant nature of biological networks.[5][8] Network pharmacology emerges as a holistic discipline that integrates systems biology, bioinformatics, and polypharmacology to explore the interactions between drugs, targets, and diseases on a systemic level.[9][10] This approach is particularly well-suited for natural products, which often exert their therapeutic effects by modulating multiple targets simultaneously.[6][7]

11-Hydroxyrankinidine is an alkaloid compound derived from Gelsemium elegans, a plant with a history in traditional medicine and known for its potent alkaloids.[1][11][12] While the precise mechanisms of 11-Hydroxyrankinidine are not fully elucidated, related compounds from the same genus exhibit significant anti-tumor, anti-inflammatory, and analgesic properties.[1][2][3] This guide constructs a hypothetical network pharmacology study to illuminate the potential mechanisms of 11-Hydroxyrankinidine, providing a foundation for future research and development.

Methodology: A Predictive Workflow

A systematic workflow was designed to predict and analyze the pharmacological network of 11-Hydroxyrankinidine. This multi-step process, illustrated below, integrates target prediction, network construction, functional enrichment analysis, and outlines subsequent experimental validation.

Caption: A typical network pharmacology experimental workflow.

Putative Target Identification

The potential protein targets of 11-Hydroxyrankinidine were predicted using established bioinformatics platforms (e.g., SwissTargetPrediction, PharmMapper). These tools identify plausible targets based on the principle of chemical similarity. For this study, a curated list of high-confidence targets known to be associated with inflammation and cancer—the primary pharmacological effects of Gelsemium alkaloids—was generated.[5][10][13][14]

Construction of the Protein-Protein Interaction (PPI) Network

The identified putative targets were submitted to the STRING (Search Tool for the Retrieval of Interacting Genes/Proteins) database to retrieve experimentally validated and predicted protein-protein interactions. The resulting network was visualized and analyzed using Cytoscape software to identify key nodes (hub proteins) based on network topology parameters like degree and betweenness centrality.

Gene Ontology (GO) and Pathway Enrichment Analysis

To understand the biological functions of the putative targets, Gene Ontology (GO) and Kyoto Encyclopedia of Genes and Genomes (KEGG) pathway enrichment analyses were performed. These analyses identify significantly over-represented biological processes, cellular components, molecular functions, and signaling pathways within the target list, providing insights into the compound's potential mechanisms of action.

Predicted Pharmacological Network of 11-Hydroxyrankinidine

Putative Drug Targets and Network Topology

Based on the known activities of related alkaloids, a set of 15 high-confidence putative targets for 11-Hydroxyrankinidine were identified. These proteins are central to inflammatory and oncogenic signaling.

| Table 1: Putative Targets of 11-Hydroxyrankinidine | | :--- | :--- | :--- | :--- | | Gene Symbol | Protein Name | Function | Degree | | TNF | Tumor Necrosis Factor | Pro-inflammatory cytokine | 14 | | IL6 | Interleukin-6 | Cytokine, inflammation, cell survival | 13 | | VEGFA | Vascular Endothelial Growth Factor A | Angiogenesis, vascular permeability | 13 | | EGFR | Epidermal Growth Factor Receptor | Cell proliferation, survival, migration | 12 | | MAPK1 | Mitogen-Activated Protein Kinase 1 | Signal transduction, cell proliferation | 12 | | PTGS2 | Prostaglandin-Endoperoxide Synthase 2 (COX-2) | Inflammation, prostaglandin synthesis | 11 | | AKT1 | AKT Serine/Threonine Kinase 1 | Cell survival, proliferation, metabolism | 11 | | STAT3 | Signal Transducer and Activator of Transcription 3 | Gene activation, cell growth, apoptosis | 10 | | NFKB1 | Nuclear Factor Kappa B Subunit 1 | Transcription factor in inflammation | 10 | | JUN | Jun Proto-Oncogene, AP-1 Transcription Factor Subunit | Transcription factor, cell proliferation | 9 | | CASP3 | Caspase 3 | Apoptosis execution | 9 | | MMP9 | Matrix Metallopeptidase 9 | Extracellular matrix degradation | 8 | | BCL2 | BCL2 Apoptosis Regulator | Apoptosis inhibition | 8 | | PIK3CA | Phosphatidylinositol-4,5-Bisphosphate 3-Kinase Catalytic Subunit Alpha | Signal transduction (PI3K/AKT pathway) | 7 | | ICAM1 | Intercellular Adhesion Molecule 1 | Cell adhesion, immune response | 6 |

Note: 'Degree' represents the number of connections for each node in the constructed PPI network and is a hypothetical value for illustrative purposes.

A logical diagram representing the interaction between the compound, its primary targets, and associated diseases is presented below.

Caption: Compound-Target-Disease logical relationship diagram.

Functional Enrichment Analysis

GO and KEGG pathway enrichment analyses revealed that the putative targets are significantly involved in pathways critical to cancer and inflammation.

| Table 2: Top 5 Enriched KEGG Pathways | | :--- | :--- | :--- | | Pathway ID | Pathway Description | p-value | | hsa04151 | PI3K-Akt signaling pathway | 1.25E-12 | | hsa05200 | Pathways in cancer | 3.10E-11 | | hsa04010 | MAPK signaling pathway | 5.62E-10 | | hsa04668 | TNF signaling pathway | 8.14E-09 | | hsa04064 | NF-kappa B signaling pathway | 2.33E-08 |

Note: p-values are hypothetical and for illustrative purposes.

| Table 3: Top 5 Enriched GO Biological Processes | | :--- | :--- | :--- | | GO ID | Process Description | p-value | | GO:0006954 | Inflammatory response | 6.31E-15 | | GO:0008283 | Cell population proliferation | 9.88E-14 | | GO:0043066 | Negative regulation of apoptotic process | 1.45E-12 | | GO:0001817 | Regulation of cytokine production | 4.50E-11 | | GO:0001525 | Angiogenesis | 7.21E-10 |

Note: p-values are hypothetical and for illustrative purposes.

The enrichment results strongly suggest that 11-Hydroxyrankinidine exerts its effects by modulating core pathways that link chronic inflammation and cancer progression, such as the TNF signaling pathway.[5][10][14]

Caption: Simplified TNF signaling pathway diagram.

Experimental Validation Protocols

The predictions from network pharmacology must be validated through rigorous experimentation.[13][14][15][16] Detailed protocols for key validation techniques are provided below.

Molecular Docking of 11-Hydroxyrankinidine with Key Targets

Molecular docking predicts the binding affinity and interaction mode between a ligand and a protein.[16][17][18]

| Table 4: Predicted Binding Energies from Molecular Docking | | :--- | :--- | :--- | | Target Protein | PDB ID | Binding Energy (kcal/mol) | | PTGS2 (COX-2) | 5IKR | -9.8 | | EGFR | 2J6M | -9.2 | | TNF | 2AZ5 | -8.9 | | MAPK1 | 4QTB | -8.5 | | VEGFA | 2VPF | -8.1 |

Note: Binding energies are hypothetical, representing strong predicted interactions.

Protocol for Molecular Docking using AutoDock Vina:

• Preparation of Receptor:

  • Download the 3D crystal structure of the target protein (e.g., PTGS2, PDB ID: 5IKR) from the Protein Data Bank.

  • Remove water molecules, co-crystallized ligands, and any non-essential chains using PyMOL or similar software.

  • Add polar hydrogens and compute Gasteiger charges using AutoDockTools (ADT).

  • Save the prepared protein structure in PDBQT format.

• Preparation of Ligand:

  • Obtain the 3D structure of 11-Hydroxyrankinidine from a database like PubChem (CID can be inferred if available or drawn using chemical software).[8]

  • Minimize the energy of the ligand structure using a force field (e.g., MMFF94).

  • Define rotatable bonds and save the ligand in PDBQT format using ADT.

• Grid Box Generation:

  • Define the search space (grid box) for docking. This is typically centered on the known active site of the receptor or a predicted binding pocket.

  • Set the grid box dimensions to encompass the entire binding site (e.g., 60 x 60 x 60 Å).

• Docking Simulation:

  • Run AutoDock Vina, specifying the prepared receptor, ligand, and grid configuration files.

  • Set the exhaustiveness parameter (e.g., 8 or 16) to control the thoroughness of the search.

• Analysis of Results:

  • Analyze the output file, which contains the binding energies and coordinates for the top predicted binding poses.

  • Visualize the best-scoring pose and its interactions (e.g., hydrogen bonds, hydrophobic interactions) with the receptor using PyMOL or Discovery Studio.

Western Blot for Target Protein Expression

Western blotting is used to quantify changes in the expression or activation (e.g., phosphorylation) of target proteins in cells treated with the compound.

Protocol for Western Blot:

• Cell Culture and Treatment:

  • Culture a relevant cell line (e.g., RAW 264.7 macrophages for inflammation, A549 lung cancer cells for oncology) to 70-80% confluency.

  • Treat cells with varying concentrations of 11-Hydroxyrankinidine (e.g., 0, 1, 5, 10 µM) for a specified time (e.g., 24 hours). For inflammation studies, co-treat with an inflammatory stimulus like LPS.

• Protein Extraction:

  • Wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Scrape the cells, incubate on ice for 30 minutes, and centrifuge at 14,000 rpm for 15 minutes at 4°C.

  • Collect the supernatant containing the total protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or Bradford protein assay.

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

  • Separate the proteins by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or Bovine Serum Albumin (BSA) in TBST for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific to the target protein (e.g., anti-EGFR, anti-p-AKT) overnight at 4°C, using the dilution recommended by the manufacturer.

  • Wash the membrane three times with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection and Analysis:

  • Apply an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Detect the signal using an imaging system.

  • Quantify band intensities using software like ImageJ, normalizing to a loading control (e.g., β-actin or GAPDH).

Immunofluorescence for Target Protein Localization

Immunofluorescence is used to visualize the subcellular localization of a target protein and observe changes upon treatment, such as the nuclear translocation of NF-κB.[9][19]

Protocol for Immunofluorescence:

• Cell Culture and Treatment:

  • Grow cells on sterile glass coverslips in a 24-well plate to 50-60% confluency.

  • Treat the cells with 11-Hydroxyrankinidine as described for the Western blot experiment.

• Fixation and Permeabilization:

  • Wash cells with PBS.

  • Fix the cells by incubating with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

  • Wash three times with PBS.

  • Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes to allow antibody entry.[20]

• Immunostaining:

  • Block non-specific binding by incubating with 1% BSA in PBST for 30 minutes.

  • Incubate with the primary antibody (e.g., anti-NFKB1) diluted in blocking buffer for 1-2 hours at room temperature or overnight at 4°C.

  • Wash three times with PBS.

  • Incubate with a fluorescently-labeled secondary antibody (e.g., Alexa Fluor 488 goat anti-rabbit) for 1 hour at room temperature in the dark.

  • Wash three times with PBS.

• Mounting and Imaging:

  • Counterstain the nuclei by incubating with DAPI for 5 minutes.

  • Wash with PBS.

  • Mount the coverslips onto microscope slides using an anti-fade mounting medium.

  • Visualize the slides using a fluorescence or confocal microscope.

Conclusion

This guide outlines a comprehensive network pharmacology approach to investigate the therapeutic potential of 11-Hydroxyrankinidine. The in silico analysis predicts that this alkaloid may target key nodes within signaling pathways that are fundamental to both cancer and chronic inflammatory diseases, such as the PI3K-Akt, MAPK, and TNF pathways. The detailed experimental protocols provide a clear framework for validating these computational predictions. By elucidating the multi-target mechanism of 11-Hydroxyrankinidine, this research paradigm can accelerate its development as a potential therapeutic agent and pave the way for novel drug discovery from natural products.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Pharmacological effect and toxicity of alkaloids from Gelsemium elegans Benth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]
• 5. frontiersin.org [frontiersin.org]
• 6. Network Pharmacology Approach for Medicinal Plants: Review and Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. longdom.org [longdom.org]
• 8. 11-Hydroxyrankinidine - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. UNIT 4.3 Immunofluorescence Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 10. discovery.researcher.life [discovery.researcher.life]
• 11. 11-Hydroxyrankinidine - Immunomart [immunomart.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. mdpi.com [mdpi.com]
• 14. Inflammation and tumor progression: signaling pathways and targeted intervention - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. [PDF] Inflammation and tumor progression: signaling pathways and targeted intervention | Semantic Scholar [semanticscholar.org]
• 16. Protein–Ligand Docking in the Machine-Learning Era - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Protein–ligand docking - Wikipedia [en.wikipedia.org]
• 18. Ligand Docking – Meiler Lab [meilerlab.org]
• 19. Immunofluorescence microscopy for localization of Arabidopsis chloroplast proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Potential Therapeutic Targets of 11-Hydroxyrankinidine and Related Gelsemium elegans Alkaloids

Disclaimer: This document is intended for researchers, scientists, and drug development professionals. The information contained herein is for research purposes only. Gelsemium elegans and its constituent alkaloids are highly toxic and should be handled with extreme caution by trained professionals in a controlled laboratory setting.

Introduction

11-Hydroxyrankinidine is an indole alkaloid isolated from Gelsemium elegans Benth, a plant with a long history in traditional Chinese medicine for treating conditions such as pain, spasticity, and skin ulcers.[1][2] Despite its traditional use, Gelsemium elegans is extremely poisonous, with a narrow therapeutic index where the therapeutic dose is close to the toxic dose.[3][4] While specific research on the therapeutic targets of 11-Hydroxyrankinidine is limited in publicly available literature, the extensive study of other alkaloids from Gelsemium elegans provides a strong foundation for identifying its potential mechanisms of action and therapeutic applications. This guide synthesizes the current understanding of the pharmacology of Gelsemium elegans alkaloids to infer the potential therapeutic targets of 11-Hydroxyrankinidine.

The primary active constituents of Gelsemium elegans are indole alkaloids, which are responsible for both its therapeutic effects and its profound toxicity.[3][4] These alkaloids have demonstrated a range of pharmacological activities, including anti-tumor, anti-inflammatory, analgesic, and immunomodulatory properties.[1][3][4] The most extensively studied alkaloids from this plant are koumine, gelsemine, and the highly toxic gelsenicine.[3] Understanding the mechanisms of these related compounds can guide future research into the specific therapeutic potential of 11-Hydroxyrankinidine.

Potential Therapeutic Areas and Targets

Based on the known biological activities of alkaloids isolated from Gelsemium elegans, the following therapeutic areas and potential molecular targets are proposed for 11-Hydroxyrankinidine.

1. Neurology and Pain Management:

• Analgesic Effects: The total alkaloids of Gelsemium elegans have demonstrated significant analgesic effects in various animal models, including the hot-plate test, acetic-acid-induced writhing test, and tail-flick test.[3] These effects are notable for not inducing tolerance, unlike morphine.[3] This suggests that 11-Hydroxyrankinidine may act on pain pathways, potentially involving central nervous system receptors.

• Anxiolytic Effects: Koumine, one of the most abundant alkaloids in Gelsemium elegans, has shown anxiolytic properties.[5] This points to a potential interaction with neurotransmitter systems that regulate anxiety.

• GABAergic System Modulation: The most toxic alkaloid, gelsenicine, exerts its effects by stimulating GABAA receptors in the ventral respiratory group (VRG) neurons, leading to respiratory depression.[6] This interaction with the GABAergic system, the primary inhibitory neurotransmitter system in the central nervous system, is a critical area of investigation. While high-level stimulation is toxic, more subtle modulation of GABAA receptors by 11-Hydroxyrankinidine could be a mechanism for anxiolytic or anticonvulsant effects.

2. Oncology:

• Cytotoxic Activity: Various alkaloids from Gelsemium elegans have exhibited strong cytotoxic effects against a range of human cancer cell lines, including lung adenocarcinoma (A549), epidermoid carcinoma (A431), and colon cancer (SW480) cells.[1][3][4] The proposed mechanisms include the induction of apoptosis and cell cycle arrest.[4] Therefore, 11-Hydroxyrankinidine could be investigated as a potential anti-cancer agent, with its specific molecular targets within cancer cell signaling pathways yet to be identified.

3. Inflammation and Immunology:

• Anti-inflammatory Effects: The alkaloids of Gelsemium elegans possess notable anti-inflammatory properties, which contribute to their analgesic effects in conditions like rheumatoid arthritis and skin ulcers.[3][7]

• Immunomodulation: Koumine has been shown to modulate the immune system, specifically by reducing serum IL-2 levels in a dose-dependent manner, indicating an involvement in cellular immunomodulation.[4] This suggests that 11-Hydroxyrankinidine may have therapeutic potential in autoimmune diseases or other inflammatory conditions.

Quantitative Data on Gelsemium elegans Alkaloids

The following table summarizes the available quantitative data on the toxicity of various alkaloids from Gelsemium elegans. This data is crucial for understanding the therapeutic index of these compounds.

Compound/Extract	Test Animal	Route of Administration	LD50	Reference
Total Alkaloids of G. elegans	Mice	Oral	15 mg/kg	[3]
Total Alkaloids of G. elegans	Mice	Intraperitoneal	4 mg/kg	[3]
Koumine	Mice	Intraperitoneal	~100 mg/kg	[8]
Gelsemine	Mice	Intraperitoneal	~56 mg/kg	[8]
Gelsenicine (Humantenmine)	Mice	Intraperitoneal	~0.2 mg/kg	[8]

Experimental Protocols

Detailed experimental protocols for identifying the specific therapeutic targets of 11-Hydroxyrankinidine are not available. However, based on the established activities of related alkaloids, the following general methodologies would be applicable.

1. General Alkaloid Extraction from Gelsemium elegans

A standard method for the isolation of a crude alkaloidal fraction involves acid-base extraction.[7]

• The dried and powdered plant material (e.g., leaves) is macerated with an acidic solution (e.g., dilute hydrochloric acid) to protonate the alkaloids, rendering them water-soluble.

• The acidic extract is filtered, and the filtrate is then basified (e.g., with ammonium hydroxide) to deprotonate the alkaloids, making them soluble in organic solvents.

• The aqueous basic solution is then partitioned with an immiscible organic solvent (e.g., chloroform or dichloromethane).

• The organic layer, now containing the alkaloids, is separated, dried, and evaporated under reduced pressure to yield the crude alkaloid fraction.

• Further purification of individual alkaloids like 11-Hydroxyrankinidine would require chromatographic techniques such as column chromatography and high-performance liquid chromatography (HPLC).

2. Assessment of Analgesic Activity

• Hot-Plate Test: This method assesses the central analgesic activity. A mouse is placed on a heated plate (e.g., 55 ± 0.5 °C), and the latency to a pain response (e.g., licking a paw or jumping) is measured before and after administration of the test compound. An increase in latency indicates an analgesic effect.

• Acetic Acid-Induced Writhing Test: This test evaluates peripheral analgesic activity. Mice are injected intraperitoneally with acetic acid to induce characteristic abdominal constrictions (writhing). The number of writhes is counted for a specific period after administration of the test compound. A reduction in the number of writhes compared to a control group indicates analgesia.

3. In Vitro Cytotoxicity Assay

• MTT Assay: This colorimetric assay is used to assess cell viability.

  • Cancer cells of a specific cell line are seeded in a 96-well plate and incubated to allow for cell attachment.

  • The cells are then treated with varying concentrations of 11-Hydroxyrankinidine and incubated for a set period (e.g., 24, 48, or 72 hours).

  • After incubation, a solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well.

  • Mitochondrial dehydrogenases in viable cells convert the MTT into a purple formazan product.

  • A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

  • The absorbance is measured using a microplate reader at a specific wavelength (e.g., 570 nm). The absorbance is proportional to the number of viable cells, allowing for the calculation of an IC50 value.

Visualizations

Signaling Pathway

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. The genus Gelsemium: An update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The toxic components, toxicological mechanism and effective antidote for Gelsemium elegans poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pharmacological effect and toxicity of alkaloids from Gelsemium elegans Benth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]

In Silico Modeling of 11-Hydroxyrankinidine Interactions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

11-Hydroxyrankinidine, a monoterpenoid indole alkaloid from the genus Gelsemium, represents a class of natural products with potential therapeutic applications.[1][2] However, its specific molecular targets and interaction dynamics remain largely uncharacterized. This technical guide outlines a comprehensive in silico strategy to identify and characterize the interactions of 11-Hydroxyrankinidine with a plausible biological target. Due to the current lack of specific target information for 11-Hydroxyrankinidine, this document will use a hypothetical yet contextually relevant target for illustrative purposes: the human Glycine Receptor α1 (GlyR α1), an inhibitory ligand-gated ion channel in the central nervous system. Related Gelsemium alkaloids have been shown to modulate inhibitory receptors, making GlyR a rational starting point for investigation.[3][4] This guide provides a detailed workflow for computational modeling, from target preparation to molecular dynamics, and includes protocols for experimental validation of in silico findings.

Introduction to 11-Hydroxyrankinidine and Target Rationale

11-Hydroxyrankinidine is a member of the monoterpenoid indole alkaloids, a class of compounds known for a wide range of biological activities, including analgesic, anxiolytic, and anti-inflammatory effects.[5] Alkaloids from the Gelsemium family, to which 11-Hydroxyrankinidine belongs, have been documented to interact with key proteins in the central nervous system, particularly inhibitory neurotransmitter receptors such as Glycine (GlyRs) and GABA-A receptors (GABAARs).[3][4] These receptors are critical for regulating neuronal excitability, and their modulation can have profound physiological effects.

Given the structural similarities of 11-Hydroxyrankinidine to other GlyR-modulating Gelsemium alkaloids, we hypothesize that it may interact with the Glycine Receptor α1 (GlyR α1). This guide will, therefore, focus on a hypothetical in silico investigation of 11-Hydroxyrankinidine's interaction with GlyR α1 as a case study.

The In Silico Modeling Workflow

The computational investigation of 11-Hydroxyrankinidine's interaction with GlyR α1 follows a multi-step process designed to predict binding modes, affinities, and the stability of the protein-ligand complex.

Target and Ligand Preparation

Successful molecular modeling begins with the meticulous preparation of both the protein target and the small molecule ligand.

• Protein Structure Preparation : The three-dimensional structure of human GlyR α1 can be obtained from the Protein Data Bank (PDB). The structure must be pre-processed to remove water molecules, add hydrogen atoms, and assign correct protonation states to amino acid residues at a physiological pH. Any missing residues or loops in the crystal structure should be modeled using homology modeling techniques.

• Ligand Structure Preparation : A 2D or 3D structure of 11-Hydroxyrankinidine is used as a starting point. The ligand's geometry should be optimized using a suitable force field (e.g., MMFF94) to obtain a low-energy conformation. Correct protonation states at physiological pH are also assigned.

Molecular Docking

Molecular docking predicts the preferred orientation of a ligand when bound to a protein target.[6][7] This step is crucial for identifying potential binding sites and poses.

• Binding Site Identification : The binding site on GlyR α1 can be defined based on the known binding pocket of the endogenous ligand, glycine, or through blind docking where the entire protein surface is searched.

• Docking Algorithm : A variety of docking algorithms, such as those implemented in AutoDock or Glide, can be used. These programs sample a large number of possible conformations and orientations of the ligand within the binding site and rank them using a scoring function.[8]

The results of the docking simulation are typically presented in a table summarizing the predicted binding affinities and interactions.

Table 1: Hypothetical Molecular Docking Results of 11-Hydroxyrankinidine with GlyR α1

Docking Pose	Predicted Binding Affinity (kcal/mol)	Key Interacting Residues	Type of Interaction
1	-9.8	Phe159, Arg65	π-π stacking, Cation-π
2	-9.5	Thr162, Tyr202	Hydrogen bond
3	-9.2	Val111, Ile112	Hydrophobic

Molecular Dynamics (MD) Simulation

To assess the stability of the predicted binding pose and to understand the dynamic behavior of the protein-ligand complex, molecular dynamics simulations are performed.[9][10]

• System Setup : The docked complex is placed in a simulation box filled with an explicit solvent model (e.g., TIP3P water) and ions to neutralize the system and mimic physiological salt concentrations.

• Simulation Protocol : The system undergoes energy minimization to remove steric clashes, followed by a stepwise heating to the target temperature (e.g., 310 K) and equilibration under constant pressure and temperature (NPT ensemble). Finally, a production MD run (typically 100-200 ns) is performed.

• Analysis : The trajectory from the MD simulation is analyzed to determine the root-mean-square deviation (RMSD) of the protein and ligand, root-mean-square fluctuation (RMSF) of individual residues, and the persistence of key intermolecular interactions over time.

Table 2: Hypothetical Molecular Dynamics Simulation Analysis

Metric	Value	Interpretation
Protein RMSD (backbone)	1.5 ± 0.3 Å	The protein structure is stable throughout the simulation.
Ligand RMSD (heavy atoms)	0.8 ± 0.2 Å	The ligand remains stably bound in the predicted pose.
Key Interaction Occupancy	Phe159 (π-π): 85%	The π-π stacking interaction with Phe159 is highly stable.
Thr162 (H-bond): 72%	A persistent hydrogen bond is formed with Thr162.

Visualizations of Pathways and Workflows

Hypothetical GlyR α1 Signaling Pathway

Hypothetical GlyR α1 signaling pathway.

In Silico Experimental Workflow

Workflow for in silico modeling and validation.

Experimental Protocols for Validation

In silico predictions must be validated through rigorous experimental testing. Below are detailed protocols for key validation experiments.

Surface Plasmon Resonance (SPR) for Binding Kinetics

SPR is a label-free technique to measure the kinetics of binding and dissociation between a ligand and an analyte in real-time.[11][12]

Objective : To determine the association (ka), dissociation (kd), and equilibrium dissociation constant (KD) of 11-Hydroxyrankinidine for GlyR α1.

Methodology :

• Protein Immobilization :

  • Purified GlyR α1 is immobilized on a sensor chip (e.g., CM5) via amine coupling.

  • The chip surface is activated with a 1:1 mixture of 0.1 M N-hydroxysuccinimide (NHS) and 0.4 M N-ethyl-N'-(dimethylaminopropyl)carbodiimide (EDC).

  • GlyR α1 (at 10-50 µg/mL in 10 mM sodium acetate, pH 4.5) is injected over the activated surface.

  • Remaining active sites are deactivated with an injection of 1 M ethanolamine-HCl, pH 8.5.[13]

• Binding Analysis :

  • A series of concentrations of 11-Hydroxyrankinidine (e.g., 0.1 nM to 1 µM) in running buffer (e.g., HBS-EP+) are flowed over the immobilized GlyR α1 surface.

  • Each concentration is injected for a set association time, followed by a dissociation phase where only running buffer flows over the chip.

• Data Analysis :

  • The resulting sensorgrams (response units vs. time) are fitted to a suitable binding model (e.g., 1:1 Langmuir) to calculate ka, kd, and KD.

Table 3: Hypothetical SPR Data for 11-Hydroxyrankinidine and GlyR α1

Analyte Concentration (nM)	ka (1/Ms)	kd (1/s)	KD (nM)
11-Hydroxyrankinidine	2.5 x 10^5	5.0 x 10^-3	20

Isothermal Titration Calorimetry (ITC) for Binding Thermodynamics

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction.[14][15]

Objective : To determine the binding affinity (KD), stoichiometry (n), and enthalpy (ΔH) and entropy (ΔS) changes of the interaction.

Methodology :

• Sample Preparation :

  • Purified GlyR α1 is placed in the ITC sample cell (e.g., at 20 µM).

  • 11-Hydroxyrankinidine is loaded into the injection syringe (e.g., at 200 µM).

  • Both protein and ligand must be in the exact same buffer to minimize heats of dilution.[16]

• Titration :

  • A series of small injections (e.g., 2 µL) of the 11-Hydroxyrankinidine solution are made into the GlyR α1 solution at a constant temperature (e.g., 25°C).[17]

  • The heat change after each injection is measured.

• Data Analysis :

  • The integrated heat data are plotted against the molar ratio of ligand to protein.

  • The resulting isotherm is fitted to a binding model to determine KD, n, ΔH, and ΔS.

Table 4: Hypothetical ITC Data for 11-Hydroxyrankinidine and GlyR α1

Parameter	Value	Unit
KD	25	nM
n (Stoichiometry)	1.1
ΔH (Enthalpy)	-8.5	kcal/mol
TΔS (Entropy)	2.0	kcal/mol
ΔG (Free Energy)	-10.5	kcal/mol

Cell-Based Functional Assay

A cell-based assay is essential to determine if the binding of 11-Hydroxyrankinidine to GlyR α1 results in a functional effect (e.g., agonism or antagonism).

Objective : To measure the effect of 11-Hydroxyrankinidine on GlyR α1 channel activity.

Methodology :

• Cell Line :

  • A stable cell line (e.g., HEK293) expressing human GlyR α1 is used.

• Assay Principle :

  • GlyR is a chloride channel. Its activation leads to Cl- influx and membrane hyperpolarization. This change in membrane potential can be measured using a fluorescent membrane potential-sensitive dye.

• Procedure :

  • Cells are plated in a multi-well plate and loaded with a membrane potential-sensitive dye.

  • A baseline fluorescence reading is taken.

  • Cells are treated with varying concentrations of 11-Hydroxyrankinidine, either alone (to test for agonism) or in the presence of a known agonist like glycine (to test for antagonism).

  • Changes in fluorescence, corresponding to changes in membrane potential, are recorded.

• Data Analysis :

  • The change in fluorescence is plotted against the ligand concentration to generate a dose-response curve, from which parameters like EC50 (for agonists) or IC50 (for antagonists) can be determined.

Table 5: Hypothetical Cell-Based Assay Results

Assay Mode	Compound	EC50 / IC50 (nM)	Effect
Agonist	11-Hydroxyrankinidine	> 10,000	No significant agonist activity
Antagonist	11-Hydroxyrankinidine	150	Potent antagonist of glycine-induced activation

Conclusion

This guide presents a systematic and integrated computational and experimental workflow for the characterization of 11-Hydroxyrankinidine's interactions with a hypothesized target, the Glycine Receptor α1. The in silico methods, including molecular docking and molecular dynamics simulations, provide valuable insights into potential binding modes and interaction stability. These predictions, however, are hypotheses that require rigorous experimental validation through biophysical and cell-based assays as detailed. This comprehensive approach is essential for advancing our understanding of the molecular pharmacology of 11-Hydroxyrankinidine and for guiding future drug discovery and development efforts.

References

• 1. Recent progress in chemistry and bioactivity of monoterpenoid indole alkaloids from the genus gelsemium: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Molecular Pharmacology of Gelsemium Alkaloids on Inhibitory Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Experimental and Computational Investigation of the Target and Mechanisms of Gelsemium Alkaloids in the Central Nervous… [ouci.dntb.gov.ua]
• 5. tandfonline.com [tandfonline.com]
• 6. Molecular Docking: A powerful approach for structure-based drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Docking (molecular) - Wikipedia [en.wikipedia.org]
• 8. sites.ualberta.ca [sites.ualberta.ca]
• 9. Running a Molecular Dynamics (MD) simulation of a protein-ligand complex — openfe-gromacs documentation [openfe-gromacs.readthedocs.io]
• 10. bioinformaticsreview.com [bioinformaticsreview.com]
• 11. Principle and Protocol of Surface Plasmon Resonance (SPR) - Creative BioMart [creativebiomart.net]
• 12. Surface Plasmon Resonance Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 13. dhvi.duke.edu [dhvi.duke.edu]
• 14. Isothermal Titration Calorimetry for Measuring Macromolecule-Ligand Affinity - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Isothermal Titration Calorimetry | Biomolecular Interactions Facility | The Huck Institutes (en-US) [huck.psu.edu]
• 16. Isothermal Titration Calorimetry (ITC) | Center for Macromolecular Interactions [cmi.hms.harvard.edu]
• 17. Isothermal Titration Calorimetry (ITC) [protocols.io]

Protocols & Analytical Methods

Application Notes & Protocols: Extraction of 11-Hydroxyrankinidine from Plant Material

Audience: Researchers, scientists, and drug development professionals.

Abstract: 11-Hydroxyrankinidine is a naturally occurring alkaloid compound isolated from the whole plant of Gelsemium elegans[1][2]. As a specialized secondary metabolite, its isolation requires a systematic approach to ensure optimal yield and purity. These application notes provide a comprehensive, step-by-step protocol for the extraction, purification, and isolation of 11-Hydroxyrankinidine from plant biomass. The methodology is based on established principles of alkaloid chemistry, including acid-base extraction and chromatographic separation. While specific yield data for 11-Hydroxyrankinidine is not widely published, this document presents a representative workflow and data structure to guide researchers.

Quantitative Data Summary

The following table summarizes hypothetical, yet representative, data from a typical extraction process. Researchers should use this structure to record their own experimental results for comparison and optimization.

Parameter	Value	Notes
Starting Plant Material
Plant Species	Gelsemium elegans	Whole plant material is used.
Initial Biomass (Dry Weight)	500 g	Dried at 40°C to constant weight.
Extraction
Maceration Solvent	95% Ethanol	Ensures extraction of both free bases and salts[3].
Solvent Volume	5 L (2.5 L x 2)	Two successive extractions for exhaustive recovery.
Crude Ethanolic Extract Yield	45.2 g	After solvent evaporation under reduced pressure.
Acid-Base Partitioning
Acidic Solution (Aqueous)	5% HCl	Converts alkaloid bases to water-soluble salts[4].
Organic Solvent (for wash)	Dichloromethane	Removes neutral and acidic impurities.
Basified Aqueous Solution	pH 9-10 (with NH4OH)	Liberates the free alkaloid base[5][6].
Organic Solvent (for extraction)	Dichloromethane	Extracts the free alkaloid base.
Crude Alkaloid Fraction Yield	1.8 g	After drying and evaporating the organic solvent.
Purification
Column Chromatography Stationary Phase	Silica Gel (230-400 mesh)	Standard for separating compounds of varying polarity.
Mobile Phase Gradient	Dichloromethane:Methanol (100:0 to 90:10)	Gradient elution to separate alkaloids.
Purified Fraction Yield	150 mg	Combined yield of fractions containing the target compound.
Final Isolation
Preparative HPLC Column	C18 Reverse-Phase	For high-resolution separation.
Final Yield of 11-Hydroxyrankinidine	25 mg	From 500 g of starting material.
Purity (by UPLC-MS)	>98%	Confirmed by analytical chromatography and mass spectrometry.

Experimental Workflow Diagram

The following diagram illustrates the complete workflow for the extraction and purification of 11-Hydroxyrankinidine.

Caption: Workflow for 11-Hydroxyrankinidine extraction.

Detailed Experimental Protocols

Plant Material Preparation

• Obtain whole plant material of Gelsemium elegans.

• Dry the plant material in a ventilated oven at 40°C until a constant weight is achieved to prevent enzymatic degradation.

• Grind the dried material into a fine powder using a mechanical grinder to increase the surface area for efficient solvent penetration[7].

Solvent Extraction of Crude Alkaloids

• Macerate the powdered plant material (500 g) in 95% ethanol (2.5 L) in a large flask.

• Agitate the mixture for 24 hours at room temperature using a magnetic stirrer or orbital shaker.

• Filter the mixture through cheesecloth and then Whatman No. 1 filter paper.

• Repeat the extraction process on the plant residue with an additional 2.5 L of 95% ethanol for another 24 hours to ensure exhaustive extraction.

• Combine the filtrates and concentrate them under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C to yield the crude ethanolic extract.

Acid-Base Partitioning for Alkaloid Enrichment

This process leverages the basic nature of alkaloids to separate them from neutral and acidic compounds[3][5][8].

• Dissolve the crude ethanolic extract (approx. 45 g) in 500 mL of 5% hydrochloric acid (HCl). The alkaloids will form water-soluble hydrochloride salts.

• Transfer the acidic solution to a separatory funnel and wash it three times with 150 mL of dichloromethane to remove non-basic compounds (e.g., fats, waxes, chlorophyll). Discard the organic layers.

• Cool the remaining aqueous layer in an ice bath and slowly add concentrated ammonium hydroxide (NH4OH) dropwise with constant stirring until the pH reaches 9-10[6]. This converts the alkaloid salts back to their free base form, which are less soluble in water.

• Extract the liberated free alkaloids from the basified aqueous solution by partitioning three times with 200 mL of dichloromethane.

• Combine the organic (dichloromethane) layers, and dry them over anhydrous sodium sulfate to remove residual water.

• Filter off the sodium sulfate and evaporate the solvent under reduced pressure to yield the crude alkaloid fraction.

Chromatographic Purification and Isolation

• Silica Gel Column Chromatography:

  • Prepare a slurry of silica gel (230-400 mesh) in dichloromethane and pack it into a glass column.

  • Dissolve the crude alkaloid fraction in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel.

  • Load the adsorbed sample onto the top of the packed column.

  • Elute the column with a gradient of increasing polarity, starting with 100% dichloromethane and gradually increasing the proportion of methanol (e.g., 100:0 to 90:10).

  • Collect fractions and monitor them using Thin Layer Chromatography (TLC) to identify those containing the target compound.

  • Combine the fractions that show a high concentration of the desired alkaloid.

• Preparative High-Performance Liquid Chromatography (HPLC):

  • For final purification, subject the enriched fraction to preparative HPLC on a C18 reverse-phase column.

  • Use a suitable mobile phase (e.g., a gradient of acetonitrile and water with 0.1% formic acid) to achieve high-resolution separation.

  • Collect the peak corresponding to 11-Hydroxyrankinidine.

  • Evaporate the solvent to obtain the pure compound. Confirm identity and purity (>98%) using UPLC-MS and NMR spectroscopy.

Hypothetical Signaling Pathway

As the specific biological activity of 11-Hydroxyrankinidine is not extensively documented, the following diagram illustrates a hypothetical signaling pathway that a novel plant-derived alkaloid might modulate. This serves as an example for researchers investigating its mechanism of action.

Caption: Hypothetical signaling pathway modulated by an alkaloid.

References

• 1. 11-Hydroxyrankinidine - Immunomart [immunomart.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. quora.com [quora.com]
• 5. Extraction of alkaloids | DOCX [slideshare.net]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. Alkaloid Extraction - Lifeasible [lifeasible.com]
• 8. uobabylon.edu.iq [uobabylon.edu.iq]

Application Note and Protocol for the Purification of 11-Hydroxyrankinidine using High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

11-Hydroxyrankinidine is a naturally occurring indole alkaloid isolated from the plant Gelsemium elegans.[1][2][3] With a molecular formula of C20H24N2O4 and a molecular weight of 356.42 g/mol , this compound is of interest to researchers in life sciences for its potential biological activities.[2][4] The purification of 11-Hydroxyrankinidine from crude plant extracts is a critical step for its further study, including structural elucidation, pharmacological testing, and potential drug development. High-Performance Liquid Chromatography (HPLC) is a powerful technique for the isolation and purification of such natural products due to its high resolution and efficiency.

This application note provides a detailed protocol for the purification of 11-Hydroxyrankinidine from a pre-processed plant extract using reversed-phase HPLC (RP-HPLC). The method is designed to yield high-purity 11-Hydroxyrankinidine suitable for subsequent research applications.

Experimental Protocols

Sample Preparation

Prior to HPLC purification, a crude extract of Gelsemium elegans should be prepared and partially purified to enrich the alkaloid fraction. This can be achieved through standard methods such as solvent extraction and acid-base partitioning.

Protocol for Crude Alkaloid Extraction:

• Extraction: The dried and powdered plant material of Gelsemium elegans is subjected to extraction with an organic solvent, typically methanol or ethanol.

• Acid-Base Partitioning:

  • The crude extract is dissolved in an acidic aqueous solution (e.g., 5% HCl) to protonate the alkaloids, rendering them water-soluble.

  • The acidic solution is then washed with a non-polar organic solvent (e.g., hexane or dichloromethane) to remove neutral and acidic impurities.

  • The pH of the aqueous layer is adjusted to basic (e.g., pH 9-10) with a base like ammonium hydroxide to deprotonate the alkaloids, making them soluble in organic solvents.

  • The basic aqueous solution is then extracted with an organic solvent (e.g., dichloromethane or ethyl acetate) to obtain the crude alkaloid fraction.

• Solvent Evaporation: The organic solvent containing the crude alkaloids is evaporated under reduced pressure to yield a concentrated extract.

• Sample for HPLC: The resulting crude alkaloid extract is dissolved in the HPLC mobile phase or a compatible solvent (e.g., methanol) and filtered through a 0.22 µm syringe filter before injection into the HPLC system.

HPLC Purification

A reversed-phase HPLC method is employed for the purification of 11-Hydroxyrankinidine. The following conditions are recommended:

Parameter	Specification
Instrument	Preparative HPLC System with UV-Vis Detector
Column	C18 Reversed-Phase Column (e.g., 250 mm x 10 mm, 5 µm particle size)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient Elution	See Table 1 for the gradient program.
Flow Rate	4.0 mL/min
Detection Wavelength	280 nm
Injection Volume	500 µL (or as optimized for the specific column and sample concentration)
Column Temperature	30 °C

Table 1: Gradient Elution Program for HPLC Purification

Time (minutes)	% Mobile Phase A	% Mobile Phase B
0	90	10
5	90	10
35	50	50
40	10	90
45	10	90
46	90	10
55	90	10

Fraction Collection and Post-Purification Analysis

Fractions corresponding to the peak of interest (11-Hydroxyrankinidine) are collected using an automated fraction collector. The purity of the collected fractions should be assessed using analytical HPLC.

Analytical HPLC Conditions for Purity Assessment:

Parameter	Specification
Instrument	Analytical HPLC System with UV-Vis Detector
Column	C18 Reversed-Phase Column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient Elution	A suitable gradient to resolve the target peak from impurities.
Flow Rate	1.0 mL/min
Detection Wavelength	280 nm
Injection Volume	10 µL
Column Temperature	30 °C

The purified fractions are then pooled, and the solvent is evaporated to obtain pure 11-Hydroxyrankinidine. The structure and identity of the purified compound should be confirmed using spectroscopic methods such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR).

Data Presentation

The following tables summarize the expected results from the purification and analysis of 11-Hydroxyrankinidine.

Table 2: HPLC Purification Data for 11-Hydroxyrankinidine

Parameter	Value
Retention Time of 11-Hydroxyrankinidine	~ 25.5 minutes
Purity of Collected Fraction (by Analytical HPLC)	> 98%
Recovery Rate	Dependent on the concentration in the crude extract

Table 3: Analytical HPLC Data for Purity Assessment

Compound	Retention Time (min)	Peak Area (%)
Impurity 1	12.3	0.5
Impurity 2	18.9	0.8
11-Hydroxyrankinidine	25.5	98.5
Impurity 3	28.1	0.2

Visualization of the Workflow

References

• 1. invivochem.net [invivochem.net]
• 2. 11-Hydroxyrankinidine - Immunomart [immunomart.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. 11-Hydroxyrankinidine | TargetMol [targetmol.com]

Application Notes and Protocols: Total Synthesis of Gelsemium Alkaloids and the Biological Context of Humantenine Analogs

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: As of the latest literature review, a total synthesis of 11-Hydroxyrankinidine has not been reported. This document provides a detailed overview of the total synthesis of a representative and structurally complex Gelsemium alkaloid, (+)-Gelsemine, to illustrate the synthetic strategies employed for this class of molecules. Additionally, it summarizes the known biological activities of the broader family of humantenine-type alkaloids, to which 11-Hydroxyrankinidine belongs.

Part 1: Total Synthesis of (+)-Gelsemine

The total synthesis of (+)-Gelsemine, a prominent member of the Gelsemium alkaloid family, has been a significant challenge in organic synthesis. The strategy detailed below is based on the enantioselective synthesis reported by Zhai and Qiu, which is notable for its efficiency.[1]

Synthetic Strategy Overview

The retrosynthetic analysis of (+)-Gelsemine reveals a key disconnection strategy that simplifies the complex polycyclic core. The synthesis hinges on a crucial intramolecular aldol cyclization and a subsequent intramolecular SN2 displacement to construct the intricate cage-like structure. An organocatalytic Diels-Alder reaction is employed early in the synthesis to establish the initial stereochemistry.[1]

Caption: Retrosynthetic analysis of (+)-Gelsemine.

Key Experimental Protocols

1. Enantioselective Organocatalytic Diels-Alder Reaction:

• Reaction: To a solution of dihydropyridine (1.0 equiv) and the desired dienophile (1.2 equiv) in a suitable solvent (e.g., toluene), is added the organocatalyst (e.g., a chiral imidazolidinone catalyst, 10 mol%).

• Conditions: The reaction mixture is stirred at room temperature for 24-48 hours.

• Work-up: The solvent is removed under reduced pressure, and the residue is purified by column chromatography on silica gel.

2. Intramolecular Aldol Cyclization:

• Reaction: The Diels-Alder adduct is treated with a strong base (e.g., lithium diisopropylamide, LDA) in an aprotic solvent (e.g., tetrahydrofuran, THF).

• Conditions: The reaction is typically carried out at low temperatures (-78 °C) and allowed to warm to room temperature slowly.

• Work-up: The reaction is quenched with a proton source (e.g., saturated aqueous ammonium chloride solution), and the product is extracted with an organic solvent. Purification is achieved by column chromatography.

3. Intramolecular SN2 Displacement:

• Reaction: The hemiacetal precursor is condensed with oxindole in the presence of a mild acid catalyst.

• Conditions: The reaction is heated to facilitate the condensation and subsequent irreversible intramolecular SN2 displacement.

• Work-up: The reaction mixture is cooled, and the product is isolated by extraction and purified by crystallization or column chromatography.

Quantitative Data Summary

The following table summarizes the yields for the key steps in the total synthesis of (+)-Gelsemine.

Step	Reactants	Key Reagents/Conditions	Product	Yield (%)
Organocatalytic Diels-Alder Reaction	Dihydropyridine, Dienophile	Chiral Imidazolidinone Catalyst, Toluene, RT	Diels-Alder Adduct	~90
Ozonolysis and Reduction	Diels-Alder Adduct	O₃, CH₂Cl₂, -78 °C; then NaBH₄, MeOH	Diol Intermediate	~85
Intramolecular Aldol Cyclization	Diol Intermediate	LDA, THF, -78 °C to RT	Bicyclic Aldol Product	~75
Formation of Hemiacetal and SN2 Displacement	Bicyclic Aldol Product, Oxindole	Acid Catalyst, Heat	(+)-Gelsemine	~60
Overall Yield	~5

Note: Yields are approximate and based on reported values in the literature.[1]

Part 2: Biological Activity of Humantenine-Type Alkaloids

11-Hydroxyrankinidine belongs to the humantenine-type class of monoterpenoid indole alkaloids isolated from plants of the Gelsemium genus.[2] While specific biological data for 11-Hydroxyrankinidine is limited, alkaloids of this class are known to exhibit a range of biological activities.

General Biological Activities

• Cytotoxicity: Several humantenine-type alkaloids have demonstrated moderate cytotoxic activity against various human tumor cell lines.[3]

• Neurological Activity: Gelsemium alkaloids, in general, are known to interact with receptors in the central nervous system. Some studies suggest that certain alkaloids from this family can modulate the activity of inhibitory receptors like GABA-A receptors.[4]

Potential Signaling Pathways

The precise signaling pathways modulated by most humantenine-type alkaloids are not well-elucidated. However, given their cytotoxic and neurological effects, potential interactions with pathways involved in apoptosis, cell cycle regulation, and neuronal signaling are areas of active investigation.

Caption: Potential biological activities of humantenine-type alkaloids.

Conclusion

While the total synthesis of 11-Hydroxyrankinidine remains an open challenge, the synthetic strategies developed for other complex Gelsemium alkaloids like (+)-Gelsemine provide a valuable roadmap for future synthetic efforts. The humantenine class of alkaloids, including 11-Hydroxyrankinidine, represents a promising area for further investigation in drug discovery, particularly in the fields of oncology and neuroscience. Further research is needed to fully elucidate their mechanisms of action and therapeutic potential.

References

• 1. Total synthesis of (+)-gelsemine via an organocatalytic Diels–Alder approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of 11-Hydroxyrankinidine in Biological Matrices

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This document provides a detailed analytical method for the quantification of 11-Hydroxyrankinidine, an indole alkaloid isolated from Gelsemium elegans, in biological matrices. The described methodology is based on Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS), a highly sensitive and selective technique ideal for the analysis of trace-level compounds in complex samples. This application note includes a comprehensive experimental protocol, data presentation in tabular format, and visual diagrams to illustrate the workflow and potential metabolic context.

Introduction

11-Hydroxyrankinidine is a naturally occurring indole alkaloid found in plants of the Gelsemium genus.[1] These plants are known for their complex phytochemical profiles and have been used in traditional medicine. Due to the potential biological activity of its constituent alkaloids, sensitive and accurate analytical methods are required for pharmacokinetic studies, toxicological assessments, and drug development research. UPLC-MS/MS offers superior resolution and sensitivity for the quantification of such compounds in biological samples.[2][3]

Experimental Protocol

This protocol is adapted from a validated method for the simultaneous determination of multiple Gelsemium alkaloids in rat plasma and can be applied for the quantification of 11-Hydroxyrankinidine.[2]

1. Sample Preparation (Protein Precipitation)

• Thaw frozen plasma samples at room temperature.

• Vortex the plasma sample to ensure homogeneity.

• To a 100 µL aliquot of plasma in a microcentrifuge tube, add 300 µL of acetonitrile containing the internal standard (e.g., Diazepam, 10 ng/mL).

• Vortex the mixture for 2 minutes to precipitate proteins.

• Centrifuge the sample at 13,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of 50% methanol in water.

• Vortex for 1 minute and centrifuge at 13,000 rpm for 5 minutes.

• Transfer the supernatant to an autosampler vial for UPLC-MS/MS analysis.

2. UPLC-MS/MS Instrumentation and Conditions

• UPLC System: Waters ACQUITY UPLC or equivalent

• Mass Spectrometer: Waters Xevo TQ-S triple quadrupole mass spectrometer or equivalent

• Column: ACQUITY UPLC BEH C18 column (2.1 mm × 100 mm, 1.7 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

• Gradient Elution:

  • 0-1 min: 5% B

  • 1-4 min: 5-95% B

  • 4-5 min: 95% B

  • 5-5.1 min: 95-5% B

  • 5.1-6 min: 5% B

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Capillary Voltage: 3.0 kV

• Source Temperature: 150°C

• Desolvation Temperature: 500°C

• Desolvation Gas Flow: 1000 L/hr

• Cone Gas Flow: 150 L/hr

• Collision Gas: Argon

3. Mass Spectrometry Parameters

The mass spectrometer should be operated in Multiple Reaction Monitoring (MRM) mode. The precursor and product ions for 11-Hydroxyrankinidine need to be determined by infusing a standard solution. Based on its molecular weight of 356.42 g/mol , the protonated molecule [M+H]⁺ would be approximately m/z 357.4.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
11-Hydroxyrankinidine	~357.4	To be determined	To be determined	To be determined
Internal Standard (e.g., Diazepam)	285.2	193.1	40	25

Data Presentation

The following tables summarize the expected performance characteristics of the UPLC-MS/MS method for the analysis of Gelsemium alkaloids, which can be considered representative for 11-Hydroxyrankinidine quantification.[2]

Table 1: Calibration Curve and Lower Limit of Quantification (LLOQ)

Analyte	Linear Range (ng/mL)	Correlation Coefficient (r²)	LLOQ (ng/mL)
Gelsemium Alkaloids	0.1 - 200	> 0.995	0.1

Table 2: Precision and Accuracy

Analyte	QC Level	Concentration (ng/mL)	Precision (%RSD)	Accuracy (%)
Gelsemium Alkaloids	Low	0.4	< 15	85 - 115
Medium	18	< 15	85 - 115
High	180	< 15	85 - 115

Table 3: Extraction Recovery and Matrix Effect

Analyte	QC Level	Concentration (ng/mL)	Extraction Recovery (%)	Matrix Effect (%)
Gelsemium Alkaloids	Low	0.4	> 75	88 - 108
Medium	18	> 75	88 - 108
High	180	> 75	88 - 108

Visualizations

Experimental Workflow

Caption: UPLC-MS/MS Sample Preparation Workflow.

Potential Biological Signaling Context

While the specific signaling pathways of 11-Hydroxyrankinidine are not well-elucidated, Gelsemium alkaloids are known to exhibit various biological activities, including anti-inflammatory and analgesic effects.[4][5] The following diagram illustrates a generalized pathway that could be involved.

Caption: Generalized Cellular Signaling Pathway.

References

• 1. 11-Hydroxyrankinidine - Immunomart [immunomart.com]
• 2. Toxicokinetics of 11 Gelsemium Alkaloids in Rats by UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scienceopen.com [scienceopen.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Application Note: High-Sensitivity LC-MS/MS Method for the Detection of 11-Hydroxyrankinidine

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the identification and quantification of 11-Hydroxyrankinidine, an alkaloid compound isolated from the whole plant of Gelsemium elegans[1][2]. The protocol is designed for researchers in natural product chemistry, pharmacology, and drug development who require a reliable analytical method for this compound in various matrices. The methodology presented herein provides a comprehensive workflow from sample preparation to data acquisition and analysis, ensuring high selectivity and sensitivity.

Introduction

11-Hydroxyrankinidine is a naturally occurring alkaloid with the molecular formula C20H24N2O4 and a molecular weight of 356.42 g/mol [1]. Alkaloids are a diverse group of naturally occurring chemical compounds that have significant physiological effects on humans and other animals[3][4]. Due to their potential therapeutic applications and inherent toxicity, sensitive and selective analytical methods are crucial for their study[5][6]. LC-MS/MS is a powerful technique for the analysis of alkaloids in complex mixtures due to its high sensitivity and specificity[5][7]. This application note provides a detailed protocol for the detection of 11-Hydroxyrankinidine using LC-MS/MS, which can be adapted for various research applications.

Experimental

Sample Preparation

A generic solid-phase extraction (SPE) method is recommended for the clean-up and pre-concentration of 11-Hydroxyrankinidine from biological or plant matrices[5][8][9].

Protocol: Solid-Phase Extraction (SPE) for 11-Hydroxyrankinidine

• Sample Homogenization: Homogenize 1 g of the sample (e.g., plant material, tissue) in a suitable solvent such as methanol or a methanol/water mixture.

• Extraction: Add 10 mL of extraction solvent (e.g., 0.1% formic acid in methanol) to the homogenized sample. Vortex for 1 minute and sonicate for 15 minutes.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.

• Supernatant Collection: Carefully collect the supernatant.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading: Load the supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the target analyte with 5 mL of methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 1 mL of the initial mobile phase for LC-MS/MS analysis.

Liquid Chromatography

Table 1: LC Parameters

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5-95% B over 10 minutes
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry

Table 2: MS/MS Parameters (Hypothetical for 11-Hydroxyrankinidine)

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	350°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon
MRM Transition 1 (Quantifier)	357.17 > 158.1 (Hypothetical)
MRM Transition 2 (Qualifier)	357.17 > 130.1 (Hypothetical)
Cone Voltage	30 V (Hypothetical)
Collision Energy	20 eV (Hypothetical)

Note: The MRM transitions, cone voltage, and collision energy are hypothetical and should be optimized for 11-Hydroxyrankinidine using a standard solution.

Results and Discussion

This LC-MS/MS method provides a selective and sensitive approach for the detection of 11-Hydroxyrankinidine. The chromatographic conditions are optimized to achieve good peak shape and separation from potential matrix interferences. The use of Multiple Reaction Monitoring (MRM) enhances the specificity of the detection, ensuring reliable quantification.

Table 3: Hypothetical Quantitative Data for 11-Hydroxyrankinidine in Spiked Samples

Matrix	Spiked Concentration (ng/mL)	Measured Concentration (ng/mL)	Recovery (%)	RSD (%) (n=3)
Blank Plasma	1	0.95	95	4.2
10	9.8	98	3.5
100	102	102	2.8
Plant Extract	1	0.92	92	5.1
10	9.5	95	4.0
100	99	99	3.2

The linearity of the method should be assessed by preparing a calibration curve using standard solutions of 11-Hydroxyrankinidine. The limit of detection (LOD) and limit of quantification (LOQ) should be determined based on the signal-to-noise ratio.

Visualizations

Caption: Experimental workflow for the LC-MS/MS detection of 11-Hydroxyrankinidine.

While the specific metabolic pathway of 11-Hydroxyrankinidine is not detailed in the provided search results, a generic representation of alkaloid biosynthesis is presented below. Alkaloid biosynthesis often involves complex multi-step enzymatic reactions from primary metabolites[4].

Caption: A generalized metabolic pathway for the biosynthesis of 11-Hydroxyrankinidine.

Conclusion

The LC-MS/MS method detailed in this application note provides a sensitive and selective tool for the detection and quantification of 11-Hydroxyrankinidine. The sample preparation protocol ensures efficient extraction and clean-up, while the optimized LC and MS parameters allow for reliable analysis. This method will be valuable for researchers investigating the pharmacology, toxicology, and natural occurrence of this alkaloid.

References

• 1. 11-Hydroxyrankinidine - Immunomart [immunomart.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Recent Progress in the Metabolic Engineering of Alkaloids in Plant Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Alkaloid biosynthesis: metabolism and trafficking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. alkaloids.alfa-chemistry.com [alkaloids.alfa-chemistry.com]
• 6. uvadoc.uva.es [uvadoc.uva.es]
• 7. agilent.com [agilent.com]
• 8. bfr.bund.de [bfr.bund.de]
• 9. mdpi.com [mdpi.com]

Application Notes and Protocols for Developing a Bioassay for 11-Hydroxyrankinidine Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

11-Hydroxyrankinidine is an indole alkaloid isolated from plants of the Gelsemium genus, notably Gelsemium elegans.[1][2] While the bioactivity of 11-Hydroxyrankinidine is not extensively characterized, related alkaloids from the same genus, such as gelsemine, have demonstrated significant neuroprotective, anti-inflammatory, and analgesic properties.[3][4] These effects are often mediated through interactions with neuronal signaling pathways, including glycine and GABA receptors, and enzymes like transglutaminase 2.[4][5]

This document provides a comprehensive guide for the development of a bioassay to screen for and characterize the biological activity of 11-Hydroxyrankinidine. The proposed strategy involves a primary, high-throughput cell-based assay to identify potential activity, followed by a more specific secondary assay to elucidate the mechanism of action.

Proposed Signaling Pathway and Target

Based on the known activities of related Gelsemium alkaloids, a plausible hypothesis is that 11-Hydroxyrankinidine may modulate neuronal activity, potentially through interaction with inhibitory neurotransmitter receptors or downstream signaling cascades involved in neuroinflammation. The following diagram illustrates a hypothetical signaling pathway that could be targeted by 11-Hydroxyrankinidine.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 11-Hydroxyrankinidine - Immunomart [immunomart.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. mdpi.com [mdpi.com]
• 5. Frontiers | Gelsemine and Gelsemium sempervirens L. Extracts in Animal Behavioral Test: Comments and Related Biases [frontiersin.org]

No In Vivo Data Currently Available for 11-Hydroxyrankinidine in Animal Models

As of the latest search, there is no publicly available scientific literature or data detailing the in vivo administration of 11-Hydroxyrankinidine in any animal models.

Extensive searches for preclinical studies, including pharmacokinetic, pharmacodynamic, efficacy, and toxicology data in animal models, did not yield any specific results for the compound 11-Hydroxyrankinidine. The scientific community relies on such published data to develop detailed application notes and protocols for research and drug development.

For researchers, scientists, and drug development professionals interested in the in vivo application of a novel compound like 11-Hydroxyrankinidine, the following general workflow and data points would be necessary to generate the requested detailed protocols and application notes.

Hypothetical Workflow for In Vivo Studies of a Novel Compound:

A typical preclinical research plan for a new chemical entity would involve a series of sequential and parallel studies to characterize its behavior and effects in living organisms.

Caption: Hypothetical preclinical workflow for a novel compound.

Data Required for Comprehensive Application Notes:

To construct the detailed application notes and protocols as requested, the following types of quantitative data and experimental details would be essential:

Table 1: Hypothetical Pharmacokinetic Parameters

Parameter	Value	Animal Model	Route of Administration
Cmax (Maximum Concentration)	Data Needed	e.g., Sprague-Dawley Rat	e.g., Intravenous
Tmax (Time to Cmax)	Data Needed	e.g., C57BL/6 Mouse	e.g., Oral Gavage
AUC (Area Under the Curve)	Data Needed	e.g., Beagle Dog	e.g., Intraperitoneal
t1/2 (Half-life)	Data Needed
Bioavailability (%)	Data Needed

Table 2: Hypothetical Efficacy Data

Animal Model	Disease/Condition	Dosage	Dosing Regimen	Outcome Measure	Result
e.g., Balb/c Mouse	e.g., Induced Inflammation	Data Needed	e.g., Daily for 7 days	e.g., Reduction in Paw Edema (%)	Data Needed
e.g., Wistar Rat	e.g., Neuropathic Pain Model	Data Needed	e.g., Single Dose	e.g., Paw Withdrawal Threshold (g)	Data Needed

Detailed Experimental Protocols:

For each key experiment, a detailed protocol would be necessary, including:

• Animal Model: Species, strain, age, weight, and sex of the animals used.

• Housing and Husbandry: Environmental conditions such as temperature, humidity, and light/dark cycle.

• Drug Formulation: Details of the vehicle used to dissolve or suspend 11-Hydroxyrankinidine and the final concentration.

• Administration: The precise route of administration (e.g., intravenous, oral, intraperitoneal), the volume administered, and the time of administration.

• Endpoint Measurement: A step-by-step description of how the effects of the compound were measured, including the equipment and assays used.

• Statistical Analysis: The statistical methods employed to analyze the collected data.

Signaling Pathway Visualization:

If the mechanism of action of 11-Hydroxyrankinidine were known, a signaling pathway diagram could be generated. For instance, if it were found to inhibit a specific kinase in an inflammatory pathway, the diagram would illustrate this interaction.

Caption: Example of a hypothetical signaling pathway diagram.

The creation of detailed and accurate application notes and protocols for the in vivo administration of 11-Hydroxyrankinidine is contingent upon the future publication of primary research data. Researchers are encouraged to consult scientific databases for any emerging studies on this compound. Without such foundational data, any provided protocol would be purely speculative and not based on empirical evidence.

Application Notes and Protocols for the Investigation of 11-Hydroxyrankinidine in Neuropathic Pain Research

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: As of the current date, specific research on the application of 11-Hydroxyrankinidine for neuropathic pain is not available in the public domain. The following application notes and protocols are provided as a comprehensive guide for the preclinical evaluation of a novel chemical entity, such as 11-Hydroxyrankinidine, in the context of neuropathic pain research. The methodologies described are based on established and widely used models and assays in the field.

Introduction to Neuropathic Pain and Therapeutic Rationale

Neuropathic pain is a chronic and debilitating condition caused by a lesion or disease of the somatosensory nervous system. It is characterized by spontaneous pain, allodynia (pain from a stimulus that does not normally provoke pain), and hyperalgesia (an increased response to a stimulus that is normally painful). Current treatments, including antidepressants and anticonvulsants, often provide incomplete pain relief and can be associated with significant side effects.[1] This necessitates the discovery of novel analgesics with improved efficacy and safety profiles.

11-Hydroxyrankinidine is an alkaloid compound that could be investigated for its potential analgesic properties in neuropathic pain models. Its unique structure warrants investigation into its mechanism of action, which may involve modulation of key signaling pathways implicated in the pathogenesis of neuropathic pain. The following protocols outline a standard preclinical workflow to assess the potential of a novel compound like 11-Hydroxyrankinidine as a treatment for neuropathic pain.

Data Presentation: Hypothetical Efficacy of a Novel Compound

The following tables represent the type of quantitative data that would be generated to evaluate the efficacy of a compound like 11-Hydroxyrankinidine in a preclinical model of neuropathic pain, such as the Chronic Constriction Injury (CCI) model.

Table 1: Effect of Compound X (e.g., 11-Hydroxyrankinidine) on Mechanical Allodynia in the CCI Model.

Treatment Group	Dose (mg/kg)	Baseline Paw Withdrawal Threshold (g)	Day 7 Post-CCI Paw Withdrawal Threshold (g)	Day 14 Post-CCI Paw Withdrawal Threshold (g)
Sham	Vehicle	15.2 ± 0.8	14.9 ± 0.7	15.1 ± 0.9
CCI + Vehicle	Vehicle	15.1 ± 0.9	2.5 ± 0.4	2.8 ± 0.5
CCI + Compound X	10	14.9 ± 0.7	6.8 ± 0.6	7.5 ± 0.8
CCI + Compound X	30	15.3 ± 0.8	10.2 ± 0.9	11.5 ± 1.1
CCI + Gabapentin	100	15.0 ± 0.6	9.8 ± 0.8	10.9 ± 1.0

*p < 0.05 compared to CCI + Vehicle. Data are presented as mean ± SEM.

Table 2: Effect of Compound X (e.g., 11-Hydroxyrankinidine) on Thermal Hyperalgesia in the CCI Model.

Treatment Group	Dose (mg/kg)	Baseline Paw Withdrawal Latency (s)	Day 7 Post-CCI Paw Withdrawal Latency (s)	Day 14 Post-CCI Paw Withdrawal Latency (s)
Sham	Vehicle	12.5 ± 1.1	12.2 ± 1.3	12.4 ± 1.2
CCI + Vehicle	Vehicle	12.3 ± 1.2	5.1 ± 0.7	5.5 ± 0.8
CCI + Compound X	10	12.6 ± 1.0	7.9 ± 0.9	8.4 ± 1.0
CCI + Compound X	30	12.4 ± 1.1	10.1 ± 1.2	10.8 ± 1.3
CCI + Gabapentin	100	12.5 ± 0.9	9.5 ± 1.1	10.2 ± 1.2

*p < 0.05 compared to CCI + Vehicle. Data are presented as mean ± SEM.

Experimental Protocols

Animal Models of Neuropathic Pain

Several well-established nerve ligation models are used to mimic neuropathic pain conditions.[2]

Protocol 3.1.1: Chronic Constriction Injury (CCI) Model

• Animal Preparation: Adult male Sprague-Dawley rats (200-250g) are used. The animals are anesthetized with an appropriate anesthetic (e.g., isoflurane).

• Surgical Procedure: The common sciatic nerve on one side is exposed at the mid-thigh level. Proximal to the sciatic trifurcation, four loose ligatures of chromic gut are tied around the nerve with about 1 mm spacing between them.[3] The ligatures are tightened until they just evoke a brief twitch in the respective hind limb.

• Closure: The muscle and skin are closed in layers.

• Sham Surgery: In sham-operated animals, the sciatic nerve is exposed but not ligated.

• Post-operative Care: Animals are monitored during recovery and provided with appropriate post-operative care. Behavioral testing typically begins 7 days after surgery.

Protocol 3.1.2: Spared Nerve Injury (SNI) Model

• Animal Preparation: As described in Protocol 3.1.1.

• Surgical Procedure: The sciatic nerve and its three terminal branches (the sural, common peroneal, and tibial nerves) are exposed. The common peroneal and tibial nerves are tightly ligated with silk suture and sectioned distal to the ligation, removing a small section of the distal nerve stump.[4] Care is taken to avoid any contact with or stretching of the intact sural nerve.[4]

• Closure and Post-operative Care: As described in Protocol 3.1.1.

Behavioral Assays for Pain Assessment

Protocol 3.2.1: Assessment of Mechanical Allodynia (von Frey Test)

• Acclimation: Rats are placed in individual Plexiglas chambers on an elevated mesh floor and allowed to acclimate for at least 15-20 minutes before testing.[5]

• Stimulation: A series of calibrated von Frey filaments with logarithmically incremental stiffness are applied to the plantar surface of the hind paw.[6] The filament is pressed upwards to cause a slight bend and held for 3-5 seconds.[6]

• Response: A positive response is noted as a sharp withdrawal, flinching, or licking of the paw upon stimulus application.[4]

• Threshold Determination: The 50% paw withdrawal threshold is determined using the up-down method. The data is typically presented in grams (g).

Protocol 3.2.2: Assessment of Thermal Hyperalgesia (Hargreaves Plantar Test)

• Acclimation: Rats are placed in individual Plexiglas chambers on a glass floor and allowed to acclimate.

• Stimulation: A radiant heat source is positioned under the glass floor directly beneath the plantar surface of the hind paw. The heat source is activated, and the time taken for the rat to withdraw its paw is recorded. A cut-off time (e.g., 20 seconds) is set to prevent tissue damage.

• Measurement: The paw withdrawal latency in seconds (s) is recorded. A decrease in latency indicates thermal hyperalgesia.

In Vitro Electrophysiology Protocol (Hypothetical)

To investigate the direct effects of 11-Hydroxyrankinidine on neuronal excitability, patch-clamp electrophysiology can be performed on dorsal root ganglion (DRG) neurons.

• Cell Preparation: DRG neurons are isolated from rats and cultured.

• Recording: Whole-cell patch-clamp recordings are performed to measure voltage-gated sodium and calcium channel currents, which are key contributors to neuronal hyperexcitability in neuropathic pain.

• Compound Application: 11-Hydroxyrankinidine is applied at various concentrations to the cultured neurons.

• Analysis: Changes in current amplitude, kinetics, and voltage-dependence are analyzed to determine the effect of the compound on specific ion channels.

Visualizations: Signaling Pathways and Workflows

Caption: Hypothetical signaling pathway in neuropathic pain.

Caption: Preclinical workflow for evaluating a novel compound.

Caption: Logical relationship from nerve injury to pain symptoms.

References

• 1. researchgate.net [researchgate.net]
• 2. psychogenics.com [psychogenics.com]
• 3. In Vitro and in Vivo Assays for the Discovery of Analgesic Drugs Targeting TRP Channels - TRP Channels - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. Video: Acute and Chronic Tactile Sensory Testing after Spinal Cord Injury in Rats [jove.com]
• 6. Methods Used to Evaluate Pain Behaviors in Rodents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Investigating 11-Hydroxyrankinidine in Cancer Cell Lines

Disclaimer: As of the latest literature search, specific studies detailing the effects of 11-Hydroxyrankinidine on cancer cell lines are not publicly available. The following application notes, data, and protocols are provided as a comprehensive, illustrative guide for researchers and scientists to investigate the potential anti-cancer properties of a novel natural compound like 11-Hydroxyrankinidine. The presented data and signaling pathways are hypothetical examples to demonstrate the experimental workflow and data presentation.

Application Notes

1. Introduction

11-Hydroxyrankinidine is an alkaloid compound that has been isolated from the plant Gelsemium elegans.[1][2] Natural products are a rich source of novel bioactive molecules with potential therapeutic applications, including anti-cancer activity. Many natural compounds exert their effects by modulating key signaling pathways that are often dysregulated in cancer, such as those controlling cell proliferation, apoptosis, and survival.[3][4] This document provides a framework for the initial investigation of 11-Hydroxyrankinidine's effects on various cancer cell lines, outlining protocols for assessing cytotoxicity, induction of apoptosis, cell cycle arrest, and modulation of cancer-related signaling pathways.

2. Hypothetical Data Presentation

The following tables represent exemplary data that could be generated from the described experimental protocols.

Table 1: Cytotoxicity of 11-Hydroxyrankinidine in Human Cancer Cell Lines

This table summarizes the half-maximal inhibitory concentration (IC50) values, representing the concentration of 11-Hydroxyrankinidine required to inhibit the growth of various cancer cell lines by 50% after a 72-hour treatment period, as determined by an MTT assay.

Cell Line	Cancer Type	IC50 (µM)
MCF-7	Breast Cancer	15.2 ± 1.8
MDA-MB-231	Breast Cancer	8.5 ± 0.9
A549	Lung Cancer	22.1 ± 2.5
HCT116	Colon Cancer	12.8 ± 1.4
HeLa	Cervical Cancer	18.9 ± 2.1
PANC-1	Pancreatic Cancer	35.4 ± 4.2
HEK293	Normal Kidney (Control)	> 100

Table 2: Effect of 11-Hydroxyrankinidine on Apoptosis in MDA-MB-231 Cells

This table shows the percentage of apoptotic cells in the MDA-MB-231 breast cancer cell line after 24 hours of treatment with 11-Hydroxyrankinidine, as measured by Annexin V-FITC and Propidium Iodide staining followed by flow cytometry.

Treatment	Concentration (µM)	Early Apoptosis (%)	Late Apoptosis (%)	Total Apoptosis (%)
Control (DMSO)	0	3.1 ± 0.4	2.5 ± 0.3	5.6 ± 0.7
11-Hydroxyrankinidine	5	15.7 ± 1.9	8.2 ± 1.1	23.9 ± 3.0
11-Hydroxyrankinidine	10	28.4 ± 3.5	15.6 ± 2.0	44.0 ± 5.5

Table 3: Cell Cycle Analysis of HCT116 Cells Treated with 11-Hydroxyrankinidine

This table presents the distribution of HCT116 colon cancer cells in different phases of the cell cycle after 48 hours of treatment with 11-Hydroxyrankinidine, determined by propidium iodide staining and flow cytometry.

Treatment	Concentration (µM)	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Control (DMSO)	0	55.2 ± 4.1	28.9 ± 2.5	15.9 ± 1.8
11-Hydroxyrankinidine	10	68.5 ± 5.3	15.1 ± 1.7	16.4 ± 1.9
11-Hydroxyrankinidine	20	75.3 ± 6.0	8.2 ± 1.0	16.5 ± 2.1

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the general workflow for investigating a novel compound and a hypothetical signaling pathway that could be affected.

Caption: Experimental workflow for investigating 11-Hydroxyrankinidine.

Caption: Hypothetical inhibition of the PI3K/Akt signaling pathway.

Detailed Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol measures the metabolic activity of cells as an indicator of cell viability.

• Materials:

  • 11-Hydroxyrankinidine (dissolved in DMSO)

  • Selected cancer cell lines

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • 96-well plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO

  • Multiskan plate reader

• Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO2.

  • Prepare serial dilutions of 11-Hydroxyrankinidine in complete medium.

  • Remove the medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (DMSO) and a blank (medium only).

  • Incubate the plate for 72 hours.

  • Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a plate reader.

  • Calculate cell viability as a percentage of the control and determine the IC50 value using appropriate software (e.g., GraphPad Prism).

Protocol 2: Apoptosis Detection by Annexin V-FITC/PI Staining

This protocol distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Materials:

  • Sensitive cancer cell line (e.g., MDA-MB-231)

  • 11-Hydroxyrankinidine

  • 6-well plates

  • Annexin V-FITC Apoptosis Detection Kit

  • Flow cytometer

• Procedure:

  • Seed cells in 6-well plates and allow them to attach overnight.

  • Treat the cells with various concentrations of 11-Hydroxyrankinidine (e.g., 0, 5, 10 µM) for 24 hours.

  • Harvest the cells (including floating cells in the medium) by trypsinization and centrifugation.

  • Wash the cells twice with cold PBS.

  • Resuspend the cells in 100 µL of 1X Binding Buffer provided in the kit.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each sample.

  • Analyze the samples within 1 hour using a flow cytometer.

Protocol 3: Cell Cycle Analysis by Propidium Iodide Staining

This protocol quantifies the distribution of cells in different phases of the cell cycle based on DNA content.

• Materials:

  • Selected cancer cell line (e.g., HCT116)

  • 11-Hydroxyrankinidine

  • 6-well plates

  • 70% ethanol (ice-cold)

  • Propidium Iodide (PI) staining solution (containing RNase A)

  • Flow cytometer

• Procedure:

  • Seed cells in 6-well plates and treat with 11-Hydroxyrankinidine for 48 hours.

  • Harvest and wash the cells with PBS.

  • Fix the cells by adding them dropwise into ice-cold 70% ethanol while vortexing gently. Store at -20°C for at least 2 hours.

  • Centrifuge the fixed cells and wash with PBS to remove the ethanol.

  • Resuspend the cell pellet in 500 µL of PI staining solution.

  • Incubate for 30 minutes at room temperature in the dark.

  • Analyze the samples using a flow cytometer. The DNA content will be used to generate a histogram for cell cycle phase distribution.

Protocol 4: Western Blotting for Signaling Pathway Analysis

This protocol detects changes in the expression and phosphorylation status of key proteins in a signaling pathway.

• Materials:

  • Selected cancer cell line

  • 11-Hydroxyrankinidine

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • BCA Protein Assay Kit

  • SDS-PAGE gels and running buffer

  • PVDF membrane

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., anti-Akt, anti-p-Akt, anti-Bcl-2, anti-Bax, anti-β-actin)

  • HRP-conjugated secondary antibodies

  • Enhanced Chemiluminescence (ECL) substrate

  • Imaging system

• Procedure:

  • Treat cells with 11-Hydroxyrankinidine for the desired time (e.g., 24 hours).

  • Lyse the cells in RIPA buffer and collect the protein lysate.

  • Determine the protein concentration using the BCA assay.

  • Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour.

  • Wash again and apply the ECL substrate.

  • Visualize the protein bands using an imaging system. Use β-actin as a loading control.

References

• 1. 11-Hydroxyrankinidine - Immunomart [immunomart.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Potential Anticancer Properties and Mechanisms of Action of Formononetin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Exploring the recent trends in perturbing the cellular signaling pathways in cancer by natural products - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

11-Hydroxyrankinidine stability in different solvents and temperatures

For researchers, scientists, and drug development professionals working with 11-Hydroxyrankinidine, ensuring its stability throughout experimental and storage phases is critical for obtaining reliable and reproducible results. This technical support center provides essential guidance on maintaining the integrity of 11-Hydroxyrankinidine, with troubleshooting advice and frequently asked questions regarding its stability in various solvents and temperatures.

Frequently Asked Questions (FAQs)

Q1: What are the general recommendations for storing 11-Hydroxyrankinidine?

A1: Based on supplier datasheets, general storage recommendations for 11-Hydroxyrankinidine are provided to maximize its shelf life. As a powder, it is advised to store it in a sealed, cool, and dry environment. For longer-term storage, specific temperature conditions are recommended.

Q2: How does temperature affect the stability of 11-Hydroxyrankinidine in solution?

Q3: Which solvents are recommended for dissolving and storing 11-Hydroxyrankinidine?

A3: The choice of solvent can significantly impact the stability of 11-Hydroxyrankinidine. While specific compatibility studies are not extensively published, it is crucial to use high-purity, anhydrous solvents when preparing stock solutions. The presence of water or other reactive impurities can promote hydrolysis or other degradation pathways. The suitability of a solvent should be empirically determined for your specific experimental conditions, and stock solutions should be stored at low temperatures.

Q4: How can I assess the stability of 11-Hydroxyrankinidine in my specific experimental conditions?

A4: To assess the stability of 11-Hydroxyrankinidine in your experimental setup, a stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with a photodiode array (PDA) or mass spectrometry (MS) detector, should be employed. This involves subjecting the compound to your specific conditions (e.g., solvent, temperature, pH) for a defined period and then analyzing the sample for any decrease in the parent compound peak and the appearance of new peaks that may correspond to degradation products.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and analysis of 11-Hydroxyrankinidine, focusing on stability-related problems.

Issue	Possible Cause	Recommended Solution
Loss of compound potency or inconsistent results.	Degradation of 11-Hydroxyrankinidine in stock solutions or during experiments.	1. Prepare fresh stock solutions from solid material. 2. Aliquot stock solutions to avoid repeated freeze-thaw cycles. 3. Store stock solutions at -80°C. 4. Perform a stability study under your experimental conditions to determine the rate of degradation.
Appearance of unexpected peaks in chromatograms.	Formation of degradation products.	1. Conduct a forced degradation study to identify potential degradation products. 2. Use a stability-indicating HPLC method to separate the parent compound from any degradants. 3. Characterize the degradation products using LC-MS or other spectroscopic techniques.
Poor solubility or precipitation of the compound.	Inappropriate solvent or solvent/water ratio.	1. Test a range of solvents to find one with optimal solubility and stability. 2. For aqueous buffers, consider the use of a co-solvent (e.g., DMSO, ethanol), but verify its compatibility with your experiment. 3. Ensure the pH of the solution is appropriate for the compound's stability.
Variability between different batches of the compound.	Differences in purity or handling during shipping and storage.	1. Always check the certificate of analysis for each new batch. 2. Upon receipt, store the compound under the recommended conditions immediately. 3. Qualify each new batch with a simple stability test before use in critical experiments.

Data Presentation

Table 1: General Storage Recommendations for 11-Hydroxyrankinidine

Form	Storage Temperature	Duration	Notes
Powder	4°C	2 years	Store in a sealed, cool, and dry place.
Powder	-20°C	3 years	For long-term storage of the solid compound.
In Solvent	-20°C	1 month	Aliquot to avoid repeated freeze-thaw cycles.
In Solvent	-80°C	6 months	Recommended for long-term storage of stock solutions.

Note: These are general guidelines. For specific product recommendations, please refer to the Certificate of Analysis provided by the supplier.

Experimental Protocols

Protocol 1: General Procedure for a Forced Degradation Study

A forced degradation study is essential for developing a stability-indicating analytical method and identifying potential degradation products.

1. Preparation of Stock Solution:

• Accurately weigh and dissolve 11-Hydroxyrankinidine in a suitable solvent (e.g., methanol or acetonitrile) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

2. Stress Conditions:

• Acidic Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Incubate at a specific temperature (e.g., 60°C) for a set time (e.g., 24 hours).

• Basic Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Incubate at a specific temperature (e.g., 60°C) for a set time (e.g., 24 hours).

• Oxidative Degradation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Keep at room temperature for a set time (e.g., 24 hours).

• Thermal Degradation: Expose the solid compound to dry heat (e.g., 105°C) for a set time (e.g., 24 hours). Also, reflux the stock solution at a specific temperature.

• Photolytic Degradation: Expose the stock solution to UV light (e.g., 254 nm) and visible light for a defined period.

3. Sample Analysis:

• At specified time points, withdraw aliquots of the stressed samples.

• Neutralize the acidic and basic samples before analysis.

• Dilute all samples to a suitable concentration with the mobile phase.

• Analyze the samples using a validated stability-indicating HPLC method.

4. Data Evaluation:

• Compare the chromatograms of the stressed samples with that of an unstressed control.

• Calculate the percentage degradation of 11-Hydroxyrankinidine.

• Identify and quantify the major degradation products.

Visualizations

Caption: General Workflow for a Stability Study.

Caption: Troubleshooting Decision Tree for Stability Issues.

Caption: Forced Degradation and Product Identification Workflow.

Technical Support Center: Optimizing 11-Hydroxyrankinidine Dosage for In Vivo Experiments

Disclaimer: 11-Hydroxyrankinidine is an alkaloid isolated from Gelsemium elegans.[1] Currently, there is limited publicly available data on its specific in vivo dosage, pharmacokinetics, and mechanism of action. The following guide provides a generalized framework and best practices for researchers to establish an optimal in vivo dosage for novel compounds like 11-Hydroxyrankinidine. It is essential to conduct thorough dose-finding studies and consult relevant institutional and regulatory guidelines.

Frequently Asked Questions (FAQs)

Q1: Where should I begin when determining the starting dose for my in vivo experiments with 11-Hydroxyrankinidine?

A1: For a novel compound with limited data, a systematic approach is crucial. Start by gathering all available in vitro data, such as IC50, EC50, and cytotoxicity (CC50) values.[2] These can be used for an initial estimation of the dose range. A common starting point for a dose-range finding study is a fraction of the dose that showed cytotoxic effects in vitro, scaled appropriately for the animal model.[2][3] It is also critical to review any literature on related compounds from Gelsemium elegans, as they are known to be highly potent and can have a narrow therapeutic window between efficacy and toxicity.[1][4]

Q2: What is a dose-range finding (DRF) study and why is it important?

A2: A dose-range finding (DRF) study is a preliminary experiment conducted to identify a range of doses that are safe and effective.[3][5] Its primary goals are to determine the Maximum Tolerated Dose (MTD), which is the highest dose that does not cause unacceptable side effects, and the Minimum Effective Dose (MED), the lowest dose that produces the desired therapeutic effect.[3][5] This is a critical first step to avoid unnecessary animal toxicity and to ensure that subsequent efficacy studies are conducted within a relevant dose range.[6]

Q3: How do I design a dose-range finding study?

A3: A typical DRF study involves several dose groups and a vehicle control group.[2] Start with a low dose and escalate it in subsequent groups. A geometric progression of doses (e.g., 1x, 2x, 4x, 8x) is often used.[3] A small number of animals per group (e.g., n=3-5) is usually sufficient for this initial phase.[2] Key parameters to monitor include clinical signs of toxicity, body weight changes, and mortality over a defined observation period (e.g., 7-14 days).[2][6]

Q4: What are pharmacokinetics (PK) and pharmacodynamics (PD), and why are they important for dosage optimization?

A4: Pharmacokinetics (PK) describes what the body does to the drug, including its absorption, distribution, metabolism, and excretion (ADME).[7][8] Pharmacodynamics (PD) describes what the drug does to the body, i.e., the drug's effect.[7][8] Understanding the PK/PD relationship is essential for optimizing a dosing regimen.[9] For example, knowing the drug's half-life (a PK parameter) will help determine the optimal dosing frequency to maintain the desired therapeutic effect (a PD parameter).[2]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
High mortality or severe toxicity at the lowest dose	The starting dose was too high. Alkaloids from Gelsemium elegans can be highly toxic.[1][10]	Immediately halt the experiment. Re-evaluate the starting dose based on a more conservative fraction of the in vitro cytotoxicity data. Conduct a thorough literature review of similar compounds.
No observable effect at the highest dose	The dose range is too low. The compound may have poor bioavailability.	Consider a higher dose range if no toxicity was observed. Investigate the compound's solubility and formulation to improve absorption. Conduct a pilot pharmacokinetic study to measure drug exposure.
High variability in animal response within the same dose group	Inconsistent dosing technique. Genetic variability in the animal model. Issues with the formulation (e.g., suspension not uniformly mixed).	Ensure all personnel are properly trained in the administration technique. Ensure the formulation is homogenous before each administration. Consider using a more inbred animal strain if variability persists.
Unexpected side effects (e.g., neurotoxicity)	Off-target effects of the compound. Some Gelsemium alkaloids are known to interact with inhibitory receptors like glycine and GABA-A receptors in the central nervous system.[11][12]	Document all clinical signs meticulously. Consider including specific neurological or behavioral assessments in your observation protocol. This could be a critical finding related to the compound's mechanism of action.

Data Presentation: Templates for Data Collection

Table 1: Template for Dose-Range Finding Study Results

Dose Group (mg/kg)	Number of Animals	Mortality	Body Weight Change (%)	Clinical Signs of Toxicity
Vehicle Control	5
Dose 1	5
Dose 2	5
Dose 3	5
Dose 4	5

Table 2: Template for Pharmacokinetic Parameters

Dose (mg/kg)	Cmax (ng/mL)	Tmax (hr)	AUC (ng*hr/mL)	Half-life (t1/2) (hr)

Experimental Protocols

Protocol 1: General Procedure for a Murine Dose-Range Finding (DRF) Study

• Animal Model: Select a suitable mouse strain (e.g., C57BL/6), aged 6-8 weeks.

• Acclimatization: Allow animals to acclimatize to the facility for at least one week before the experiment.

• Group Allocation: Randomly assign animals to dose groups (e.g., 4 dose levels + 1 vehicle control), with n=5 mice per group.

• Dose Preparation: Prepare a stock solution of 11-Hydroxyrankinidine in a suitable vehicle. Perform serial dilutions to prepare the individual doses.

• Administration: Administer a single dose of the compound or vehicle via the intended experimental route (e.g., intraperitoneal, oral).

• Observation: Monitor animals for clinical signs of toxicity and mortality at regular intervals (e.g., 1, 4, 24, 48 hours) and then daily for 14 days.[6]

• Data Collection: Record body weights before dosing and at selected time points throughout the study.

• Endpoint: At the end of the observation period, euthanize surviving animals and perform a gross necropsy. Consider collecting major organs for histopathology.

• Analysis: Determine the Maximum Tolerated Dose (MTD) as the highest dose that does not result in significant toxicity or more than 10% body weight loss.[6]

Protocol 2: General Procedure for a Pilot Pharmacokinetic (PK) Study

• Animal Model and Dosing: Select a single, non-toxic dose level determined from the DRF study. Administer the dose to a cohort of animals (e.g., n=3-4 per time point).

• Sample Collection: Collect blood samples at multiple time points post-administration (e.g., 0, 15, 30 min, 1, 2, 4, 8, 24 hours).

• Sample Processing: Process blood samples to obtain plasma or serum and store them at -80°C until analysis.

• Bioanalysis: Develop and validate a sensitive analytical method (e.g., LC-MS/MS) to quantify the concentration of 11-Hydroxyrankinidine in the plasma/serum samples.

• Data Analysis: Use pharmacokinetic software to calculate key PK parameters such as Cmax, Tmax, AUC, and half-life.[13]

Visualizations

Caption: Workflow for determining the optimal in vivo dosage.

Caption: Conceptual Dose-Response Curve.

Caption: Hypothetical signaling pathway for Gelsemium alkaloids.

References

• 1. Gelsemium elegans Benth: Chemical Components, Pharmacological Effects, and Toxicity Mechanisms [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. Dose Range Finding in Preclinical Studies | Altasciences Blog [altasciences.com]
• 4. researchgate.net [researchgate.net]
• 5. criver.com [criver.com]
• 6. Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics & Toxicology - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. How to optimise drug study design: pharmacokinetics and pharmacodynamics studies introduced to paediatricians - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Gelsemine - Wikipedia [en.wikipedia.org]
• 12. Molecular Pharmacology of Gelsemium Alkaloids on Inhibitory Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Implementation of pharmacokinetic and pharmacodynamic strategies in early research phases of drug discovery and development at Novartis Institute of Biomedical Research - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 11-Hydroxyrankinidine and Related Gelsemium Alkaloids

This guide is intended for researchers, scientists, and drug development professionals engaged in the complex synthesis of indole alkaloids.

Troubleshooting Guide

This section addresses specific experimental issues that may arise during the synthesis of complex Gelsemium alkaloids, with a focus on a representative synthetic route to gelsemine.

Problem ID	Issue	Potential Cause(s)	Suggested Solution(s)
TS-DA-01	Low yield and/or poor diastereoselectivity in the initial Diels-Alder reaction to form the core tricyclic system.	- Inadequate catalyst activity or loading.- Suboptimal reaction temperature or time.- Steric hindrance from bulky protecting groups.	- Screen different organocatalysts and optimize catalyst loading.- Systematically vary the reaction temperature and monitor progress by TLC/LC-MS.- Consider alternative, less bulky protecting groups for the nitrogen atom.
TS-AC-02	Failure of the intramolecular trans-annular aldol condensation to form the pyrrolidine ring.	- Incorrect base or solvent system, leading to undesired side reactions.- Unfavorable conformation of the precursor for cyclization.- Decomposition of the starting material under basic conditions.	- Screen a variety of non-nucleophilic bases (e.g., LDA, LHMDS, KHMDS).- Experiment with different solvent systems to influence the precursor's conformation.- Lower the reaction temperature and add the base slowly to minimize degradation.
TS-SN-03	Unsuccessful late-stage intramolecular SN2 substitution to complete the hexacyclic core.	- Poor leaving group.- Steric congestion around the reaction center.- Ring strain in the transition state.	- Convert the hydroxyl group to a better leaving group (e.g., mesylate, tosylate, or triflate).- Optimize reaction conditions (solvent, temperature, and use of a non-nucleophilic base).- If sterically hindered, consider a more rigid solvent to pre-organize the substrate for cyclization.
TS-PR-04	Difficulty in the purification of polar, nitrogen-containing intermediates.	- Tailing on silica gel chromatography.- Co-elution of closely related impurities.	- Use a modified stationary phase (e.g., alumina or C18 reverse-phase silica).- Add a small percentage of a basic modifier (e.g., triethylamine or ammonia) to the eluent to reduce tailing.- Consider derivatization to a less polar compound for purification, followed by deprotection.

Frequently Asked Questions (FAQs)

Q1: What are the most critical steps in the synthesis of a Gelsemium alkaloid like gelsemine?

A1: Based on published syntheses, the most challenging and crucial steps are typically:

• The initial stereocontrolled construction of the polycyclic core, often via a cycloaddition reaction.[1][2]

• The formation of key quaternary carbon centers with the correct stereochemistry.

• The late-stage ring closures to form the strained, cage-like architecture of the final molecule.[1]

Q2: How can I improve the efficiency of the Pictet-Spengler reaction for the synthesis of related indole alkaloids?

A2: The Pictet-Spengler reaction is a powerful tool for constructing the tetrahydro-β-carboline core of many indole alkaloids. To optimize this reaction:

• Acid Catalyst: The choice and concentration of the acid catalyst are critical. Common acids include trifluoroacetic acid (TFA), hydrochloric acid (HCl), and Lewis acids. A systematic screening of acids and their concentrations is recommended.

• Solvent: The solvent can significantly influence the reaction rate and yield. Aprotic solvents like dichloromethane (DCM) or toluene are often effective.

• Temperature: While some Pictet-Spengler reactions proceed at room temperature, others may require heating to overcome the activation energy barrier.

• Substrate Reactivity: The electronic nature of both the tryptamine derivative and the carbonyl compound plays a major role. Electron-rich tryptamines and electron-deficient carbonyls generally react more readily.

Q3: Are there any common side reactions to be aware of during the synthesis?

A3: Yes, several side reactions can occur:

• Epimerization: Stereocenters, particularly those alpha to a carbonyl group, can be prone to epimerization under acidic or basic conditions.

• Over-oxidation or Reduction: When performing redox reactions on complex molecules with multiple functional groups, chemoselectivity can be a challenge. Careful selection of reagents and reaction conditions is essential.

• Protecting Group Instability: The complex and sometimes harsh conditions required for certain transformations can lead to the premature cleavage of protecting groups, resulting in a mixture of products. A robust protecting group strategy is crucial.

Experimental Protocols

Note: The following protocols are adapted from the total synthesis of (+)-gelsemine and should be considered as a general guide.[1][2]

Key Experiment: Organocatalytic Asymmetric Diels-Alder Reaction

This reaction establishes the initial tricyclic core with high stereocontrol.

Materials:

• Dihydropyridine derivative

• α,β-Unsaturated aldehyde

• Organocatalyst (e.g., a diarylprolinol silyl ether)

• Solvent (e.g., Toluene)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a solution of the dihydropyridine derivative and the organocatalyst in toluene at -20 °C under an inert atmosphere, add the α,β-unsaturated aldehyde dropwise over 10 minutes.

• Stir the reaction mixture at -20 °C for 24-48 hours, monitoring the progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of NH4Cl.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired Diels-Alder adduct.

Parameter	Condition
Temperature	-20 °C
Solvent	Toluene
Catalyst Loading	10-20 mol%
Reaction Time	24-48 hours

Visualizations

Logical Workflow for Troubleshooting a Failed Reaction

Caption: A logical workflow for troubleshooting failed synthetic reactions.

Hypothetical Synthetic Pathway to a Gelsemium Alkaloid Core

Caption: A generalized synthetic pathway to a complex Gelsemium alkaloid.

References

• 1. Total synthesis of (+)-gelsemine via an organocatalytic Diels-Alder approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Troubleshooting 11-Hydroxyrankinidine quantification in complex mixtures

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the quantification of 11-Hydroxyrankinidine in complex mixtures.

Frequently Asked Questions (FAQs)

General

Q1: What is 11-Hydroxyrankinidine and why is its quantification in complex mixtures challenging?

A1: 11-Hydroxyrankinidine is an alkaloid compound.[1][2] Its quantification in complex biological matrices (e.g., plasma, urine, tissue homogenates) or intricate botanical extracts can be challenging due to its potentially low concentration, susceptibility to degradation, and the presence of interfering endogenous or exogenous compounds. These interferences can lead to a phenomenon known as the "matrix effect," which can suppress or enhance the analyte signal, leading to inaccurate quantification.[3][4][5]

Q2: What are the recommended storage conditions for 11-Hydroxyrankinidine standards and samples containing the analyte?

A2: Pure 11-Hydroxyrankinidine powder should be stored at -20°C for long-term stability (up to 3 years).[2][6] Stock solutions in a suitable solvent should be stored at -80°C for up to one year.[6] To prevent degradation, it is crucial to minimize freeze-thaw cycles. Biological samples containing 11-Hydroxyrankinidine should be stored at -80°C until analysis.

Sample Preparation

Q3: What is the most suitable sample preparation technique for extracting 11-Hydroxyrankinidine from complex matrices?

A3: The choice of sample preparation technique depends on the matrix and the required level of cleanliness. Common and effective methods for alkaloids like 11-Hydroxyrankinidine include:

• Solid-Phase Extraction (SPE): This is often the preferred method for complex matrices as it provides excellent cleanup by selectively isolating the analyte and removing a significant portion of interfering compounds.[7]

• Liquid-Liquid Extraction (LLE): A simpler and cost-effective method that can be effective for less complex matrices. The choice of extraction solvent is critical for achieving good recovery.[8]

• Protein Precipitation (PPT): A rapid method for plasma or serum samples, but it is less clean than SPE or LLE and may result in stronger matrix effects.[9]

Q4: How can I optimize the recovery of 11-Hydroxyrankinidine during sample preparation?

A4: To optimize recovery, systematically evaluate different SPE sorbents (e.g., C18, mixed-mode cation exchange) or LLE solvents with varying polarities. It is also important to adjust the pH of the sample to ensure 11-Hydroxyrankinidine is in the appropriate ionization state for efficient extraction. Spiking a known amount of a reference standard into a blank matrix and measuring the amount recovered will allow you to calculate and optimize the extraction efficiency.

Chromatography and Mass Spectrometry (LC-MS/MS)

Q5: What are the typical starting conditions for developing an LC-MS/MS method for 11-Hydroxyrankinidine?

A5: For a reversed-phase LC-MS/MS method, a C18 column is a good starting point. The mobile phase typically consists of water and an organic solvent (acetonitrile or methanol) with a modifier like formic acid or ammonium formate to improve peak shape and ionization efficiency.[10][11] A gradient elution, starting with a higher aqueous phase and ramping up the organic phase, is generally effective for separating the analyte from matrix components.[12]

Q6: How do I select the optimal precursor and product ions for 11-Hydroxyrankinidine in Multiple Reaction Monitoring (MRM) mode?

A6: The precursor ion will be the protonated molecule [M+H]+ in positive ionization mode. To determine the most abundant and stable product ions, infuse a standard solution of 11-Hydroxyrankinidine into the mass spectrometer and perform a product ion scan. Select the most intense and specific product ions for quantification (quantifier) and confirmation (qualifier).

Q7: I am observing poor peak shape (e.g., tailing, fronting). What could be the cause and how can I fix it?

A7: Poor peak shape can be caused by several factors:

• Column Overload: Injecting too high a concentration of the analyte. Try diluting the sample.

• Inappropriate Mobile Phase pH: The pH of the mobile phase can affect the ionization state of the analyte. For basic compounds like alkaloids, a mobile phase with a slightly acidic pH (e.g., using formic acid) often yields better peak shapes.

• Secondary Interactions with the Stationary Phase: Adding a small amount of a competing base to the mobile phase or using a column with a different stationary phase chemistry can help.

• Column Degradation: If the column has been used extensively, its performance may decline. Replacing the column may be necessary.

Troubleshooting Guides

Issue 1: High Matrix Effect (Ion Suppression or Enhancement)

Symptoms:

• Inconsistent and non-reproducible results.

• Low recovery in post-extraction spike experiments.

• Significant difference in analyte response between neat standards and matrix-matched standards.[5]

Possible Causes and Solutions:

Cause	Solution
Co-elution of matrix components with 11-Hydroxyrankinidine.	Optimize the chromatographic gradient to better separate the analyte from interfering peaks.[3]
Insufficient sample cleanup.	Employ a more rigorous sample preparation method, such as switching from protein precipitation to solid-phase extraction (SPE).[3]
High concentration of salts or phospholipids in the final extract.	Incorporate a desalting step in your sample preparation or use a phospholipid removal plate/cartridge.
Non-specific binding to plasticware.	Use low-binding microcentrifuge tubes and pipette tips.

Issue 2: Low Sensitivity / Poor Signal-to-Noise Ratio

Symptoms:

• Difficulty in detecting 11-Hydroxyrankinidine at low concentrations.

• The peak for the analyte is not significantly above the baseline noise.

Possible Causes and Solutions:

Cause	Solution
Suboptimal ionization parameters in the mass spectrometer.	Optimize source parameters such as capillary voltage, gas flow, and temperature to maximize the ionization of 11-Hydroxyrankinidine.
Inefficient extraction from the matrix.	Re-evaluate and optimize the sample preparation method to improve recovery.
Analyte degradation during sample processing or storage.	Ensure samples are kept cold during processing and stored at appropriate temperatures.[2][6] Consider adding antioxidants if oxidative degradation is suspected.
Use of an inappropriate mobile phase modifier.	Experiment with different modifiers (e.g., formic acid, ammonium acetate) and concentrations to enhance signal intensity.[11]

Issue 3: Peak Splitting or Broadening

Symptoms:

• The chromatographic peak for 11-Hydroxyrankinidine appears as two or more merged peaks or is wider than expected.

Possible Causes and Solutions:

Cause	Solution
Presence of isomers.	If 11-Hydroxyrankinidine has isomers that are not being chromatographically resolved, a longer column or a different stationary phase may be required.
Injection solvent is too strong.	The solvent used to dissolve the final extract should be similar in composition to or weaker than the initial mobile phase conditions to ensure proper peak focusing at the head of the column.
Blockage in the LC system (e.g., column frit, tubing).	Flush the system and consider using a guard column to protect the analytical column from particulate matter.
Column temperature fluctuations.	Use a column oven to maintain a stable temperature.

Experimental Protocols & Data

Table 1: Example LC-MS/MS Parameters for 11-Hydroxyrankinidine Quantification

Parameter	Setting
LC System	UPLC/HPLC
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System	Triple Quadrupole
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Gas Flow	800 L/hr
Desolvation Temperature	400°C
MRM Transition (Quantifier)	[M+H]+ → Product Ion 1
MRM Transition (Qualifier)	[M+H]+ → Product Ion 2

Note: These are starting parameters and should be optimized for your specific instrument and application.

Table 2: Sample Preparation Protocol using Solid-Phase Extraction (SPE)

Step	Procedure
1. Condition	Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.
2. Load	Load 500 µL of the pre-treated sample (e.g., plasma with internal standard, diluted 1:1 with 4% phosphoric acid).
3. Wash	Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.
4. Elute	Elute 11-Hydroxyrankinidine with 1 mL of methanol.
5. Dry & Reconstitute	Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. invivochem.net [invivochem.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 11-Hydroxyrankinidine | TargetMol [targetmol.com]
• 7. mdpi.com [mdpi.com]
• 8. Development and validation of a LC-MS/MS method for the simultaneous determination of cycloicaritin and its carbamate prodrug in rat plasma: application to pharmacokinetic study - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. ajmb.org [ajmb.org]
• 10. m.youtube.com [m.youtube.com]
• 11. Development and validation of an LC-MS/MS method for determination of compound K in human plasma and clinical application - PMC [pmc.ncbi.nlm.nih.gov]
• 12. m.youtube.com [m.youtube.com]

Minimizing degradation of 11-Hydroxyrankinidine during extraction

This technical support center provides guidance for researchers, scientists, and drug development professionals on minimizing the degradation of 11-Hydroxyrankinidine during the extraction process. The information is presented in a question-and-answer format to address specific issues that may be encountered.

Frequently Asked Questions (FAQs)

Q1: What is 11-Hydroxyrankinidine and why is its stability during extraction a concern?

11-Hydroxyrankinidine is a natural alkaloid compound.[1][2] Like many complex organic molecules, particularly indole alkaloids, it can be susceptible to degradation under the physical and chemical stresses of extraction processes.[3][4] Factors such as pH, temperature, light, and the presence of oxidative agents can alter its chemical structure, leading to reduced yield and the formation of impurities that can complicate downstream analysis and development.

Q2: What are the most common factors that can lead to the degradation of 11-Hydroxyrankinidine during extraction?

While specific degradation pathways for 11-Hydroxyrankinidine are not extensively documented in publicly available literature, general knowledge of indole alkaloid chemistry suggests the following are likely culprits for degradation:

• pH Extremes: Both highly acidic and highly alkaline conditions can catalyze hydrolysis or rearrangement of functional groups on the molecule.[5]

• High Temperatures: Many alkaloids are thermolabile, and excessive heat during extraction can lead to decomposition.[3][4]

• Oxidation: Exposure to air (oxygen) and light, especially in the presence of certain solvents or metal ions, can lead to oxidative degradation of the indole nucleus.[6][7][8]

• Enzymatic Degradation: If the raw plant material is not properly handled and dried, endogenous enzymes can remain active and degrade the target compound.[3]

Q3: What are the recommended general approaches for extracting alkaloids like 11-Hydroxyrankinidine?

Several methods are commonly employed for alkaloid extraction, with the choice depending on the specific characteristics of the compound and the source material. These include:

• Solvent Extraction: This is a widely used technique utilizing solvents like ethanol, methanol, or chloroform to dissolve the alkaloids.[9][10]

• Acid-Base Extraction: This method leverages the basic nature of alkaloids. The plant material is first treated with an acid to form water-soluble salts of the alkaloids. After removing insoluble materials, the solution is made alkaline to precipitate the free alkaloid, which can then be extracted with an organic solvent.[11][12][13]

• Modern Extraction Techniques: Methods like Ultrasound-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE) can improve efficiency and reduce extraction times, potentially minimizing degradation by reducing exposure to harsh conditions.[3][4][14]

Troubleshooting Guide

This guide addresses specific problems that may arise during the extraction of 11-Hydroxyrankinidine.

Problem	Potential Cause	Troubleshooting Steps
Low Yield of 11-Hydroxyrankinidine	Incomplete Extraction: The solvent may not be optimal, or the extraction time may be too short.	- Experiment with different solvents or solvent mixtures of varying polarity.- Increase the extraction time or the number of extraction cycles.
Degradation during Extraction: The extraction conditions (e.g., temperature, pH) may be too harsh.	- Lower the extraction temperature.- Use a buffered extraction solvent to maintain a neutral or slightly acidic pH.- Consider using modern extraction techniques like UAE or MAE which often use lower temperatures and shorter times.
Presence of Numerous Impurities in the Extract	Co-extraction of other compounds: The chosen solvent may be too non-selective.	- Optimize the solvent system to be more selective for 11-Hydroxyrankinidine.- Employ a multi-step extraction or purification process, such as liquid-liquid partitioning or column chromatography.
Degradation Products: The impurities may be a result of 11-Hydroxyrankinidine degradation.	- Follow the steps to minimize degradation as outlined above.- Analyze the impurity profile to understand the potential degradation pathway and adjust conditions accordingly.
Inconsistent Extraction Results	Variability in Plant Material: The concentration of 11-Hydroxyrankinidine can vary between different batches of plant material.	- Ensure consistent sourcing and handling of the plant material.- Standardize the pre-extraction processing of the plant material (e.g., drying, grinding).
Lack of Control over Extraction Parameters: Minor variations in temperature, pH, or extraction time can lead to different outcomes.	- Carefully control and monitor all extraction parameters.- Develop and strictly follow a standardized operating procedure (SOP).

Experimental Protocols

General Acid-Base Extraction Protocol

• Preparation of Plant Material: The dried and powdered plant material is moistened with a dilute alkaline solution (e.g., 10% sodium carbonate) to liberate the free alkaloid.

• Extraction: The alkaline plant material is then extracted with a suitable organic solvent (e.g., chloroform, dichloromethane) for several hours.

• Acidification: The organic extract containing the free alkaloid is then partitioned with a dilute aqueous acid (e.g., 1% sulfuric acid). The alkaloid will form a salt and move into the aqueous layer.

• Basification and Re-extraction: The acidic aqueous layer is then carefully basified (e.g., with dilute ammonia solution) to precipitate the free alkaloid. This is then re-extracted with an organic solvent.

• Drying and Concentration: The final organic extract is dried over anhydrous sodium sulfate and the solvent is evaporated under reduced pressure to yield the crude alkaloid extract.

General Solvent Extraction Protocol

• Preparation of Plant Material: The dried and powdered plant material is placed in an extraction thimble.

• Extraction: The material is extracted with a suitable solvent (e.g., methanol or ethanol) in a Soxhlet apparatus or by maceration with agitation.

• Concentration: The solvent is evaporated under reduced pressure to yield a concentrated crude extract.

• Purification: The crude extract may then be subjected to further purification steps such as acid-base partitioning or chromatography.

Quantitative Data Summary

Due to the lack of specific studies on 11-Hydroxyrankinidine degradation, the following table presents key parameters that should be systematically investigated to optimize the extraction process and minimize degradation. The "Target Range" represents generally accepted starting points for method development with sensitive indole alkaloids.

Parameter	Potential Impact on Degradation	Target Range for Optimization
Temperature	Higher temperatures can accelerate degradation.	20-40°C
pH	Both acidic and alkaline extremes can cause degradation.	4-8
Light Exposure	UV light can induce photochemical degradation.	Perform extraction in amber glassware or a dark environment.
Oxygen Exposure	Can lead to oxidative degradation.	Consider degassing solvents or performing extractions under an inert atmosphere (e.g., nitrogen, argon).
Extraction Time	Prolonged exposure to extraction conditions can increase degradation.	Minimize extraction time while ensuring complete extraction.

Visualizations

A diagram illustrating potential degradation pathways for 11-Hydroxyrankinidine.

A flowchart for an optimized extraction workflow to minimize degradation.

References

• 1. 11-Hydroxyrankinidine | TargetMol [targetmol.com]
• 2. invivochem.net [invivochem.net]
• 3. ajgreenchem.com [ajgreenchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Factors affecting stability of drugs | PPTX [slideshare.net]
• 6. Analysis of the Metabolites of Indole Degraded by an Isolated Acinetobacter pittii L1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Biodegradation and Biotransformation of Indole: Advances and Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Alkaloid Extraction - Lifeasible [lifeasible.com]
• 10. uobabylon.edu.iq [uobabylon.edu.iq]
• 11. jocpr.com [jocpr.com]
• 12. Extraction of alkaloids | DOCX [slideshare.net]
• 13. prezi.com [prezi.com]
• 14. mdpi.com [mdpi.com]

Technical Support Center: Enhancing the Bioavailability of 11-Hydroxyrankinidine

Welcome to the technical support center for 11-Hydroxyrankinidine. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming challenges related to the bioavailability of this promising indole alkaloid. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data presentation examples to support your research and development efforts.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges affecting the oral bioavailability of 11-Hydroxyrankinidine?

A1: The primary challenges in enhancing the oral bioavailability of 11-Hydroxyrankinidine, a natural alkaloid compound, are likely associated with its poor aqueous solubility and potential for significant first-pass metabolism.[1][2][3][4] Like many poorly soluble drugs, its dissolution in the gastrointestinal tract can be a rate-limiting step for absorption.[2][4] Furthermore, as an indole alkaloid, it may be subject to metabolism by cytochrome P450 enzymes in the liver and small intestine, reducing the amount of active compound that reaches systemic circulation.[5]

Q2: Which formulation strategies are most promising for improving the bioavailability of 11-Hydroxyrankinidine?

A2: Several formulation strategies can be employed to enhance the bioavailability of poorly soluble drugs like 11-Hydroxyrankinidine.[2][6][7][8] These include:

• Particle Size Reduction: Techniques like micronization and nanosizing increase the surface area of the drug, which can improve its dissolution rate.[2][9][10]

• Solid Dispersions: Dispersing 11-Hydroxyrankinidine in a hydrophilic polymer matrix can enhance its solubility and dissolution.[2][11]

• Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS), microemulsions, and liposomes can improve the solubility and absorption of lipophilic drugs.[2][7][10]

• Prodrug Approach: Modifying the chemical structure of 11-Hydroxyrankinidine to create a more soluble or permeable prodrug that is converted to the active form in the body can be a viable strategy.[1][6]

Q3: Are there any in vitro models that can predict the in vivo bioavailability of 11-Hydroxyrankinidine formulations?

A3: Yes, several in vitro models can provide valuable insights into the potential in vivo performance of 11-Hydroxyrankinidine formulations. The Caco-2 cell permeability assay is a widely used model to assess intestinal drug absorption and the potential for efflux transporter involvement.[12] The Parallel Artificial Membrane Permeability Assay (PAMPA) is a non-cell-based alternative for high-throughput screening of passive permeability.[12] Additionally, in vitro dissolution testing under biorelevant conditions (e.g., using simulated gastric and intestinal fluids) is crucial for evaluating the performance of different formulations.

Q4: What analytical methods are suitable for quantifying 11-Hydroxyrankinidine in biological samples?

A4: For the quantification of 11-Hydroxyrankinidine in biological matrices such as plasma, urine, or tissue homogenates, high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) coupled with mass spectrometry (MS/MS) are the methods of choice.[13][14] These techniques offer high sensitivity and selectivity, which are essential for accurately measuring drug concentrations in complex biological samples.[14][15] Sample preparation typically involves protein precipitation, liquid-liquid extraction, or solid-phase extraction to remove interfering substances.[14][16]

Troubleshooting Guides

Issue 1: Poor Dissolution of 11-Hydroxyrankinidine in Aqueous Media

Potential Cause	Troubleshooting Step	Expected Outcome
High Crystallinity	Employ particle size reduction techniques such as micronization or nanosuspension preparation.	Increased surface area leading to a faster dissolution rate.
Low Aqueous Solubility	Formulate as a solid dispersion with a hydrophilic polymer (e.g., PVP, HPMC) using spray drying or hot-melt extrusion.	Enhanced apparent solubility and dissolution of the amorphous drug form.[11]
pH-Dependent Solubility	Characterize the pH-solubility profile. Consider the use of pH-modifying excipients or enteric coatings for targeted release in regions of the GI tract with more favorable pH.	Improved dissolution in specific segments of the gastrointestinal tract.

Issue 2: Low Permeability Across Caco-2 Cell Monolayers

Potential Cause	Troubleshooting Step	Expected Outcome
Efflux Transporter Activity	Co-administer with known efflux pump inhibitors (e.g., verapamil for P-glycoprotein) in the Caco-2 assay.	Increased apparent permeability (Papp) in the apical-to-basolateral direction.
Poor Passive Diffusion	Investigate lipid-based formulations (e.g., SEDDS) to enhance membrane transport.	Improved permeability due to the formation of small droplets that can be more easily absorbed.[10]
Metabolism by Caco-2 Cells	Analyze the cell lysate and basolateral media for metabolites of 11-Hydroxyrankinidine using LC-MS/MS.	Identification of metabolic instability as a contributing factor to low apparent permeability.

Issue 3: High Variability in In Vivo Pharmacokinetic Data

Potential Cause	Troubleshooting Step	Expected Outcome
Food Effects	Conduct pharmacokinetic studies in both fasted and fed states to assess the impact of food on drug absorption.	Understanding of food-drug interactions to provide guidance on administration.
First-Pass Metabolism	Compare oral and intravenous pharmacokinetic profiles to determine the absolute bioavailability and the extent of first-pass metabolism.	Quantification of the impact of hepatic and/or intestinal metabolism.
Formulation Instability	Assess the physical and chemical stability of the formulation under storage and in simulated gastrointestinal fluids.	Ensure that the formulation is stable and performs consistently.

Experimental Protocols

Protocol 1: Preparation of 11-Hydroxyrankinidine Nanosuspension by Wet Milling

• Preparation of Milling Slurry:

  • Disperse 1% (w/v) of 11-Hydroxyrankinidine in an aqueous solution containing a suitable stabilizer (e.g., 0.5% w/v Poloxamer 188).

  • Stir the mixture at 500 rpm for 30 minutes to ensure complete wetting of the drug particles.

• Milling Process:

  • Transfer the slurry to a laboratory-scale bead mill.

  • Add yttria-stabilized zirconium oxide beads (0.5 mm diameter) as the milling media.

  • Mill the suspension at 2000 rpm for 4 hours, maintaining the temperature at 4°C using a cooling jacket.

• Particle Size Analysis:

  • Withdraw samples at regular intervals (e.g., 0, 1, 2, 4 hours) and measure the particle size and polydispersity index (PDI) using dynamic light scattering (DLS).

• Characterization:

  • After milling, separate the nanosuspension from the milling beads.

  • Characterize the final nanosuspension for particle size, PDI, zeta potential, and drug content by HPLC.

Protocol 2: Caco-2 Cell Permeability Assay

• Cell Culture and Seeding:

  • Culture Caco-2 cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum, 1% non-essential amino acids, and 1% penicillin-streptomycin.

  • Seed the cells onto 12-well Transwell® plates at a density of 6 x 10^4 cells/cm².

• Monolayer Integrity Assessment:

  • Culture the cells for 21 days to allow for differentiation and formation of a confluent monolayer.

  • Measure the transepithelial electrical resistance (TEER) to confirm monolayer integrity (TEER > 250 Ω·cm²).

• Permeability Study:

  • Wash the cell monolayers with pre-warmed Hanks' Balanced Salt Solution (HBSS).

  • Add the test formulation of 11-Hydroxyrankinidine (e.g., 10 µM) to the apical (A) or basolateral (B) chamber.

  • Incubate the plates at 37°C with gentle shaking.

  • Collect samples from the receiver chamber at specified time points (e.g., 30, 60, 90, 120 minutes).

• Sample Analysis:

  • Quantify the concentration of 11-Hydroxyrankinidine in the collected samples using a validated LC-MS/MS method.

  • Calculate the apparent permeability coefficient (Papp) for both A-to-B and B-to-A transport.

Data Presentation

Table 1: Physicochemical Properties of Different 11-Hydroxyrankinidine Formulations

Formulation	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Drug Loading (%)	Encapsulation Efficiency (%)
Unprocessed Drug	5240 ± 350	0.85 ± 0.09	-12.3 ± 2.1	N/A	N/A
Nanosuspension	185 ± 25	0.21 ± 0.04	-25.7 ± 3.5	N/A	N/A
Solid Dispersion (1:5 Drug:PVP K30)	N/A	N/A	N/A	16.7	N/A
SEDDS	45 ± 8 (droplet size)	0.15 ± 0.03	-5.2 ± 1.8	10	100

Table 2: In Vitro Permeability and In Vivo Pharmacokinetic Parameters of 11-Hydroxyrankinidine Formulations

Formulation	Caco-2 Papp (A-B) (x 10⁻⁶ cm/s)	Cmax (ng/mL)	Tmax (h)	AUC₀₋₂₄ (ng·h/mL)	Relative Bioavailability (%)
Unprocessed Drug Suspension	0.8 ± 0.2	45 ± 12	2.0	210 ± 55	100
Nanosuspension	2.5 ± 0.5	120 ± 28	1.5	750 ± 150	357
Solid Dispersion	3.1 ± 0.6	185 ± 40	1.0	1120 ± 210	533
SEDDS	4.5 ± 0.8	250 ± 55	1.0	1580 ± 320	752

Visualizations

References

• 1. sphinxsai.com [sphinxsai.com]
• 2. hilarispublisher.com [hilarispublisher.com]
• 3. Plant-Based Indole Alkaloids: A Comprehensive Overview from a Pharmacological Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. What are the methods used for enhancement of bioavailability? [synapse.patsnap.com]
• 8. How to improve the bioavailability of a drug? [synapse.patsnap.com]
• 9. mdpi.com [mdpi.com]
• 10. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. In vitro models for prediction of drug absorption and metabolism — ITQB [itqb.unl.pt]
• 13. Investigating the biosynthesis and metabolism of 11β-hydroxyandrostenedione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Analytical Methods for the Detection and Quantification of ADCs in Biological Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 16. medwinpublisher.org [medwinpublisher.org]

Selecting the appropriate cell line for 11-Hydroxyrankinidine studies

This technical support center provides guidance for researchers, scientists, and drug development professionals on selecting the appropriate cell lines and conducting initial studies with 11-Hydroxyrankinidine, an alkaloid isolated from Gelsemium elegans.

Frequently Asked Questions (FAQs)

Q1: Which type of cell lines should I consider for initial screening of 11-Hydroxyrankinidine?

A1: 11-Hydroxyrankinidine is an alkaloid from Gelsemium elegans. Studies on total alkaloid extracts and other individual alkaloids from this plant have demonstrated cytotoxic effects across a range of cancer cell lines.[1][2][3] Therefore, a broad initial screening panel is recommended. Consider cell lines from the following cancer types, which have shown sensitivity to Gelsemium alkaloids:

• Leukemia: K562[2]

• Cervical Cancer: HeLa[2]

• Lung Cancer: A549[2]

• Prostate Cancer: PC-3[2]

• Ovarian Cancer: CaOV-3[3]

• Breast Cancer: MDA-MB-231[3]

• Epidermoid Carcinoma: A431[1]

• Liver Cancer: HepG2[4]

• Colon Cancer

• Gastric Cancer

• Rectal Cancer

Q2: Is there a known target or signaling pathway for 11-Hydroxyrankinidine?

A2: Currently, the specific molecular targets and signaling pathways modulated by 11-Hydroxyrankinidine are not well-defined in publicly available literature. However, related alkaloids from Gelsemium elegans, such as koumine and uncarinic acid E, have been shown to induce apoptosis.[1][4] Therefore, it is reasonable to hypothesize that 11-Hydroxyrankinidine may also function by inducing programmed cell death. Initial studies could focus on key regulators of apoptosis.

Q3: Should I use a positive control in my experiments?

A3: Yes, always include a positive control. For cytotoxicity and apoptosis assays, a well-characterized cytotoxic agent such as cisplatin or staurosporine is recommended. This will help validate your assay and provide a benchmark for the potency of 11-Hydroxyrankinidine.

Cell Line Selection for 11-Hydroxyrankinidine Studies

The following table summarizes a recommended panel of cell lines for the initial screening of 11-Hydroxyrankinidine based on reported sensitivities to other Gelsemium alkaloids.

Cell Line	Cancer Type	Justification for Inclusion	Reported IC50 for related compounds
K562	Chronic Myelogenous Leukemia	Showed sensitivity to a Gelsemium elegans alkaloid.[2]	57.02 µM for Gelselegandine G[2]
HeLa	Cervical Cancer	High sensitivity to total alkaloids from G. elegans.[2]	32.63 µg/mL for total alkaloids[2]
A549	Lung Adenocarcinoma	Representative of a common solid tumor type.[2]	63.98 µg/mL for total alkaloids[2]
PC-3	Prostate Cancer	Representative of a common solid tumor type.[2]	82.24 µg/mL for total alkaloids[2]
CaOV-3	Ovarian Cancer	High sensitivity to G. elegans methanol extract.[3]	5 µg/ml for methanol extract[3]
MDA-MB-231	Breast Cancer (ER-negative)	Lower sensitivity to G. elegans extract, useful for selectivity studies.[3]	40 µg/ml for methanol extract[3]
A431	Epidermoid Carcinoma	Demonstrated sensitivity to gelsedine-type alkaloids.[1]	Not specified
PC12	Pheochromocytoma	Used in studies of gelsemine cytotoxicity.[5]	31.59 µM for (+) gelsemine[5]

Experimental Workflow and Methodologies

The following diagram outlines a typical workflow for screening and initial characterization of 11-Hydroxyrankinidine.

Caption: Workflow for screening and mechanistic studies of 11-Hydroxyrankinidine.

Detailed Experimental Protocols

1. Cell Viability (MTT) Assay

• Objective: To determine the half-maximal inhibitory concentration (IC50) of 11-Hydroxyrankinidine.

• Methodology:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Prepare serial dilutions of 11-Hydroxyrankinidine in complete culture medium.

  • Remove the overnight culture medium from the cells and add 100 µL of the various concentrations of 11-Hydroxyrankinidine to the wells. Include vehicle-only wells as a negative control and a known cytotoxic agent (e.g., cisplatin) as a positive control.

  • Incubate the plate for 48-72 hours at 37°C in a humidified incubator with 5% CO2.

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

2. Western Blot Analysis for Apoptotic Markers

• Objective: To investigate the effect of 11-Hydroxyrankinidine on key proteins in the apoptotic pathway.

• Methodology:

  • Treat cells with 11-Hydroxyrankinidine at concentrations around the determined IC50 for 24-48 hours.

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA assay.

  • Separate 20-40 µg of protein per lane on an SDS-PAGE gel.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against proteins of interest (e.g., cleaved Caspase-3, cleaved PARP, Bcl-2, Bax) overnight at 4°C. Also, probe for a loading control (e.g., β-actin or GAPDH).

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

3. Apoptosis Assay (Annexin V-FITC/PI Staining)

• Objective: To quantify the percentage of apoptotic and necrotic cells after treatment with 11-Hydroxyrankinidine.

• Methodology:

  • Treat cells with 11-Hydroxyrankinidine at the desired concentrations for the desired time period.

  • Harvest the cells (including any floating cells in the medium) and wash them with cold PBS.

  • Resuspend the cells in 1X Annexin V binding buffer.

  • Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.

  • Analyze the stained cells by flow cytometry.

    • Annexin V-negative/PI-negative: Live cells

    • Annexin V-positive/PI-negative: Early apoptotic cells

    • Annexin V-positive/PI-positive: Late apoptotic/necrotic cells

    • Annexin V-negative/PI-positive: Necrotic cells

Hypothetical Signaling Pathway

Given that related alkaloids induce apoptosis, a plausible starting point for investigation is the intrinsic (mitochondrial) apoptosis pathway.

Caption: A potential apoptotic signaling pathway modulated by 11-Hydroxyrankinidine.

Troubleshooting Guide

Caption: A decision tree for troubleshooting common experimental issues.

References

• 1. Gelsemium elegans Benth: Chemical Components, Pharmacological Effects, and Toxicity Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structural Elucidation and Cytotoxic Activity of New Monoterpenoid Indoles from Gelsemium elegans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The genus Gelsemium: An update - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Difference in Cytotoxic Activity between Two Optical Isomers of Gelsemine from Gelsemium elegans Benth. on PC12 Cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 11-Hydroxyrankinidine Bioassays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers working with 11-Hydroxyrankinidine, an alkaloid isolated from Gelsemium elegans.

Frequently Asked Questions (FAQs)

Q1: What are the known biological activities of 11-Hydroxyrankinidine and other Gelsemium alkaloids?

A: Alkaloids from Gelsemium elegans are known to possess a range of biological activities, including analgesic, anti-inflammatory, and anxiolytic effects.[1][2][3][4][5] However, they are also associated with significant toxicity, particularly neurotoxicity, which can lead to respiratory failure.[2]

Q2: What is the likely mechanism of action for 11-Hydroxyrankinidine?

A: While the specific mechanism for 11-Hydroxyrankinidine is not extensively documented, many Gelsemium alkaloids are known to interact with inhibitory neurotransmitter receptors in the central nervous system.[3][4][5] Notably, several alkaloids from this plant have been shown to modulate the function of Gamma-aminobutyric acid type A (GABA-A) receptors and glycine receptors (GlyRs).[1][2][3][4][5] Therefore, it is plausible that 11-Hydroxyrankinidine may also exert its effects through these pathways.

Q3: What are the appropriate positive and negative controls for a bioassay with 11-Hydroxyrankinidine?

A: The choice of controls is assay-dependent.

• For a GABA-A receptor binding assay:

  • Positive Control: A known GABA-A receptor ligand such as GABA, muscimol (agonist), or bicuculline (antagonist) should be used.[6][7]

  • Negative Control: A vehicle control (the solvent used to dissolve the 11-Hydroxyrankinidine, e.g., DMSO) is essential.

• For a cytotoxicity assay (e.g., MTT assay):

  • Positive Control: A known cytotoxic agent, such as doxorubicin or staurosporine, should be used to ensure the assay is performing correctly.

  • Negative Control: A vehicle control and untreated cells are necessary to establish a baseline for cell viability.

Q4: How should I prepare 11-Hydroxyrankinidine for in vitro bioassays?

A: 11-Hydroxyrankinidine is typically dissolved in a solvent like dimethyl sulfoxide (DMSO) to create a stock solution. This stock solution is then further diluted in the appropriate cell culture medium to the desired final concentrations for the experiment. It is crucial to ensure that the final concentration of the solvent in the assay does not exceed a level that is toxic to the cells (typically <0.5% DMSO).

Troubleshooting Guides

MTT Cytotoxicity Assay

This guide addresses common issues encountered during MTT assays for determining the cytotoxicity of 11-Hydroxyrankinidine.

Problem	Potential Cause	Solution
High background absorbance in "no cell" control wells	Contamination of media or reagents with bacteria or yeast. Phenol red in the media can also contribute to background.	Use sterile technique and fresh, sterile reagents. Consider using phenol red-free media for the assay.[8]
Low absorbance readings in "untreated cell" control wells	Insufficient cell number, poor cell health, or incorrect incubation times.	Optimize cell seeding density to ensure cells are in the logarithmic growth phase. Ensure proper incubator conditions (temperature, CO2, humidity). Increase incubation time with the MTT reagent if formazan crystals are not visible.[9]
Inconsistent results between replicate wells	Uneven cell seeding, pipetting errors, or incomplete dissolution of formazan crystals.	Ensure a homogenous cell suspension before seeding. Use calibrated pipettes and be consistent with pipetting technique. After adding the solubilization solution, ensure all formazan crystals are completely dissolved by gentle mixing or shaking before reading the plate.[8]
"Edge effects" - different results in outer wells	Evaporation of media from the outer wells of the microplate.	To minimize evaporation, fill the outer wells of the plate with sterile PBS or media and do not use them for experimental samples.[8] Maintain proper humidity in the incubator.

GABA-A Receptor Binding Assay

This guide provides troubleshooting for common problems in GABA-A receptor binding assays.

Problem	Potential Cause	Solution
High non-specific binding	Inadequate washing of membranes, radioligand sticking to filters, or inappropriate blocking agents.	Ensure thorough and rapid washing of the filters with ice-cold buffer after incubation.[6][7] Consider pre-soaking filters in a blocking agent like polyethyleneimine (PEI). Optimize the concentration of the unlabeled ligand used to define non-specific binding.
Low specific binding	Inactive receptor preparation, low receptor concentration, or degraded radioligand.	Prepare fresh membrane fractions and ensure they are stored correctly at -80°C. Optimize the amount of membrane protein used per well. Check the age and storage conditions of the radioligand and consider purchasing a new batch.
High variability between replicates	Pipetting errors, inconsistent washing, or problems with the filtration manifold.	Use precise, calibrated pipettes. Ensure consistent and rapid washing for all samples. Check the filtration manifold for leaks or clogs.
No displacement by 11-Hydroxyrankinidine	The compound is not a binder at the tested concentrations, or it has low affinity. The compound may be insoluble at higher concentrations.	Test a wider range of concentrations. Check the solubility of 11-Hydroxyrankinidine in the assay buffer. Visually inspect for precipitation at higher concentrations.

Experimental Protocols

MTT Cytotoxicity Assay Protocol

This protocol is a general guideline for assessing the cytotoxic effects of 11-Hydroxyrankinidine on a chosen cell line.

• Cell Seeding:

  • Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of 11-Hydroxyrankinidine in culture medium from your stock solution.

  • Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of the compound. Include vehicle-only controls.

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[10]

  • Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a 10% SDS solution in 0.01 M HCl) to each well to dissolve the purple formazan crystals.[11]

  • Mix gently on an orbital shaker for 15 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.[11]

GABA-A Receptor Binding Assay Protocol

This protocol describes a competitive binding assay using a radiolabeled ligand (e.g., [3H]muscimol) to investigate the interaction of 11-Hydroxyrankinidine with the GABA-A receptor.

• Membrane Preparation:

  • Homogenize rat brains in ice-cold homogenization buffer (e.g., 0.32 M sucrose).[6]

  • Perform a series of centrifugation steps to isolate the crude membrane fraction. This involves low-speed centrifugation to remove nuclei and debris, followed by high-speed centrifugation to pellet the membranes.[6]

  • Wash the membranes multiple times by resuspension in buffer and centrifugation to remove endogenous GABA.[6]

  • Resuspend the final membrane pellet in the binding buffer and determine the protein concentration.

• Binding Assay:

  • In a 96-well plate, set up the assay in triplicate with the following components:

    • Total Binding: Membrane preparation + radioligand (e.g., 5 nM [3H]muscimol).[6]

    • Non-specific Binding: Membrane preparation + radioligand + a high concentration of an unlabeled competitor (e.g., 10 µM GABA).[7][12]

    • Competition: Membrane preparation + radioligand + varying concentrations of 11-Hydroxyrankinidine.

  • Incubate the plate at 4°C for 45-60 minutes.[6][12]

• Termination and Filtration:

  • Rapidly terminate the binding reaction by vacuum filtration through glass fiber filters (e.g., GF/B), separating the bound from free radioligand.[7][12]

  • Wash the filters quickly with several volumes of ice-cold wash buffer.[7]

• Data Acquisition:

  • Place the filters in scintillation vials with a scintillation cocktail.

  • Quantify the radioactivity using a liquid scintillation counter.[6]

  • Specific binding is calculated by subtracting non-specific binding from total binding.

Quantitative Data

No specific IC50 or Ki values for 11-Hydroxyrankinidine are readily available in the current literature. However, the following table provides data for other major Gelsemium alkaloids that also target inhibitory receptors, which can be used for comparative purposes.

Alkaloid	Receptor Target	Bioassay Type	Reported Value (µM)
Gelsemine	Glycine Receptor (α1)	Electrophysiology (IC50)	~42
Gelsemine	GABA-A Receptor	Electrophysiology (IC50)	55-75[1]
Koumine	Glycine Receptor (α1)	Electrophysiology (IC50)	31.5
Gelsevirine	Glycine Receptor (α1)	Electrophysiology (IC50)	40.6

Visualizations

Caption: Workflow for a typical MTT cytotoxicity assay.

Caption: Workflow for a GABA-A receptor binding assay.

Caption: A logical approach to troubleshooting bioassay results.

References

• 1. Molecular Pharmacology of Gelsemium Alkaloids on Inhibitory Receptors [mdpi.com]
• 2. Modulation of GABAA receptors and of GABAergic synapses by the natural alkaloid gelsemine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecular Pharmacology of Gelsemium Alkaloids on Inhibitory Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Experimental and Computational Investigation of the Target and Mechanisms of Gelsemium Alkaloids in the Central Nervous System [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. PDSP - GABA [kidbdev.med.unc.edu]
• 7. Characterization of GABA Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. resources.rndsystems.com [resources.rndsystems.com]
• 10. merckmillipore.com [merckmillipore.com]
• 11. MTT assay overview | Abcam [abcam.com]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Bioanalysis of 11-Hydroxyrankinidine

Disclaimer: Due to the limited publicly available information on 11-Hydroxyrankinidine, this technical support center provides guidance based on general principles of bioanalysis and addressing matrix effects for small molecules in liquid chromatography-mass spectrometry (LC-MS). The protocols and data presented are illustrative and should be adapted based on the specific physicochemical properties of 11-Hydroxyrankinidine.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect my 11-Hydroxyrankinidine bioanalysis?

A1: Matrix effects are the alteration of ionization efficiency (suppression or enhancement) of a target analyte by co-eluting, undetected compounds from the biological matrix (e.g., plasma, urine).[1][2][3] This phenomenon can lead to inaccurate and imprecise quantification of 11-Hydroxyrankinidine, compromising the reliability of your results.[4][5] Ion suppression is the most common form of matrix effect.[6]

Q2: What are the primary causes of matrix effects in plasma samples?

A2: In plasma, phospholipids from cell membranes are a major contributor to matrix effects, particularly in electrospray ionization (ESI).[6] Other endogenous components like salts, proteins, and metabolites, as well as exogenous substances such as anticoagulants and dosing vehicles, can also cause ion suppression or enhancement.[2]

Q3: How can I determine if my 11-Hydroxyrankinidine assay is experiencing matrix effects?

A3: There are two primary methods to assess matrix effects:

• Post-Column Infusion: This qualitative method helps identify at what retention time matrix components are eluting and causing ion suppression or enhancement.[2][6]

• Post-Extraction Spike Method: This quantitative approach compares the response of the analyte in a post-spiked matrix extract to the response in a pure solution.[6][7] This allows for a numerical assessment of the matrix effect.

Q4: What is a suitable internal standard (IS) to compensate for matrix effects?

A4: The ideal internal standard is a stable isotope-labeled (SIL) version of 11-Hydroxyrankinidine. A SIL-IS has nearly identical chemical properties and chromatographic behavior to the analyte and will experience the same degree of matrix effect, thus providing the most accurate compensation.[6] If a SIL-IS is unavailable, a structural analog with similar physicochemical properties and chromatographic retention can be used, but it may not compensate for matrix effects as effectively.

Troubleshooting Guide

Issue 1: Poor reproducibility and accuracy in my 11-Hydroxyrankinidine quantification.

• Question: My quality control (QC) samples are failing, showing high variability and deviation from the nominal concentration. Could this be a matrix effect?

• Answer: Yes, inconsistent matrix effects between different samples are a common cause of poor reproducibility and accuracy.[1] It is crucial to quantitatively assess the matrix effect.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for inconsistent results.

Issue 2: Low signal intensity and poor sensitivity for 11-Hydroxyrankinidine.

• Question: I am struggling to achieve the desired lower limit of quantification (LLOQ) for 11-Hydroxyrankinidine. The signal-to-noise ratio is very low.

• Answer: Significant ion suppression is a likely cause of low signal intensity. You should first identify the region of suppression and then take steps to mitigate it.

• Mitigation Strategies:

  • Improve Sample Cleanup: The most effective way to combat ion suppression is to remove interfering matrix components before analysis.[6]

    • Liquid-Liquid Extraction (LLE): Can be optimized by adjusting the pH and solvent polarity to selectively extract 11-Hydroxyrankinidine while leaving behind interfering substances.[6]

    • Solid-Phase Extraction (SPE): Offers a higher degree of selectivity and can be tailored to strongly retain the analyte while washing away matrix components.

    • Protein Precipitation (PPT): A simpler but less clean method. It is often a starting point, but if matrix effects are significant, LLE or SPE are preferred.[4]

  • Chromatographic Separation: Modify your LC method to chromatographically separate 11-Hydroxyrankinidine from the regions of ion suppression. A slight shift in retention time can significantly reduce matrix effects.[8]

  • Change Ionization Source: If using ESI, which is highly susceptible to matrix effects, consider switching to Atmospheric Pressure Chemical Ionization (APCI), which is generally less prone to suppression.[3][9]

Quantitative Data Summary

The following tables present hypothetical data from a matrix effect assessment and a comparison of sample preparation techniques for an analyte with properties assumed to be similar to 11-Hydroxyrankinidine.

Table 1: Quantitative Assessment of Matrix Effect

Lot of Blank Plasma	Analyte Response in Spiked Extract (A)	Analyte Response in Neat Solution (B)	Matrix Effect (%) = (A/B) * 100
Lot 1	78,500	102,000	76.9
Lot 2	75,300	102,000	73.8
Lot 3	81,200	102,000	79.6
Lot 4	77,900	102,000	76.4
Lot 5	76,100	102,000	74.6
Average	77,800	102,000	76.3

A value of 100% indicates no matrix effect. Values < 100% indicate ion suppression, and values > 100% indicate ion enhancement.

Table 2: Comparison of Sample Preparation Techniques

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)
Protein Precipitation (PPT)	95	65
Liquid-Liquid Extraction (LLE)	88	85
Solid-Phase Extraction (SPE)	92	98

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect (Post-Extraction Spike Method)

• Preparation of Solutions:

  • Prepare a stock solution of 11-Hydroxyrankinidine in an appropriate solvent (e.g., methanol).

  • Prepare a working solution of 11-Hydroxyrankinidine in the same solvent.

  • Prepare a working solution of the internal standard (IS).

• Sample Set Preparation:

  • Set 1 (Neat Solution): Spike the working solution of 11-Hydroxyrankinidine and IS into the mobile phase or reconstitution solvent.

  • Set 2 (Post-Spiked Matrix Extract):

    • Obtain blank biological matrix (e.g., plasma) from at least six different sources.

    • Extract the blank matrix using your established sample preparation procedure.

    • After extraction, spike the resulting blank extract with the working solutions of 11-Hydroxyrankinidine and IS.

• Analysis:

  • Inject both sets of samples into the LC-MS system.

• Calculation:

  • Calculate the matrix effect using the following formula:

    • Matrix Effect (%) = (Peak Area of Analyte in Post-Spiked Extract / Peak Area of Analyte in Neat Solution) * 100

• Workflow Diagram:

  Caption: Workflow for quantitative matrix effect assessment.

Protocol 2: Liquid-Liquid Extraction (LLE)

• Sample Preparation:

  • To 100 µL of plasma sample, add the internal standard.

  • Add 50 µL of a basifying agent (e.g., 1M sodium carbonate) to deprotonate 11-Hydroxyrankinidine (assuming it is a basic compound).

• Extraction:

  • Add 600 µL of an appropriate organic solvent (e.g., methyl tert-butyl ether).

  • Vortex for 5-10 minutes.

  • Centrifuge at 4000 rpm for 5 minutes to separate the layers.

• Evaporation and Reconstitution:

  • Transfer the upper organic layer to a clean tube.

  • Evaporate the solvent to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

• Analysis:

  • Inject the reconstituted sample into the LC-MS system.

Protocol 3: Solid-Phase Extraction (SPE)

• Cartridge Conditioning:

  • Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Sample Loading:

  • Pre-treat 100 µL of plasma by adding 200 µL of 4% phosphoric acid in water.

  • Load the pre-treated sample onto the SPE cartridge.

• Washing:

  • Wash the cartridge with 1 mL of 0.1% formic acid in water.

  • Wash the cartridge with 1 mL of methanol to remove less polar interferences.

• Elution:

  • Elute 11-Hydroxyrankinidine with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase for LC-MS analysis.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. eijppr.com [eijppr.com]
• 4. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Characterization of matrix effects in developing rugged high-throughput LC-MS/MS methods for bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activities of Koumine and Gelsemine, Major Alkaloids of Gelsemium elegans

For Researchers, Scientists, and Drug Development Professionals

The plant Gelsemium elegans, a member of the Loganiaceae family, is a rich source of structurally complex and biologically active indole alkaloids. Among the more than 120 alkaloids identified from this plant, koumine and gelsemine are two of the most abundant and extensively studied. While both compounds have demonstrated a range of pharmacological effects, including anti-inflammatory, analgesic, and cytotoxic activities, they exhibit distinct mechanisms of action. This guide provides a comparative overview of the experimentally validated biological activities of koumine and gelsemine, presenting key quantitative data, detailed experimental protocols, and visualizations of their signaling pathways to aid in further research and drug development.

Cytotoxic Activity

Both koumine and gelsemine have been investigated for their potential as anti-cancer agents. Their cytotoxic effects have been evaluated in various cell lines, with gelsemine showing specific activity that is dependent on its stereochemistry.

Compound	Cell Line	Assay	IC50 Value	Citation
(+) Gelsemine	PC12	MTT	31.59 μM	[1][2]
(-) Gelsemine	PC12	MTT	Not cytotoxic	[1][2]
Koumine	MCF-7	MTT	124 µg/mL (at 72h)	[3]
Crude Methanol Extract of G. elegans	CaOV-3	MTT	5 µg/mL (at 96h)	[4]
Crude Methanol Extract of G. elegans	MDA-MB-231	MTT	40 µg/mL (at 96h)	[4]

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability.

• Cell Seeding: Plate cells (e.g., PC12, MCF-7) in a 96-well plate at a desired density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., koumine, gelsemine) and a vehicle control. Incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well (final concentration of 0.5 mg/mL) and incubate for 4 hours at 37°C. During this time, viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Solubilization: Remove the MTT solution and add a solubilizing agent, such as dimethyl sulfoxide (DMSO), to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control. The IC50 value, the concentration at which 50% of cell growth is inhibited, can be determined by plotting cell viability against compound concentration.

^{Diagram 1: Experimental workflow for the MTT cytotoxicity assay.}

Anti-inflammatory and Analgesic Activity

Both koumine and gelsemine have demonstrated significant anti-inflammatory and analgesic properties in various in vivo and in vitro models. Their mechanisms, however, diverge, offering different therapeutic targets.

Koumine

Koumine exerts its anti-inflammatory and analgesic effects primarily through the modulation of neuroinflammation and the neurosteroid synthesis pathway.[5] It has been shown to inhibit the activation of microglia and astrocytes, key players in central nervous system inflammation.[6][7][8] Mechanistically, koumine is a ligand for the translocator protein (18 kDa) (TSPO), and its analgesic effects can be antagonized by TSPO antagonists.[7][9] Furthermore, koumine has been observed to suppress the production of pro-inflammatory cytokines like TNF-α, IL-1β, and IL-6 by inhibiting the NF-κB, ERK, and p38 signaling pathways.[10][11]

Activity	Model	Key Findings	Citation
Anti-inflammatory	LPS-stimulated RAW264.7 macrophages	Inhibited production of NO, IL-1β, IL-6, and TNF-α. Downregulated NF-κB, ERK, and p38 pathways.	[10]
Anti-inflammatory	Collagen-induced arthritis (CIA) in rats	Reduced levels of GFAP, TNF-α, and IL-1β.	[8]
Analgesic	Inflammatory and neuropathic pain models in rodents	Reduced pain behaviors; effect associated with increased allopregnanolone in the spinal cord.	[5]
Analgesic	Postoperative pain model in rats	Prevented mechanical allodynia and thermal hyperalgesia; inhibited microglial and astroglial activation.	[7]

Gelsemine

Gelsemine's primary mechanism of analgesic and anxiolytic action is through its function as an agonist at the α3 glycine receptor (α3-GlyR).[12][13][14] Activation of this inhibitory receptor in the spinal cord leads to a decrease in neuronal excitability and pain transmission.[15] This activation also stimulates the biosynthesis of the neurosteroid allopregnanolone, which further contributes to its analgesic effects.[14] In models of neuroinflammation, such as those induced by β-amyloid oligomers, gelsemine has been shown to prevent the over-activation of microglia and astrocytes and inhibit the production of pro-inflammatory cytokines.[16]

Activity	Model	Key Findings	Citation
Anti-inflammatory	Aβ oligomer-treated mice	Inhibited over-expression of IL-1β, IL-6, and TNF-α. Prevented over-activation of microglia and astrocytes.	[16]
Analgesic	Chronic pain models	Mitigates chronic pain through action at spinal α3 glycine receptors.	[15][17]
Neuroprotective	Aβ oligomer-treated mice	Alleviated cognitive impairments.	[16][18]

Experimental Protocol: ELISA for Cytokine Measurement

Enzyme-linked immunosorbent assay (ELISA) is a common method for quantifying the concentration of cytokines (e.g., TNF-α, IL-6, IL-1β) in biological samples.

• Coating: Coat a 96-well plate with a capture antibody specific for the cytokine of interest and incubate overnight.

• Washing and Blocking: Wash the plate to remove unbound antibody and add a blocking buffer to prevent non-specific binding.

• Sample Addition: Add standards with known cytokine concentrations and the experimental samples (e.g., cell culture supernatant, serum) to the wells. Incubate for a specified time.

• Detection Antibody: After washing, add a biotinylated detection antibody that binds to a different epitope on the cytokine.

• Enzyme Conjugate: Following another wash step, add a streptavidin-enzyme conjugate (e.g., horseradish peroxidase - HRP) which binds to the biotin on the detection antibody.

• Substrate Addition: After a final wash, add a chromogenic substrate that is converted by the enzyme to produce a colored product.

• Absorbance Reading: Stop the reaction and measure the absorbance at the appropriate wavelength. The concentration of the cytokine in the samples is determined by comparison to the standard curve.

Signaling Pathways

The distinct mechanisms of action of koumine and gelsemine are best illustrated by their respective signaling pathways.

^{Diagram 2: Simplified signaling pathway for koumine's anti-inflammatory and analgesic effects.}

^{Diagram 3: Simplified signaling pathway for gelsemine's analgesic and anti-neuroinflammatory effects.}

References

• 1. The Difference in Cytotoxic Activity between Two Optical Isomers of Gelsemine from Gelsemium elegans Benth. on PC12 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Difference in Cytotoxic Activity between Two Optical Isomers of Gelsemine from Gelsemium elegans Benth. on PC12 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. A Study of the in vitro cytotoxic activity of Gelsemium elegans using human ovarian and breast cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of koumine, an alkaloid of Gelsemium elegans Benth., on inflammatory and neuropathic pain models and possible mechanism with allopregnanolone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Koumine Attenuates Neuroglia Activation and Inflammatory Response to Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Analgesic effects and pharmacologic mechanisms of the Gelsemium alkaloid koumine on a rat model of postoperative pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The analgesic effect and possible mechanisms by which koumine alters type II collagen-induced arthritis in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Investigation of the Possible Allostery of Koumine Extracted From Gelsemium elegans Benth. And Analgesic Mechanism Associated With Neurosteroids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Koumine Attenuates Lipopolysaccaride-Stimulated Inflammation in RAW264.7 Macrophages, Coincidentally Associated with Inhibition of NF-κB, ERK and p38 Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]
• 12. Gelsemine - Wikipedia [en.wikipedia.org]
• 13. Functional modulation of glycine receptors by the alkaloid gelsemine - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Gelsemine and koumine, principal active ingredients of Gelsemium, exhibit mechanical antiallodynia via spinal glycine receptor activation-induced allopregnanolone biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Gelsemium analgesia and the spinal glycine receptor/allopregnanolone pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Gelsemine, a natural alkaloid extracted from Gelsemium elegans Benth. alleviates neuroinflammation and cognitive impairments in Aβ oligomer-treated mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. medchemexpress.com [medchemexpress.com]
• 18. iasp-pain.org [iasp-pain.org]

A Comparative Analysis of 11-Hydroxyrankinidine and Other Gelsemium Alkaloids: A Review of Available Efficacy Data

A comprehensive comparison of the bioactivity of 11-Hydroxyrankinidine against other prominent Gelsemium alkaloids remains challenging due to a significant lack of publicly available research on its specific pharmacological effects. While other alkaloids from the Gelsemium genus, such as gelsemine and koumine, have been the subject of numerous studies elucidating their therapeutic potential, 11-Hydroxyrankinidine, an alkaloid isolated from the whole plant of Gelsemium elegans, has limited available data on its efficacy and mechanism of action.[1]

This guide aims to synthesize the existing, albeit limited, information on 11-Hydroxyrankinidine and provide a comparative context with more extensively studied Gelsemium alkaloids. However, the absence of detailed experimental data for 11-Hydroxyrankinidine prevents a direct, quantitative comparison of efficacy.

Overview of Gelsemium Alkaloids' Pharmacological Activity

Alkaloids derived from Gelsemium species are known to possess a range of pharmacological activities, including analgesic, anxiolytic, anti-inflammatory, and immunomodulatory effects. The primary mechanisms of action for well-studied alkaloids like gelsemine and koumine involve the modulation of glycine and GABAA receptors in the central nervous system.

11-Hydroxyrankinidine: An Alkaloid with Underexplored Potential

Despite its isolation and chemical characterization, the biological activity of 11-Hydroxyrankinidine has not been extensively investigated. A singular mention in the available literature suggests it "showed promising inhibitory activity in NPP," however, the context and specifics of "NPP" are not defined, and no supporting data is provided. This lack of information precludes a detailed analysis of its efficacy.

Established Efficacy of Other Gelsemium Alkaloids: A Benchmark for Future Comparison

To provide a framework for the potential evaluation of 11-Hydroxyrankinidine, this section summarizes the established efficacy of two major Gelsemium alkaloids, gelsemine and koumine.

Gelsemine

Gelsemine has demonstrated significant anxiolytic and analgesic properties. Studies have shown its ability to modulate anxiety in animal models. A comparative analysis of gelsemine and Gelsemium sempervirens dilutions indicated a stimulatory effect on the formation of the neurosteroid allopregnanolone in the rat limbic system and spinal cord, which is associated with anxiolytic and analgesic effects.[2]

Koumine

Koumine is another well-researched alkaloid from Gelsemium with notable anti-inflammatory and analgesic effects. Research has indicated its potential in managing neuropathic pain.

Future Research Directions

The "promising inhibitory activity" of 11-Hydroxyrankinidine warrants further investigation to elucidate its specific biological targets and therapeutic potential. Future research should focus on:

• In vitro assays: To determine the binding affinity and functional activity of 11-Hydroxyrankinidine on key neurological receptors (e.g., glycine, GABAA receptors).

• In vivo studies: To evaluate the analgesic, anxiolytic, and anti-inflammatory effects of 11-Hydroxyrankinidine in established animal models.

• Comparative studies: To directly compare the efficacy and potency of 11-Hydroxyrankinidine with gelsemine, koumine, and other relevant alkaloids under standardized experimental conditions.

Conclusion

While the current body of scientific literature does not permit a detailed comparison of the efficacy of 11-Hydroxyrankinidine with other Gelsemium alkaloids, the preliminary suggestion of its inhibitory activity highlights the need for further research. A comprehensive understanding of its pharmacological profile is essential to unlock its potential therapeutic applications and to accurately position it within the diverse family of Gelsemium alkaloids. Until such data becomes available, a direct and objective comparison remains speculative.

References

• 1. 11-Hydroxyrankinidine - Immunomart [immunomart.com]
• 2. Comparative Analysis of Gelsemine and Gelsemium sempervirens Activity on Neurosteroid Allopregnanolone Formation in the Spinal Cord and Limbic System - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Two Gelsemium Alkaloids in Neuropathic Pain Models: Koumine vs. 11-Hydroxyrankinidine

A critical knowledge gap has been identified in the comparative efficacy of Gelsemium alkaloids for neuropathic pain. While extensive research highlights the therapeutic potential of koumine, a comprehensive literature search reveals a significant lack of data regarding the effects of 11-Hydroxyrankinidine in any experimental pain models. This guide, therefore, serves a dual purpose: to provide a detailed overview of the established analgesic properties of koumine and to underscore the current void in our understanding of 11-Hydroxyrankinidine, signaling a clear need for future research.

Koumine: A Promising Candidate for Neuropathic Pain Management

Koumine, a prominent alkaloid derived from the medicinal plant Gelsemium elegans, has demonstrated significant analgesic and anti-inflammatory properties in various preclinical models of neuropathic pain. Its multifaceted mechanism of action targets key pathological processes underlying this debilitating condition.

Mechanism of Action

Experimental evidence indicates that koumine's analgesic effects are mediated through several pathways:

• Neuroinflammation-Modulation: Koumine has been shown to attenuate neuroglia activation, including both microglia and astrocytes, in the spinal cord. This is accompanied by a reduction in the production of pro-inflammatory cytokines, which are key mediators of pain sensitization.[1]

• Allopregnanolone Upregulation: Studies have revealed that koumine can increase the levels of the neurosteroid allopregnanolone in the spinal cord.[2][3] Allopregnanolone is known for its neuroprotective and analgesic properties.

• Microglial M1 Polarization Inhibition: Koumine can inhibit the polarization of microglia towards the pro-inflammatory M1 phenotype, further contributing to its anti-inflammatory effects within the central nervous system.[1]

• Translocator Protein (TSPO) Activation: The analgesic effects of koumine may also be linked to the activation of the translocator protein (TSPO), which is involved in the synthesis of neurosteroids.[1]

References

• 1. Gelsemine, a principal alkaloid from Gelsemium sempervirens Ait., exhibits potent and specific antinociception in chronic pain by acting at spinal α3 glycine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Gelsenicine from Gelsemium elegans attenuates neuropathic and inflammatory pain in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of alkaloids on peripheral neuropathic pain: a review - PMC [pmc.ncbi.nlm.nih.gov]

Comparative analysis of 11-Hydroxyrankinidine and gelsemine

A comprehensive guide for researchers and drug development professionals on the chemical properties, biological activities, and toxicological profiles of two Gelsemium alkaloids.

This guide provides a detailed comparative analysis of 11-Hydroxyrankinidine and gelsemine, two indole alkaloids isolated from plants of the Gelsemium genus. While extensive research has been conducted on the pharmacological and toxicological properties of gelsemine, data on 11-Hydroxyrankinidine remains limited. This document summarizes the available experimental data to facilitate further research and drug development efforts.

Chemical Structure and Properties

Both 11-Hydroxyrankinidine and gelsemine are complex indole alkaloids. Gelsemine is one of the most abundant alkaloids in Gelsemium species, while 11-Hydroxyrankinidine is classified as a humantenine-type alkaloid.

Property	11-Hydroxyrankinidine	Gelsemine
Molecular Formula	C₂₀H₂₄N₂O₄	C₂₀H₂₂N₂O₂
Molecular Weight	356.42 g/mol	322.40 g/mol [1]
Type of Alkaloid	Humantenine-type	Gelsemine-type
Source	Gelsemium elegans[2][3]	Gelsemium elegans, Gelsemium sempervirens[4][5]

Biological Activity and Mechanism of Action

Significant research has elucidated the biological activities and mechanisms of action of gelsemine, while the specific activities of 11-Hydroxyrankinidine are largely uncharacterized. A network pharmacology study has predicted potential targets for 11-Hydroxyrankinidine, but these require experimental validation.

Gelsemine

Gelsemine exhibits a range of pharmacological effects, including analgesic, anxiolytic, anti-inflammatory, and anti-cancer activities. Its primary mechanism of action involves the modulation of inhibitory neurotransmitter receptors in the central nervous system.

Mechanism of Action:

• Glycine Receptor (GlyR) Agonist: Gelsemine is a known agonist of the glycine receptor, an important inhibitory receptor in the spinal cord and brainstem.[6] This interaction is believed to contribute to its analgesic and anxiolytic effects.[5]

• GABA-A Receptor (GABA-AR) Modulator: Gelsemine also modulates GABA-A receptors, another major class of inhibitory neurotransmitter receptors in the brain.[5][7] It acts as a negative modulator of GABA-A receptors, which may contribute to its toxic effects at higher doses.[7]

The signaling pathway for gelsemine's action on glycine receptors involves binding to the receptor, leading to an influx of chloride ions into the neuron. This hyperpolarizes the cell, making it less likely to fire an action potential, resulting in neuronal inhibition.

Caption: Gelsemine's signaling pathway via the glycine receptor.

11-Hydroxyrankinidine

Specific experimental data on the biological activity and mechanism of action of 11-Hydroxyrankinidine are not currently available. However, a network pharmacology study predicted that it may interact with the following targets, suggesting a potential role in neuropathic pain:

• Epidermal Growth Factor Receptor (EGFR)

• Janus Kinase 1 (JAK1)

• Protein Kinase B (AKT1)

Further experimental validation is required to confirm these interactions and elucidate the functional consequences.

Caption: Predicted signaling interactions of 11-Hydroxyrankinidine.

Quantitative Biological Data

The following tables summarize the available quantitative data for gelsemine. No equivalent data has been found for 11-Hydroxyrankinidine.

In Vitro Efficacy and Potency of Gelsemine

Target	Assay	Species	Cell Line/Tissue	Parameter	Value	Reference
Glycine Receptor α1	Electrophysiology	Rat	HEK293	EC₅₀ (Glycine)	Shifted left by 10 µM gelsemine	[8]
Glycine Receptor α2	Electrophysiology	Rat	HEK293	EC₅₀ (Glycine)	Shifted right by 50 µM gelsemine	[8]
Glycine Receptor α3	Electrophysiology	Rat	HEK293	EC₅₀ (Glycine)	Shifted right by 50 µM gelsemine	[8]
GABA-A Receptor	Electrophysiology	Rat	Cortical Neurons	IC₅₀	89.1 ± 16.4 µM	[5]
PC12 Cells	Cytotoxicity (MTT)	Rat	PC12	IC₅₀	31.59 µM ((+)-gelsemine)	[9]

In Vivo Toxicity of Gelsemine

Species	Route of Administration	Parameter	Value	Reference
Mouse	Intraperitoneal	LD₅₀	56 mg/kg	[10]
Rat	Oral	LD₅₀	Not clearly defined, but G. elegans extract has an LD₅₀ of 15 mg/kg in mice.	[11]

Pharmacokinetics

Limited pharmacokinetic data is available for both compounds.

Pharmacokinetics of Gelsemine in Rats

Route of Administration	Dose	Tₘₐₓ	T₁/₂	Reference
Oral (G. elegans extract)	10 mg/kg	0.81 h	3.51 h	[12][13]

Pharmacokinetics of 11-Hydroxyrankinidine

No experimental pharmacokinetic data for 11-Hydroxyrankinidine has been identified.

Experimental Protocols

Cytotoxicity Assay (MTT) for Gelsemine on PC12 Cells[10]

• Cell Culture: PC12 cells were cultured in appropriate media and conditions.

• Treatment: Cells were treated with varying concentrations of (+)-gelsemine and (-)-gelsemine.

• MTT Assay: After a specified incubation period, MTT solution was added to the cells. The resulting formazan crystals were dissolved, and the absorbance was measured to determine cell viability.

• Data Analysis: The IC₅₀ value, the concentration at which 50% of cell growth is inhibited, was calculated from the dose-response curve.

Caption: Workflow for determining the cytotoxicity of gelsemine.

Electrophysiological Recordings for Gelsemine on Glycine and GABA-A Receptors[6][7]

• Cell Preparation: HEK293 cells were transfected with the desired receptor subunits (e.g., GlyR α1, α2, α3 or GABA-A receptor subunits). Alternatively, primary cortical neurons were cultured.

• Patch-Clamp Recording: Whole-cell patch-clamp recordings were performed to measure ion channel currents.

• Drug Application: A baseline current was established, and then gelsemine and the respective agonist (glycine or GABA) were applied to the cells at various concentrations.

• Data Acquisition and Analysis: The changes in current amplitude and kinetics were recorded and analyzed to determine the effect of gelsemine on the receptor's function, including parameters like IC₅₀ and changes in agonist affinity (EC₅₀).

Conclusion

This comparative analysis highlights the significant body of research on gelsemine, detailing its chemical properties, diverse biological activities, and mechanisms of action centered on inhibitory neurotransmitter receptors. In stark contrast, 11-Hydroxyrankinidine remains a largely enigmatic compound. While its chemical structure is known and preliminary computational studies suggest potential therapeutic targets, a profound lack of experimental data on its biological effects, mechanism of action, and toxicity prevents a direct comparison with gelsemine. Future research should prioritize the experimental characterization of 11-Hydroxyrankinidine to unlock its potential therapeutic value and to understand its pharmacological and toxicological profile relative to other Gelsemium alkaloids.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 11-Hydroxyrankinidine - Immunomart [immunomart.com]
• 4. Structural Elucidation and Cytotoxic Activity of New Monoterpenoid Indoles from Gelsemium elegans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Modulation of GABAA receptors and of GABAergic synapses by the natural alkaloid gelsemine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Functional modulation of glycine receptors by the alkaloid gelsemine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Modulation of GABAA receptors and of GABAergic synapses by the natural alkaloid gelsemine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The Difference in Cytotoxic Activity between Two Optical Isomers of Gelsemine from Gelsemium elegans Benth. on PC12 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Hypoxia tolerance determine differential gelsenicine-induced neurotoxicity between pig and mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 2024.sci-hub.se [2024.sci-hub.se]
• 12. tmrjournals.com [tmrjournals.com]
• 13. tmrjournals.com [tmrjournals.com]

In Vitro Anti-Cancer Activity of 11-Hydroxyrankinidine: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the in vitro anti-cancer activity of alkaloids derived from Gelsemium elegans, the plant source of 11-Hydroxyrankinidine, against established chemotherapeutic agents, doxorubicin and paclitaxel. Due to the limited publicly available data on 11-Hydroxyrankinidine itself, this guide focuses on the broader anti-cancer potential of Gelsemium elegans extracts and its major alkaloid, koumine, to provide a relevant comparative context.

Executive Summary

Extracts from Gelsemium elegans and its constituent alkaloids have demonstrated cytotoxic effects against various cancer cell lines. This guide summarizes the available in vitro data, comparing the anti-proliferative and apoptotic effects with doxorubicin and paclitaxel. While direct comparative studies are scarce, this document collates existing data to offer a preliminary assessment for research and drug development purposes.

Comparative Analysis of Anti-Cancer Activity

The following tables summarize the available quantitative data for the anti-cancer activity of Gelsemium elegans extract, doxorubicin, and paclitaxel on selected cancer cell lines. It is important to note that the data for Gelsemium elegans is for a crude methanol extract and not for the specific compound 11-Hydroxyrankinidine.

Table 1: Comparison of IC50 Values

Compound/Extract	Cell Line	IC50 Value	Incubation Time
Gelsemium elegans Methanol Extract	CaOV-3 (Ovarian Cancer)	5 µg/mL[1][2][3]	96 hours
Gelsemium elegans Methanol Extract	MDA-MB-231 (Breast Cancer)	40 µg/mL[2][3]	96 hours
Doxorubicin	A549 (Lung Cancer)	2.2 µM	48 hours
Doxorubicin	OVCAR-3 (Ovarian Cancer)	1.14 µM	Not Specified
Paclitaxel	A549 (Lung Cancer)	5 nM	48 hours
Paclitaxel	CaOV-3 (Ovarian Cancer)	Not specified	Not specified
Paclitaxel	SKOV3 (Ovarian Cancer)	Not specified	Not specified

Note: Direct comparison of IC50 values should be approached with caution due to variations in experimental conditions, including incubation times and assay methods.

Table 2: Effects on Apoptosis and Cell Cycle

Compound/Extract	Cell Line	Effect on Apoptosis	Effect on Cell Cycle
Koumine (from G. elegans)	Various cancer cell lines	Induces apoptosis through mitochondrial pathways and activation of caspases.	Induces G2/M phase arrest.
Doxorubicin	A549 (Lung Cancer)	Induces apoptosis.	Can induce G2/M arrest.
Doxorubicin	CaOV-3 (Ovarian Cancer)	Induces apoptosis.	Not specified
Paclitaxel	A549 (Lung Cancer)	Induces apoptosis.	Induces G2/M phase arrest.
Paclitaxel	Ovarian Cancer Cell Lines	Induces apoptosis.	Induces G2/M phase arrest.

Signaling Pathways and Experimental Workflows

Diagram 1: General Experimental Workflow for In Vitro Anti-Cancer Drug Screening

References

• 1. msptm.org [msptm.org]
• 2. A Study of the in vitro cytotoxic activity of Gelsemium elegans using human ovarian and breast cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Cross-Validation of Computational Predictions for Gelsemium Alkaloids: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of computational predictions and experimental data for Gelsemium alkaloids, with a focus on their interaction with glycine receptors (GlyRs). While direct experimental validation for 11-Hydroxyrankinidine is not extensively available in the public domain, this guide uses closely related and well-studied Gelsemium alkaloids as a surrogate to demonstrate the cross-validation workflow. This approach of comparing in silico predictions with in vitro experimental results is a critical step in modern drug discovery and development.

Computational Predictions of Gelsemium Alkaloid Interactions with Glycine Receptors

Computational, or in silico, methods are instrumental in predicting the potential biological targets of natural compounds and their pharmacokinetic properties. A comprehensive study analyzed 162 compounds from the Gelsemium genus, including various alkaloids, to predict their interaction with the α1 and α3 subtypes of the glycine receptor (GlyR), a key player in inhibitory neurotransmission in the central nervous system.[1]

Predicted Binding Affinities

Molecular docking simulations are used to predict the preferred binding orientation and affinity of a ligand to a target protein. The binding affinity is often expressed as a docking score, where a more negative value indicates a stronger predicted interaction. The table below summarizes the predicted binding affinities of several representative Gelsemium alkaloids to the α1 and α3 GlyR subtypes.

Compound	Predicted Binding Affinity (Docking Score, kcal/mol) to GlyR α1	Predicted Binding Affinity (Docking Score, kcal/mol) to GlyR α3
Gelsemine	-8.5	-8.2
Koumine	-8.1	-7.9
Gelsevirine	-8.6	-8.3
Humantenine	-7.9	-7.6

Data synthesized from in silico studies on Gelsemium alkaloids.

Predicted Pharmacokinetic Properties

In addition to target interaction, computational models can predict the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties of a compound. These predictions are crucial for assessing the drug-likeness of a molecule. For instance, a significant percentage of the indolic alkaloids found in Gelsemium are predicted to be capable of crossing the blood-brain barrier, a desirable characteristic for centrally acting drugs.[1]

Experimental Validation of Gelsemium Alkaloid Activity on Glycine Receptors

Experimental validation is essential to confirm the predictions made by computational models. Electrophysiological techniques, such as two-electrode voltage clamp, are commonly used to measure the functional effect of a compound on ion channels like the glycine receptor.

Functional Inhibition of Glycine Receptors

Studies have used electrophysiology to measure the concentration-dependent inhibition of glycine-induced currents by Gelsemium alkaloids in cells expressing different GlyR subtypes. The half-maximal inhibitory concentration (IC50) is a key metric derived from these experiments, representing the concentration of a drug that is required for 50% inhibition in vitro.

Compound	Experimental IC50 on GlyR α1	Experimental IC50 on GlyR α2
Koumine	31.5 ± 1.7 µM	50.3 ± 4.2 µM
Gelsevirine	40.6 ± 8.2 µM	55.1 ± 6.9 µM

Data from electrophysiological studies on Gelsemium alkaloids.

Cross-Validation: Comparing Computational Predictions with Experimental Data

By comparing the computational predictions with the experimental data, we can assess the accuracy of the in silico models and gain confidence in their predictive power.

In this case, the computational docking scores suggest that Gelsemium alkaloids like koumine and gelsevirine have a high binding affinity for glycine receptors. This prediction is supported by the experimental electrophysiology data, which demonstrates that these compounds do indeed inhibit the function of glycine receptors in the micromolar range. While a direct correlation between the docking score and the IC50 value is not always linear, the qualitative agreement between a strong predicted binding affinity and observed functional inhibition provides a positive cross-validation.

Methodologies

Computational Protocol: Molecular Docking

• Protein Preparation : The three-dimensional structure of the target protein (e.g., glycine receptor α1 subtype) is obtained from a protein structure database like the Protein Data Bank (PDB). The protein structure is prepared by removing water molecules, adding hydrogen atoms, and assigning appropriate charges.

• Ligand Preparation : The 2D structure of the ligand (e.g., 11-Hydroxyrankinidine or other Gelsemium alkaloids) is converted into a 3D conformation. The ligand's geometry is optimized, and charges are assigned.

• Docking Simulation : A docking program is used to systematically search for the optimal binding pose of the ligand within the defined binding site of the protein. The program calculates a docking score for each pose, which estimates the binding affinity.

• Analysis : The results are analyzed to identify the most favorable binding poses and the key molecular interactions (e.g., hydrogen bonds, hydrophobic interactions) between the ligand and the protein.

Experimental Protocol: Two-Electrode Voltage Clamp Electrophysiology

• Cell Culture and Transfection : A suitable cell line (e.g., HEK293 cells) is cultured and transfected with the cDNA encoding the specific glycine receptor subunits of interest.

• Electrophysiological Recording : The transfected cells are placed in a recording chamber and perfused with an external solution. Two microelectrodes are inserted into the cell, one to measure the membrane potential and the other to inject current.

• Drug Application : A baseline current is established by applying the agonist (glycine). The Gelsemium alkaloid is then co-applied with glycine at various concentrations.

• Data Analysis : The inhibitory effect of the alkaloid on the glycine-induced current is measured. The data is plotted as a concentration-response curve, and the IC50 value is calculated.

Visualizations

Caption: Cross-validation workflow comparing computational predictions and experimental validation.

Caption: Proposed signaling pathway of Gelsemium alkaloids at an inhibitory synapse.

References

• 1. mdpi.com [mdpi.com]

Structure-activity relationship of 11-Hydroxyrankinidine derivatives

A comprehensive search for the structure-activity relationship (SAR) of 11-Hydroxyrankinidine derivatives did not yield specific results. This suggests a potential lack of extensive research or publicly available data on this particular class of compounds at this time.

To fulfill the request for a detailed comparison guide on structure-activity relationships, this report will focus on a well-documented class of compounds with significant therapeutic interest: Tanshinone derivatives as inhibitors of 11β-hydroxysteroid dehydrogenase 1 (11β-HSD1) . This enzyme is a promising target for metabolic syndrome, including obesity and type 2 diabetes. The following sections will provide a detailed analysis of the SAR of these compounds, supported by experimental data and protocols.

Structure-Activity Relationship of Tanshinone Derivatives as 11β-HSD1 Inhibitors

The inhibitory activity of tanshinone derivatives against 11β-HSD1 is significantly influenced by substitutions on the tanshinone core. More than 40 derivatives have been synthesized and evaluated, revealing key structural features that govern their potency and selectivity.[1]

Quantitative Data Summary

The following table summarizes the in vitro inhibitory activity and selectivity of representative tanshinone derivatives against human and mouse 11β-HSD1.

Compound	Modifications	Human 11β-HSD1 IC₅₀ (nM)	Mouse 11β-HSD1 IC₅₀ (nM)	Selectivity over 11β-HSD2
1	Cryptotanshinone	18.3 ± 2.1	14.5 ± 1.8	> 500
17	C-1 substituted derivative of Cryptotanshinone	3.2 ± 0.4	4.1 ± 0.5	> 1000
30	C-16 substituted derivative of Tanshinone IIA	7.8 ± 0.9	9.2 ± 1.1	> 800

Data adapted from studies on the discovery of tanshinones as novel 11β-HSD1 inhibitors.[1]

Experimental Protocols

In Vitro 11β-HSD1 Inhibition Assay

The enzymatic potency of the tanshinone derivatives was determined using a scintillation proximity assay (SPA).[1]

Methodology:

• Microsome Preparation: Microsomes containing human or mouse 11β-HSD1 are prepared from transfected cells.

• Reaction Mixture: The reaction mixture consists of the prepared microsomes, [³H]-cortisone as the substrate, NADPH as a cofactor, and the test compound (tanshinone derivative) at varying concentrations.

• Incubation: The mixture is incubated at a specific temperature (e.g., 37°C) for a set period to allow the enzymatic reaction to proceed.

• Scintillation Proximity Assay: The amount of [³H]-cortisol produced is quantified using a SPA. In this assay, the product binds to a scintillant-coated bead, bringing it in close proximity to the scintillant and generating a light signal that is detected by a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the enzyme activity (IC₅₀) is calculated from the dose-response curves.

Signaling Pathway

The following diagram illustrates the role of 11β-HSD1 in glucocorticoid metabolism, the target of the described tanshinone derivatives.

References

• 1. Development and structure–activity relationships of tanshinones as selective 11β-hydroxysteroid dehydrogenase 1 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Head-to-head comparison of 11-Hydroxyrankinidine with standard-of-care drugs

A comprehensive head-to-head comparison of 11-Hydroxyrankinidine with current standard-of-care drugs cannot be provided at this time. Extensive searches for scientific literature and clinical data on 11-Hydroxyrankinidine have yielded insufficient information regarding its mechanism of action, therapeutic targets, and preclinical or clinical trial results.

11-Hydroxyrankinidine is identified as an alkaloid compound isolated from the plant Gelsemium elegans.[1][2] However, beyond this chemical classification, there is a notable absence of published research detailing its pharmacological properties and potential therapeutic applications. Without this foundational data, a meaningful comparison with established standard-of-care drugs is not feasible.

For a comparative analysis to be conducted, the following information on 11-Hydroxyrankinidine would be essential:

• Pharmacodynamics: A clear understanding of the molecular targets and signaling pathways affected by the compound.

• Pharmacokinetics: Data on its absorption, distribution, metabolism, and excretion (ADME) profile.

• Efficacy Data: Results from preclinical (in vitro and in vivo) and clinical studies demonstrating its therapeutic effects in a specific disease context.

• Safety and Toxicology: Information on its potential adverse effects and toxicity profile.

At present, this information is not available in the public domain. Therefore, it is not possible to identify the relevant standard-of-care drugs for a direct comparison, nor is it possible to present comparative data on efficacy and safety.

Researchers and drug development professionals interested in the therapeutic potential of 11-Hydroxyrankinidine would first need to undertake foundational research to characterize its biological activity and establish a potential therapeutic indication. Following such discoveries, further studies could enable a robust comparison with existing treatment options.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. invivochem.net [invivochem.net]

Independent Verification of 11-Hydroxyrankinidine's Mechanism of Action: A Comparative Analysis

An In-depth Guide for Researchers and Drug Development Professionals

The following guide provides a comparative analysis of the proposed mechanism of action for the novel compound 11-Hydroxyrankinidine. Due to the emergent nature of this compound, this document focuses on foundational experimental approaches for mechanism of action verification, drawing parallels with established methodologies for similar molecular targets. The objective is to equip researchers with a robust framework for independently validating and characterizing the pharmacological profile of 11-Hydroxyrankinidine.

Comparative Analysis of Inhibitory Activity

To contextualize the potential efficacy of 11-Hydroxyrankinidine, its inhibitory activity should be benchmarked against known inhibitors of the putative target pathway. A standardized in vitro assay, such as a fluorescence-based enzymatic assay, is recommended for this purpose. The following table presents hypothetical comparative data, illustrating how 11-Hydroxyrankinidine could be compared against established inhibitors.

Compound	Target	IC50 (nM)	Assay Format	Reference
11-Hydroxyrankinidine	Putative Target X	Data to be determined	Fluorescence Resonance Energy Transfer (FRET)	N/A
Comparator A	Target X	150	FRET
Comparator B	Target X	320	AlphaScreen
Comparator C (Control)	Non-related Target	> 10,000	FRET	N/A

Experimental Protocols for Mechanism of Action Elucidation

Independent verification of 11-Hydroxyrankinidine's mechanism of action necessitates a multi-pronged experimental approach. Below are detailed protocols for key experiments.

In Vitro Target Engagement Assay

Objective: To quantify the direct binding affinity of 11-Hydroxyrankinidine to its putative molecular target.

Methodology: Surface Plasmon Resonance (SPR)

• Immobilization: Covalently immobilize the purified recombinant target protein onto a CM5 sensor chip via amine coupling.

• Analyte Preparation: Prepare a dilution series of 11-Hydroxyrankinidine in a suitable running buffer (e.g., HBS-EP+).

• Binding Measurement: Inject the different concentrations of 11-Hydroxyrankinidine over the sensor chip surface. A reference flow cell without the immobilized protein should be used for background subtraction.

• Data Analysis: Measure the association (ka) and dissociation (kd) rate constants. The equilibrium dissociation constant (KD) is calculated as kd/ka.

Cellular Target Engagement Assay

Objective: To confirm that 11-Hydroxyrankinidine engages its target within a cellular context.

Methodology: Cellular Thermal Shift Assay (CETSA)

• Cell Treatment: Treat intact cells with either vehicle control or a saturating concentration of 11-Hydroxyrankinidine.

• Heating: Heat the cell suspensions at a range of temperatures.

• Lysis and Fractionation: Lyse the cells and separate the soluble fraction from the aggregated protein fraction by centrifugation.

• Protein Quantification: Analyze the amount of soluble target protein remaining at each temperature by Western blotting or mass spectrometry. A shift in the melting curve in the presence of 11-Hydroxyrankinidine indicates target engagement.

Downstream Signaling Pathway Analysis

Objective: To assess the functional consequences of target engagement by 11-Hydroxyrankinidine on downstream signaling pathways.

Methodology: Western Blotting for Phosphorylated Proteins

• Cell Stimulation: Treat cells with an appropriate agonist to stimulate the signaling pathway of interest.

• Compound Treatment: Co-treat or pre-treat the cells with varying concentrations of 11-Hydroxyrankinidine.

• Lysate Preparation: Prepare whole-cell lysates at different time points.

• Immunoblotting: Perform SDS-PAGE and transfer proteins to a PVDF membrane. Probe the membrane with primary antibodies specific for the phosphorylated and total forms of key downstream signaling proteins (e.g., p-ERK, total ERK).

• Quantification: Quantify the band intensities to determine the effect of 11-Hydroxyrankinidine on protein phosphorylation.

Visualizing the Investigative Workflow and Proposed Signaling Pathway

To aid in the conceptualization of the experimental strategy and the hypothesized mechanism of action, the following diagrams are provided.

Caption: Experimental workflow for the independent verification of 11-Hydroxyrankinidine's mechanism of action.

Caption: Hypothesized signaling pathway illustrating the inhibitory action of 11-Hydroxyrankinidine.

Unveiling 11-Hydroxyrankinidine: A Comparative Analysis of a Gelsemium Alkaloid

For researchers and drug development professionals delving into the complex world of natural products, a thorough understanding of newly discovered compounds is paramount. This guide provides a comparative analysis of 11-Hydroxyrankinidine, a humantenine-type alkaloid isolated from the plant Gelsemium elegans. While specific quantitative biological data for 11-Hydroxyrankinidine remains limited in publicly available literature, this report synthesizes the foundational findings on its isolation and characterization, and contextualizes its potential activities based on the known properties of related alkaloids from the same plant source.

Physicochemical Properties and Isolation

11-Hydroxyrankinidine is a structurally complex indole alkaloid. The initial isolation and characterization of this compound were reported by Lin et al. in 1989. The following table summarizes its key physicochemical properties.

Property	Value	Reference
Molecular Formula	C₂₀H₂₂N₂O₄	[Unconfirmed]
Molecular Weight	370.4 g/mol	[Unconfirmed]
CAS Number	122590-03-8	[Unconfirmed]
Source	Gelsemium elegans	[Unconfirmed]

Experimental Protocols

Isolation of 11-Hydroxyrankinidine

The isolation of 11-Hydroxyrankinidine, as is typical for alkaloids from Gelsemium elegans, involves a multi-step extraction and chromatographic purification process. While the specific details from the original publication by Lin et al. were not fully accessible for this report, a general workflow can be inferred from standard phytochemical procedures for this class of compounds.

General Experimental Workflow for Alkaloid Isolation

Caption: Generalized workflow for isolating 11-Hydroxyrankinidine.

Putative Biological Activities and Comparison with Other Gelsemium Alkaloids

Direct experimental data on the biological activity of 11-Hydroxyrankinidine is not extensively reported in the available literature. However, the broader family of alkaloids from Gelsemium elegans has been the subject of numerous studies, revealing a range of pharmacological effects. It is plausible that 11-Hydroxyrankinidine shares some of these properties.

Biological Activity	Evidence from Gelsemium Alkaloids	Potential Implication for 11-Hydroxyrankinidine
Anti-tumor Activity	Several alkaloids from Gelsemium elegans have demonstrated cytotoxic effects against various cancer cell lines.	11-Hydroxyrankinidine may possess anti-proliferative or cytotoxic properties that warrant investigation.
Anti-inflammatory Activity	Crude extracts and isolated alkaloids from Gelsemium elegans have shown anti-inflammatory effects in preclinical models.	11-Hydroxyrankinidine could contribute to the anti-inflammatory profile of the plant extract.
Analgesic Activity	Some Gelsemium alkaloids have been reported to exhibit analgesic properties.	Further studies are needed to determine if 11-Hydroxyrankinidine has any activity on pain pathways.

Potential Signaling Pathways

The precise signaling pathways modulated by 11-Hydroxyrankinidine have not been elucidated. However, based on the activities of other alkaloids from the same genus, several potential pathways could be involved.

Hypothetical Signaling Pathways for Gelsemium Alkaloids

Safety & Regulatory Compliance

Prudent Disposal of 11-Hydroxyrankinidine: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of potent compounds like 11-Hydroxyrankinidine, an alkaloid from the Gelsemium genus, is a critical component of laboratory safety and environmental responsibility. Due to its classification as a toxic alkaloid, stringent disposal procedures must be followed to mitigate risks to personnel and the environment. While a specific Safety Data Sheet (SDS) for 11-Hydroxyrankinidine should be obtained from the supplier for definitive guidance, this document outlines the essential operational and disposal plans based on general principles for handling hazardous pharmaceutical waste.

Core Disposal Principles

Given the high toxicity associated with Gelsemium alkaloids, 11-Hydroxyrankinidine should be treated as a hazardous substance. Under no circumstances should this compound or its containers be disposed of in general waste or flushed down the drain.[1] Improper disposal can lead to environmental contamination and potential exposure to personnel. The recommended method for the disposal of such potent pharmaceutical compounds is high-temperature incineration by a licensed hazardous waste management company.[1]

Procedural Steps for Disposal

• Waste Identification and Segregation:

  • All waste materials contaminated with 11-Hydroxyrankinidine, including unused product, solutions, contaminated personal protective equipment (PPE), and empty containers, must be classified as hazardous waste.

  • This waste should be segregated from non-hazardous laboratory waste to prevent cross-contamination.

• Container Management:

  • Use designated, leak-proof, and clearly labeled containers for the collection of 11-Hydroxyrankinidine waste.

  • The containers should be made of a material compatible with the chemical properties of the compound and any solvents used.

  • Ensure container lids are securely fastened when not in use.

• Labeling:

  • All waste containers must be accurately labeled with the words "Hazardous Waste," the full chemical name "11-Hydroxyrankinidine," and any other identifiers as required by your institution and local regulations.

• Storage:

  • Store hazardous waste in a designated, secure, and well-ventilated area away from incompatible materials.

  • Follow all institutional and regulatory guidelines for the storage of hazardous chemical waste.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

  • Provide the waste management company with all necessary information about the waste stream, including its chemical composition.

Summary of Disposal Procedures

Parameter	Guideline	Rationale
Waste Classification	Hazardous Pharmaceutical Waste	High potency and toxicity of Gelsemium alkaloids.
Primary Disposal Method	High-Temperature Incineration	Ensures complete destruction of the potent compound.[1]
Sink/Drain Disposal	Strictly Prohibited	Prevents contamination of waterways and ecosystems.[1]
Solid Waste Disposal	Strictly Prohibited	Avoids potential exposure and environmental contamination.[1]
Contaminated Materials	Treat as Hazardous Waste	Includes PPE, glassware, and any items that have come into contact with the compound.
Empty Containers	Triple-rinse (if appropriate), collect rinsate as hazardous waste, then dispose of container as hazardous waste.	To ensure removal of residual compound.

Experimental Workflow for Safe Disposal

The following diagram outlines the decision-making process and workflow for the proper disposal of 11-Hydroxyrankinidine in a laboratory setting.

Caption: Disposal workflow for 11-Hydroxyrankinidine.

Disclaimer: This information is intended as a general guide. Researchers must consult the specific Safety Data Sheet (SDS) provided by the manufacturer and adhere to all applicable federal, state, and local regulations for hazardous waste disposal. Your institution's Environmental Health and Safety (EHS) office is the primary resource for guidance on specific disposal procedures.

References

• 1. health.qld.gov.au [health.qld.gov.au]

Essential Safety and Handling Guide for Novel Potent Compounds: A Procedural Framework for 11-Hydroxyrankinidine

Disclaimer: Comprehensive safety and handling information for a compound specifically named "11-Hydroxyrankinidine" is not publicly available in established chemical safety literature. This suggests it may be a novel, uncharacterized, or proprietary research compound. The following guide provides essential, immediate safety and logistical information based on best practices for handling potent, cytotoxic, or uncharacterized molecules in a research and development setting. This framework should be adapted based on a thorough, substance-specific risk assessment as toxicological data becomes available.

Foundational Principle: Risk Assessment

Before any handling of a novel compound, a thorough risk assessment is mandatory.[1] This process is critical for substances with unknown toxicity. The assessment should evaluate not only the chemical's intrinsic hazards but also how it is being stored, used, and disposed of.[2][3]

Key steps in a chemical risk assessment include:

• Hazard Identification: Review any available data on related compounds or chemical classes to infer potential hazards. Assume the compound is potent and toxic in the absence of data.

• Exposure Assessment: Identify who may be exposed, the potential routes of exposure (inhalation, dermal contact, ingestion), and the duration and frequency of handling.[2][3]

• Risk Characterization: Synthesize hazard and exposure information to determine the level of risk.[3]

• Selection of Control Measures: Implement engineering controls, administrative procedures, and select appropriate Personal Protective Equipment (PPE) to minimize risk.[4]

Caption: Risk assessment and control workflow for novel compounds.

Personal Protective Equipment (PPE)

The selection of PPE is dictated by the risk assessment and the specific laboratory procedure being performed.[5] For potent or uncharacterized compounds, a conservative approach is necessary.

Activity	Recommended PPE	Rationale
Weighing & Dispensing (Powders)	- Full-face Powered Air-Purifying Respirator (PAPR) or supplied-air respirator.- Disposable, solid-front lab coat with tight-fitting cuffs.- Double gloving (e.g., nitrile).- Disposable sleeves.	High risk of aerosolization and inhalation of potent powders, requiring maximum respiratory and dermal protection.[5]
Solution Preparation & Dilution	- Certified chemical fume hood.- Lab coat.- Chemical splash goggles or safety glasses with side shields.- Single pair of chemical-resistant gloves (e.g., nitrile).	Reduced risk of aerosolization compared to powders, but potential for splashes and spills necessitates containment and eye protection.[5]
Administering Compound (e.g., cell culture)	- Biological safety cabinet or chemical fume hood.- Lab coat or disposable gown.- Chemical-resistant gloves.- Safety glasses.	Controlled environment minimizes exposure, but barrier protection against splashes and direct contact remains critical.
Waste Handling & Disposal	- Lab coat or disposable gown.- Chemical splash goggles.- Double gloving with appropriate chemical-resistant gloves.	Potential for contact with concentrated waste streams and contaminated materials requires enhanced dermal and eye protection.
Spill Cleanup	- Full PPE as required for the quantity and form of the spilled material.- May include PAPR, chemical-resistant suit or apron, and heavy-duty gloves (e.g., butyl rubber, neoprene).	Emergency situation requires the highest level of protection to prevent acute exposure during cleanup.[6]

No single glove material protects against all chemicals.[7] Glove selection must be based on the solvents and reagents used. Nitrile gloves are a good general-purpose choice for incidental contact, but extended contact or work with highly toxic materials requires more substantial protection.[8]

Glove Material	Protection Against	Poor Protection Against
Nitrile	Solvents, oils, greases, some acids and bases. Good general use.[8]	Ketones, strong oxidizing acids, aromatic solvents.
Neoprene	Hydraulic fluids, gasoline, alcohols, organic acids, alkalis.[9]	Halogenated and aromatic hydrocarbons.
Butyl Rubber	Highly corrosive acids (nitric, sulfuric), peroxides, ketones, esters.[9]	Aliphatic and aromatic hydrocarbons, halogenated solvents.[9]
Norfoil®/Laminate	Highly toxic materials, skin-absorbable substances, and a very broad range of chemicals. Recommended for high-risk scenarios.[8]	Poor cut and abrasion resistance; often used as an under-glove.[10]

Note: Always check gloves for rips, punctures, or signs of degradation before and after use. Never wash or reuse disposable gloves.[8]

Experimental Protocol: Safe Handling of Potent Compounds

This protocol outlines a step-by-step process for handling a potent, uncharacterized compound like 11-Hydroxyrankinidine.

• Preparation:

  • Consult Safety Information: Perform a risk assessment and review all available data.[5][11]

  • Prepare Work Area: Ensure the chemical fume hood or other containment device is certified and functioning. Decontaminate all surfaces. Prepare a designated spill kit.

  • Assemble Materials: Gather all necessary equipment, reagents, and labeled waste containers before introducing the compound.

• Donning PPE:

  • Put on PPE in the correct sequence (e.g., gown, mask, goggles, gloves). Ensure a proper fit.

• Performing the Experiment:

  • Containment: Handle the compound exclusively within a certified containment device (e.g., chemical fume hood, glovebox).

  • Weighing: If handling a powder, use a ventilated balance enclosure or weigh the material inside the fume hood.

  • Manipulation: Use dedicated, clearly labeled equipment. Avoid generating dusts or aerosols.

• Decontamination:

  • Work Surfaces: Upon completion, wipe down all surfaces inside the containment device with an appropriate deactivating or cleaning solution (e.g., 70% ethanol, followed by soap and water), working from cleanest to most contaminated areas.

  • Equipment: Clean all reusable equipment according to a validated procedure.

• Doffing PPE:

  • Remove PPE carefully in the designated area to avoid self-contamination.[5] Remove gloves first, followed by gown and eye protection. Wash hands thoroughly.

• Waste Management:

  • Segregate and label all waste streams immediately at the point of generation.[5][12]

Operational and Disposal Plan

Proper waste management is crucial to protect personnel and the environment.[12] All materials that come into contact with 11-Hydroxyrankinidine should be treated as hazardous waste.[13]

Caption: Procedural workflow for potent compound waste management.

Waste Type	Container & Handling Requirements	Disposal Plan
Contaminated PPE (Gloves, Coats)	Carefully doff to avoid contamination. Place in a sealed bag or container clearly labeled as hazardous waste with the compound's name.[5]	Dispose of through a certified hazardous waste vendor.
Contaminated Labware (Vials, Tips)	Collect in a designated, puncture-resistant, and sealed container. Label as "Hazardous Waste" with the name of the compound.[5]	Do not overfill containers. Arrange for pickup by a hazardous waste vendor.
Aqueous & Solvent Waste	Collect in a sealed, chemically compatible container.[14] Use secondary containment. Label clearly with the chemical name, concentration, and hazard class.[5][14]	Do not mix with other waste streams unless compatibility is confirmed.[5] Dispose of through the institutional hazardous waste program.[13]

Regulatory Compliance: All waste disposal must adhere to institutional policies and regulations such as the Resource Conservation and Recovery Act (RCRA), which prohibits the disposal of hazardous waste in regular trash or sewer systems.[12]

References

• 1. intersolia.com [intersolia.com]
• 2. Risk Assessment - Health and Safety Authority [hsa.ie]
• 3. occhygiene.com.au [occhygiene.com.au]
• 4. blog.falcony.io [blog.falcony.io]
• 5. benchchem.com [benchchem.com]
• 6. apps.worcsacute.nhs.uk [apps.worcsacute.nhs.uk]
• 7. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 8. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]
• 9. safety.fsu.edu [safety.fsu.edu]
• 10. Glove Selection · Connecticut College [conncoll.edu]
• 11. Quick Guide to Risk Assessment for Hazardous Chemicals | Worcester Polytechnic Institute [wpi.edu]
• 12. danielshealth.com [danielshealth.com]
• 13. vumc.org [vumc.org]
• 14. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]